2-Piperazinecarboxaldehyde

• CAS: 773866-77-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Piperazinecarboxaldehyde: Strategies, Protocols, and Mechanistic Insights

Abstract

2-Piperazinecarboxaldehyde is a valuable heterocyclic building block in medicinal chemistry, offering a key scaffold for the development of novel therapeutics. Unlike its more common N-substituted counterparts, the C2-formyl group provides a versatile handle for a wide array of chemical transformations, enabling the exploration of a broader chemical space. This guide provides a comprehensive overview of the primary synthetic strategies for accessing 2-piperazinecarboxaldehyde, with a focus on practical, field-proven methodologies. We delve into the critical aspects of nitrogen protection, controlled oxidation, and partial reduction, offering detailed experimental protocols and mechanistic discussions to empower researchers, scientists, and drug development professionals in their synthetic endeavors.

Introduction: The Strategic Importance of C-Substituted Piperazines

The piperazine ring is a well-established "privileged scaffold" in drug discovery, appearing in numerous FDA-approved medicines.[1] Its two nitrogen atoms provide sites for hydrogen bonding, improve aqueous solubility, and allow for the fine-tuning of pharmacokinetic properties.[1] However, the vast majority of piperazine-containing drugs feature substitution only at the nitrogen positions.[2] The synthesis of C-substituted piperazines, such as 2-piperazinecarboxaldehyde, unlocks new avenues for structural diversification, allowing for the introduction of novel pharmacophores and the optimization of ligand-receptor interactions in three-dimensional space.[2]

This guide focuses on the synthesis of the 2-formyl derivative, a particularly useful intermediate due to the reactivity of the aldehyde group in reactions such as reductive amination, Wittig reactions, and condensations, paving the way for a diverse library of complex molecules.

Retrosynthetic Analysis: Core Strategies

The synthesis of 2-piperazinecarboxaldehyde necessitates careful control of the reactivity of both the piperazine ring nitrogens and the functional group at the C2 position. The two most logical and widely applicable retrosynthetic approaches originate from either a C2 alcohol or a C2 carboxylic acid derivative.

Caption: Core retrosynthetic pathways to N-protected 2-piperazinecarboxaldehyde.

This guide will detail the practical execution of these two strategies, emphasizing the critical role of nitrogen protecting groups to ensure selectivity and high yields. The tert-butoxycarbonyl (Boc) group is frequently employed due to its stability and ease of removal under acidic conditions.

Synthetic Pathway I: Oxidation of N-Protected 2-(Hydroxymethyl)piperazine

This pathway involves the initial reduction of a readily available piperazine-2-carboxylic acid to the corresponding primary alcohol, followed by a controlled oxidation to the desired aldehyde. This approach is highly reliable due to the availability of mild and selective oxidation methods that prevent over-oxidation to the carboxylic acid.

Step 1: Synthesis of Di-Boc-Protected 2-(Hydroxymethyl)piperazine

The synthesis begins with the protection of both nitrogen atoms of piperazine-2-carboxylic acid, followed by the reduction of the carboxylic acid functionality.

Caption: Workflow for the synthesis of the alcohol precursor.

Experimental Protocol: Synthesis of Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• N,N'-Di-Boc Protection:

  • To a suspension of (S)-piperazine-2-carboxylic acid dihydrochloride (1.0 equiv) in methanol, add triethylamine (3.0 equiv) at room temperature.

  • Add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 2.5 equiv) in methanol dropwise.

  • Heat the mixture to 50°C and stir overnight.

  • Concentrate the reaction mixture under reduced pressure. Add water and adjust the pH to 2 with 1N HCl.

  • Extract the aqueous layer with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to yield 1,4-di-Boc-piperazine-2-carboxylic acid.[3]

• Reduction to the Alcohol:

  • Dissolve the 1,4-di-Boc-piperazine-2-carboxylic acid (1.0 equiv) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen) and cool to 0°C.

  • Slowly add a solution of borane-tetrahydrofuran complex (BH₃•THF, ~1.5 equiv) dropwise, maintaining the temperature at 0°C.

  • Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

  • Carefully quench the reaction at 0°C by the slow addition of methanol, followed by a saturated aqueous solution of sodium bicarbonate.

  • Extract the mixture with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

  • Purify the crude product by silica gel column chromatography to afford di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate.

Step 2: Oxidation to 2-Piperazinecarboxaldehyde

The choice of oxidant is critical to prevent the formation of the corresponding carboxylic acid. Mild, selective methods such as the Swern oxidation or the use of Dess-Martin periodinane (DMP) are ideal for this transformation.[4][5]

Method A: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride to oxidize primary alcohols to aldehydes under very mild, low-temperature conditions.[5][6]

Caption: Simplified mechanism of the Swern Oxidation.

Experimental Protocol: Swern Oxidation of Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• To a solution of oxalyl chloride (1.5 equiv) in anhydrous dichloromethane (DCM) at -78°C (dry ice/acetone bath) under an inert atmosphere, add a solution of DMSO (2.7 equiv) in DCM dropwise. Stir for 15 minutes.[1]

• Add a solution of di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.0 equiv) in DCM dropwise, maintaining the temperature at -78°C. Stir for 30 minutes.[1]

• Add triethylamine (Et₃N, 5.0-7.0 equiv) dropwise.[1]

• Stir the mixture at -78°C for 10 minutes, then allow it to warm to room temperature.

• Quench the reaction with water. Separate the organic layer and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude aldehyde by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield di-tert-butyl 2-formylpiperazine-1,4-dicarboxylate.

Method B: Dess-Martin Periodinane (DMP) Oxidation

DMP is a hypervalent iodine reagent that provides a reliable and experimentally simple alternative for the oxidation of sensitive alcohols.[4][7]

Experimental Protocol: DMP Oxidation of Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate

• To a solution of di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) at room temperature, add Dess-Martin periodinane (1.2 equiv) in one portion.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and quench by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Stir vigorously until the layers are clear. Separate the layers and extract the aqueous phase with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to afford the desired aldehyde.

Synthetic Pathway II: Partial Reduction of a Piperazine-2-Carboxylic Acid Ester

This strategy involves the conversion of the carboxylic acid to an ester, followed by a partial reduction to the aldehyde using a sterically hindered and less reactive hydride reagent, such as Diisobutylaluminum Hydride (DIBAL-H).[8]

Step 1: Synthesis of Di-Boc-Protected Piperazine-2-Carboxylic Acid Ester

The N-protected carboxylic acid, synthesized as described in section 3.1, is converted to its corresponding methyl or ethyl ester.

Experimental Protocol: Esterification

• Dissolve 1,4-di-Boc-piperazine-2-carboxylic acid (1.0 equiv) in a mixture of methanol and toluene.

• Add (Trimethylsilyl)diazomethane solution (2.0 M in hexanes, ~1.2 equiv) dropwise at 0°C until a persistent yellow color is observed.

• Stir the reaction at room temperature for 1 hour.

• Quench any excess reagent by the dropwise addition of acetic acid.

• Concentrate the solution under reduced pressure to yield the methyl ester, which can often be used in the next step without further purification.

Step 2: DIBAL-H Reduction to the Aldehyde

DIBAL-H is a powerful reducing agent that can be controlled to achieve the partial reduction of esters to aldehydes at low temperatures.[7][8] The low temperature stabilizes the tetrahedral intermediate, preventing the second hydride addition that would lead to the alcohol.[8] A procedure for a closely related dibenzyl-protected substrate provides an excellent template for this transformation.[9]

Caption: Simplified mechanism of DIBAL-H ester reduction.

Experimental Protocol: DIBAL-H Reduction of Di-tert-butyl 2-(methoxycarbonyl)piperazine-1,4-dicarboxylate

• Dissolve the methyl ester (1.0 equiv) in anhydrous toluene under an inert atmosphere and cool the solution to -78°C.[9]

• Slowly add a solution of DIBAL-H (1.0 M in hexanes, 1.1 equiv) dropwise, ensuring the internal temperature does not rise above -70°C.[10]

• Stir the reaction mixture at -78°C for 1-2 hours.

• Quench the reaction at -78°C by the slow, dropwise addition of methanol.[10]

• Allow the mixture to warm to room temperature and add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate). Stir vigorously for 1-2 hours until the layers separate clearly.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the target aldehyde.

Comparative Analysis of Synthetic Routes

Parameter	Route I: Oxidation	Route II: Partial Reduction
Starting Material	Piperazine-2-carboxylic acid	Piperazine-2-carboxylic acid
Key Intermediates	2-(Hydroxymethyl)piperazine	Piperazine-2-carboxylic acid ester
Key Reagents	BH₃•THF, Swern reagents or DMP	Esterification agents, DIBAL-H
Advantages	• High reliability and selectivity of oxidation step. • Well-established and documented procedures for alcohol oxidation.	• Potentially shorter route (fewer steps). • Avoids use of potentially toxic chromium reagents.
Disadvantages	• Two distinct redox steps required (reduction then oxidation). • Swern oxidation produces malodorous dimethyl sulfide.[5]	• Requires strict temperature control (-78°C) to avoid over-reduction. • DIBAL-H is pyrophoric and requires careful handling.
Typical Yields	Good to excellent over two steps.	Good, but sensitive to reaction conditions.

Conclusion

The synthesis of 2-piperazinecarboxaldehyde is readily achievable through two robust and reliable synthetic pathways, each originating from the common starting material, piperazine-2-carboxylic acid. The choice between the oxidation of a 2-(hydroxymethyl)piperazine intermediate and the partial reduction of a piperazine-2-carboxylate derivative will depend on laboratory capabilities, reagent availability, and scale. Both routes underscore the importance of N-protection to achieve high selectivity and yield. The detailed protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for chemists, enabling the efficient synthesis of this key building block for the advancement of medicinal chemistry and drug discovery programs.

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"2-Piperazinecarboxaldehyde chemical properties"

An In-depth Technical Guide to 2-Piperazinecarboxaldehyde: Chemical Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

This guide provides an in-depth technical exploration of 2-Piperazinecarboxaldehyde, a heterocyclic building block of significant interest in modern medicinal chemistry. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a synthesized understanding of the molecule's properties, reactivity, and practical utility. We will delve into the causality behind its chemical behavior, providing a framework for its strategic application in complex molecular design and synthesis.

Introduction: The Strategic Importance of 2-Piperazinecarboxaldehyde

The piperazine ring is a "privileged scaffold" in drug discovery, appearing as a core structural motif in numerous FDA-approved therapeutics, including blockbuster drugs like Imatinib and Sildenafil.[1] Its prevalence is due to the two nitrogen heteroatoms, which can act as hydrogen bond donors or acceptors, often enhancing the aqueous solubility and bioavailability of drug candidates.[1]

2-Piperazinecarboxaldehyde (CAS No: 773866-77-6) is a particularly valuable derivative.[2][3] It combines the beneficial pharmacokinetic properties of the piperazine core with the versatile reactivity of an aldehyde functional group. This unique combination allows it to serve as a critical starting point for creating diverse libraries of compounds, enabling extensive structure-activity relationship (SAR) studies. This guide will illuminate the chemical principles that make this molecule a powerful tool for the modern synthetic chemist.

Physicochemical and Structural Properties

A molecule's behavior in both biological and chemical systems is fundamentally governed by its physicochemical properties. Understanding these parameters is the first step in rationally designing experiments and predicting interactions.

Core Chemical Structure

The foundational structure consists of a six-membered piperazine ring with an aldehyde group attached to a carbon atom at the 2-position. This arrangement presents two distinct reactive centers: the electrophilic aldehyde and the nucleophilic secondary amines.

Caption: 2D Chemical Structure of 2-Piperazinecarboxaldehyde.

Key Physicochemical Data

The following table summarizes the essential computed properties for 2-Piperazinecarboxaldehyde, which are critical for predicting its behavior in various solvents and its potential for membrane permeability.

Property	Value	Reference
Molecular Formula	C₅H₁₀N₂O	[2][3]
Molecular Weight	114.15 g/mol	[2][3]
Exact Mass	114.079312947 Da	[2][3]
XLogP3	-1.3	[2][3]
Topological Polar Surface Area	41.1 Ų	[2][3]
Hydrogen Bond Donor Count	2	[2][3]
Hydrogen Bond Acceptor Count	3	[2][3]
Rotatable Bond Count	1	[2][3]
Complexity	84.5	[2]

The negative XLogP3 value (-1.3) indicates a high degree of hydrophilicity, suggesting good solubility in polar solvents like water.[2][3] The Topological Polar Surface Area (TPSA) of 41.1 Ų is well within the range considered favorable for oral bioavailability and cell permeability, further underscoring its utility in drug design.[2][3]

Spectroscopic Profile

• ¹H NMR Spectroscopy : The spectrum would be characterized by a highly deshielded singlet for the aldehyde proton (CHO) around δ 9-10 ppm. The two N-H protons of the piperazine ring would likely appear as broad singlets, with chemical shifts that can vary depending on solvent and concentration. The eight protons on the piperazine ring carbons would present as a complex series of multiplets in the aliphatic region (approximately δ 2.5-3.5 ppm).[4]

• ¹³C NMR Spectroscopy : A distinctive peak for the carbonyl carbon (C=O) would be observed far downfield, typically in the δ 190-200 ppm range. The four carbon atoms of the piperazine ring would appear in the δ 40-55 ppm region.[4]

• Infrared (IR) Spectroscopy : The IR spectrum would be dominated by a strong, sharp absorption band corresponding to the C=O stretch of the aldehyde at approximately 1720-1740 cm⁻¹. A broad band in the 3300-3500 cm⁻¹ region would indicate the N-H stretching of the secondary amines.[5]

• Mass Spectrometry (MS) : In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at an m/z of 114. Key fragmentation patterns would likely include the loss of the formyl group ([M-29]⁺) and characteristic cleavages of the piperazine ring.[4]

Chemical Reactivity and Stability

The synthetic utility of 2-Piperazinecarboxaldehyde stems from the orthogonal reactivity of its two primary functional groups: the aldehyde and the secondary amines. This allows for selective, stepwise modifications.

Caption: Key reaction pathways for 2-Piperazinecarboxaldehyde.

Reactions at the Aldehyde Group

The electrophilic aldehyde is a versatile handle for carbon-carbon and carbon-heteroatom bond formation.

• Oxidation : Can be readily oxidized to the corresponding 2-piperazinecarboxylic acid, a valuable scaffold in its own right for generating amide libraries.[6]

• Reduction : Selective reduction, typically with sodium borohydride, yields 2-(hydroxymethyl)piperazine, introducing a primary alcohol for further functionalization.

• Reductive Amination : This is one of the most powerful reactions for this substrate. Reaction with a primary or secondary amine followed by a reducing agent (e.g., sodium triacetoxyborohydride) forms a new C-N bond, providing a direct route to complex substituted piperazines.

• Nucleophilic Additions : It undergoes standard aldehyde chemistry, including Wittig reactions to form alkenes and Grignard reactions to form secondary alcohols.

Reactions at the Amine Groups

The two secondary amines are nucleophilic and can be functionalized, often sequentially if appropriate protecting group strategies are employed.

• N-Alkylation and N-Arylation : The amine nitrogens can be alkylated with alkyl halides or undergo coupling reactions like the Buchwald-Hartwig amination to form N-aryl piperazines.[7]

• N-Acylation : Reaction with acyl chlorides or anhydrides forms stable amide bonds, a common linkage in pharmaceutical compounds.[8]

• Protecting Group Chemistry : One or both nitrogen atoms can be protected, most commonly with a tert-butoxycarbonyl (Boc) group. This is a critical step to control regioselectivity, allowing for the selective functionalization of one nitrogen over the other.

Stability and Storage

2-Piperazinecarboxaldehyde is listed as being air-sensitive and should be handled accordingly.[9]

• Storage Conditions : To maintain product quality, it should be stored in a tightly closed container in a dry, cool, and well-ventilated place, preferably refrigerated and under an inert atmosphere (e.g., argon or nitrogen).[9][10]

• Chemical Stability : Piperazine derivatives, particularly phenyl piperazines, can show degradation over time, especially when stored at room temperature.[11] Long-term storage in a frozen state (-20°C) is recommended to ensure stability and prevent the loss of the parent compound.[11]

• Incompatibilities : It is incompatible with strong oxidizing agents.[9]

Conceptual Synthesis Workflow

The synthesis of substituted piperazines is a well-established field. While a specific industrial synthesis for the 2-carboxaldehyde derivative is not detailed in the provided literature, a plausible laboratory-scale approach can be conceptualized based on known methodologies for creating the piperazine core and functionalizing it.

A common strategy involves the cyclization of a diamine precursor, followed by functional group manipulation.

Caption: Conceptual workflow for the synthesis of 2-Piperazinecarboxaldehyde.

Experimental Protocol: Reductive Amination of 2-Piperazinecarboxaldehyde (Illustrative)

This protocol describes a general, self-validating procedure for using 2-Piperazinecarboxaldehyde as a substrate. The causality is explained at each step.

• Reactant Preparation (Stoichiometry is Key) :

  • In a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 1.0 equivalent of 2-Piperazinecarboxaldehyde in a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane).

  • Rationale: Anhydrous conditions are critical to prevent competing hydrolysis of the reducing agent and to ensure the stability of the intermediate iminium ion.

• Imine/Iminium Formation (The Rate-Determining Step) :

  • Add 1.0-1.2 equivalents of the desired primary or secondary amine to the solution. If the amine is a hydrochloride salt, add 1.0 equivalent of a non-nucleophilic base like triethylamine to liberate the free amine.

  • Add a mild acid catalyst, such as acetic acid (approx. 0.5 equivalents).

  • Stir the mixture at room temperature for 1-2 hours.

  • Rationale: The acid catalyzes the dehydration step, promoting the formation of the C=N double bond of the imine (or the corresponding iminium ion), which is the species that will be reduced.

• Reduction (The Irreversible Step) :

  • Slowly add 1.5 equivalents of a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), in portions.

  • Rationale: NaBH(OAc)₃ is chosen because it is mild enough not to reduce the starting aldehyde but is highly effective at reducing the protonated imine (iminium ion). Its use avoids the need for pH control often required with stronger hydrides like sodium cyanoborohydride. The reaction is self-validating; the consumption of starting materials (monitored by TLC or LC-MS) confirms the reaction is proceeding.

• Workup and Purification (Isolation) :

  • Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product via column chromatography on silica gel.

  • Rationale: The basic quench neutralizes the acid catalyst and removes any unreacted starting materials or water-soluble byproducts. Purification ensures the final product meets the required specifications for subsequent steps or biological testing.

Safety and Handling

According to available Safety Data Sheets (SDS), 2-Piperazinecarboxaldehyde and related piperazine compounds require careful handling.[9][10][12]

• Primary Hazards : The compound is classified as a corrosive and an irritant.[9][13] It can cause skin irritation or burns and serious eye damage.[9][10][12] It may also be harmful if swallowed or inhaled and can cause respiratory irritation.[9] Some piperazine derivatives are known sensitizers.[12]

• Personal Protective Equipment (PPE) : Always handle this chemical in a well-ventilated area or a laboratory fume hood.[9][10] Wear appropriate protective equipment, including chemical safety goggles, impervious gloves, and a lab coat.[9][10]

• First Aid : In case of eye contact, rinse cautiously with water for several minutes.[9] For skin contact, wash with plenty of soap and water.[9] If inhaled, move the person to fresh air.[9][10] In all cases of significant exposure, seek immediate medical attention.

• Spill & Disposal : Absorb spills with an inert material and place in a suitable, closed container for disposal.[9][14] Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.[9]

Conclusion

2-Piperazinecarboxaldehyde is more than just a chemical intermediate; it is a strategic tool for accelerating drug discovery. Its dual reactivity, favorable physicochemical profile, and embedment of the privileged piperazine scaffold make it a highly valuable building block. By understanding its core chemical properties—from spectroscopic signatures to predictable reaction pathways and stability limitations—researchers can harness its full potential. The insights and protocols provided in this guide are intended to empower scientists to employ this versatile molecule with confidence and precision, paving the way for the development of novel and impactful therapeutics.

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An In-depth Technical Guide to the Molecular Structure and Applications of 2-Piperazinecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Piperazinecarboxaldehyde, a C2-substituted piperazine derivative, represents a pivotal building block in medicinal chemistry. Its unique structural features, comprising a reactive aldehyde functional group appended to the chiral center of the piperazine ring, offer a versatile scaffold for the synthesis of complex molecular architectures with significant therapeutic potential. The inherent asymmetry and the distinct reactivity of the two nitrogen atoms within the piperazine core provide a rich chemical space for derivatization, enabling the fine-tuning of physicochemical and pharmacological properties. This guide provides a comprehensive exploration of the molecular structure, synthesis, characterization, and reactivity of 2-piperazinecarboxaldehyde, with a particular focus on its strategic application in drug discovery and development.

Introduction: The Strategic Importance of C2-Substituted Piperazines

The piperazine motif is a ubiquitous privileged scaffold in modern drug discovery, present in a multitude of blockbuster drugs spanning a wide range of therapeutic areas, including oncology, antivirals, and central nervous system disorders.[1] The two nitrogen atoms of the piperazine ring enhance the pharmacokinetic profile of drug candidates by serving as hydrogen bond donors and acceptors, thereby improving aqueous solubility and bioavailability.[2] While N-substitution of the piperazine ring is a well-established strategy in medicinal chemistry, functionalization of the carbon backbone, particularly at the C2 position, has emerged as a compelling avenue for generating novel chemical entities with enhanced target specificity and improved pharmacological profiles.[3]

2-Piperazinecarboxaldehyde, as a C2-functionalized derivative, introduces a reactive aldehyde "handle" onto the piperazine scaffold. This feature allows for a diverse array of subsequent chemical transformations, making it a highly valuable intermediate for the construction of complex molecular libraries and the synthesis of targeted drug candidates. The chirality at the C2 position further expands the accessible chemical space, enabling the exploration of stereospecific interactions with biological targets.

Molecular Structure and Physicochemical Properties

The molecular structure of 2-piperazinecarboxaldehyde consists of a six-membered piperazine ring with a carboxaldehyde group attached to the carbon atom at the 2-position. The presence of the aldehyde group and the two nitrogen atoms dictates the molecule's chemical behavior and physical properties.

Property	Value	Reference
Molecular Formula	C₅H₁₀N₂O	[4]
Molecular Weight	114.15 g/mol	[4]
IUPAC Name	piperazine-2-carbaldehyde	[4]
CAS Number	773866-77-6	[4]
Topological Polar Surface Area	41.1 Ų	[4]
Hydrogen Bond Donor Count	2	[4]
Hydrogen Bond Acceptor Count	3	[4]
Rotatable Bond Count	1	[4]
XLogP3-AA	-1.3	[4]

The negative XLogP3-AA value suggests a high degree of hydrophilicity, a characteristic often desirable for improving the pharmacokinetic properties of drug candidates.[2] The topological polar surface area (TPSA) is also within the range typically associated with good oral bioavailability.

Synthesis of 2-Piperazinecarboxaldehyde: A Strategic Approach

The synthesis of 2-piperazinecarboxaldehyde is not a trivial undertaking due to the presence of the two reactive amine functionalities and the aldehyde group. A robust synthetic strategy necessitates the use of protecting groups to selectively mask the nitrogens and prevent undesired side reactions. A common and effective approach involves the oxidation of a suitably protected 2-(hydroxymethyl)piperazine precursor.

Synthesis of the Precursor: N-Protected 2-(Hydroxymethyl)piperazine

A practical route to the chiral precursor, (S)-(piperazin-2-yl)methanol, starts from the readily available amino acid, (S)-serine.[5] This multi-step synthesis involves the formation of a bicyclic piperazinedione intermediate, which can then be reduced to the desired chiral alcohol. The piperazine nitrogens are typically protected with groups such as tert-butyloxycarbonyl (Boc) to ensure regioselective reactions in subsequent steps.

Caption: Synthetic pathway to N-protected (S)-(piperazin-2-yl)methanol.

Oxidation to 2-Piperazinecarboxaldehyde

The final step in the synthesis of 2-piperazinecarboxaldehyde is the selective oxidation of the primary alcohol of the protected 2-(hydroxymethyl)piperazine. Mild oxidation conditions are crucial to prevent over-oxidation to the carboxylic acid and to avoid side reactions involving the piperazine nitrogens. Two common and effective methods for this transformation are the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation.

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride. This method is known for its mild reaction conditions and high yields.

Step-by-Step Methodology:

• Activator Preparation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), dissolve oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) and cool to -78 °C (dry ice/acetone bath).

• DMSO Addition: Slowly add a solution of anhydrous DMSO (2.2 eq.) in DCM to the cooled oxalyl chloride solution, maintaining the temperature below -60 °C.

• Alcohol Addition: After stirring for 15 minutes, add a solution of N-protected 2-(hydroxymethyl)piperazine (1.0 eq.) in DCM dropwise, again keeping the temperature below -60 °C.

• Base Quench: Stir the reaction mixture for 30-45 minutes, then add triethylamine (5.0 eq.) dropwise.

• Work-up: Allow the reaction to warm to room temperature. Quench with water and separate the organic layer. Wash the organic layer sequentially with a saturated aqueous solution of NH₄Cl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude aldehyde.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Swern oxidation workflow for the synthesis of 2-piperazinecarboxaldehyde.

The Dess-Martin periodinane oxidation is another mild and selective method for converting primary alcohols to aldehydes. It offers the advantage of being experimentally simpler to perform than the Swern oxidation.

Step-by-Step Methodology:

• Reaction Setup: To a solution of N-protected 2-(hydroxymethyl)piperazine (1.0 eq.) in anhydrous DCM, add Dess-Martin periodinane (1.2 eq.) in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Work-up: Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear.

• Extraction and Purification: Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 2-piperazinecarboxaldehyde is expected to show a characteristic signal for the aldehydic proton in the downfield region (δ 9.5-10.0 ppm). The protons on the piperazine ring will appear as a complex set of multiplets in the region of δ 2.5-4.0 ppm. The N-H protons will likely appear as broad singlets. For comparison, the aldehydic proton of 1-piperazinecarboxaldehyde appears at δ 8.03 ppm.[6]

• ¹³C NMR: The carbon NMR spectrum will be distinguished by the carbonyl carbon of the aldehyde group, which is expected to resonate in the range of δ 190-200 ppm. The carbons of the piperazine ring will appear in the aliphatic region (δ 40-60 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 2-piperazinecarboxaldehyde will exhibit characteristic absorption bands that confirm the presence of the key functional groups:

• C=O Stretch: A strong, sharp absorption band in the region of 1720-1740 cm⁻¹ is indicative of the aldehyde carbonyl group.

• C-H Stretch (Aldehyde): Two weak bands are expected around 2720 cm⁻¹ and 2820 cm⁻¹, corresponding to the C-H stretch of the aldehyde.

• N-H Stretch: A broad absorption in the region of 3200-3500 cm⁻¹ will indicate the presence of the N-H bonds of the secondary amines. For 1-piperazinecarboxaldehyde, the IR spectrum shows a strong C=O stretch.[7]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 2-piperazinecarboxaldehyde is expected to show a molecular ion peak (M⁺) at m/z = 114. Common fragmentation patterns for piperazine derivatives involve cleavage of the ring, often resulting in characteristic fragment ions. The fragmentation of the aldehyde may also be observed. For 1-piperazinecarboxaldehyde, the molecular ion peak is observed at m/z = 114, with major fragments at m/z = 85, 70, 56, and 42.

Reactivity and Synthetic Applications

The chemical reactivity of 2-piperazinecarboxaldehyde is dominated by the aldehyde group and the two secondary amine functionalities. The strategic manipulation of these reactive sites is key to its utility as a synthetic intermediate.

Reactivity of the Aldehyde Group

The aldehyde at the C2 position can undergo a wide range of standard carbonyl reactions, including:

• Reductive Amination: This is a powerful reaction for introducing new substituents onto the piperazine scaffold. The aldehyde can be reacted with a primary or secondary amine in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form a new C-N bond.

• Wittig Reaction: Reaction with phosphorus ylides allows for the conversion of the aldehyde to an alkene, providing a route to extend the carbon chain.

• Grignard and Organolithium Reactions: Addition of organometallic reagents to the aldehyde yields secondary alcohols, which can be further functionalized.

• Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid using standard oxidizing agents.

Reactivity of the Piperazine Nitrogens

The two nitrogen atoms of the piperazine ring exhibit different nucleophilicity. The N1 nitrogen, being α to the electron-withdrawing aldehyde group, is less nucleophilic than the N4 nitrogen. This differential reactivity can be exploited for selective functionalization.

• N-Alkylation and N-Arylation: The more nucleophilic N4 nitrogen can be selectively alkylated or arylated under appropriate conditions.

• N-Acylation: Reaction with acylating agents will typically occur at the more reactive N4 position.

Caption: Key reactions of 2-piperazinecarboxaldehyde.

Applications in Drug Discovery

The versatility of 2-piperazinecarboxaldehyde as a synthetic intermediate makes it a valuable tool in the development of novel therapeutic agents. The ability to introduce diverse functionality at both the C2 and N4 positions allows for the systematic exploration of structure-activity relationships (SAR). Chiral derivatives of (piperazin-2-yl)methanol have been utilized in the synthesis of compounds with affinity for sigma-receptors, highlighting the potential of this scaffold in CNS drug discovery.[5]

Handling and Safety

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood.

• Inhalation: Avoid inhaling dust, fumes, or vapors.

• Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, and well-ventilated place, away from oxidizing agents.

For 1-piperazinecarboxaldehyde, the GHS hazard statements include warnings for being harmful if swallowed, causing skin irritation, causing serious eye damage, and potentially causing respiratory irritation.[7] Similar hazards should be assumed for the 2-isomer.

Conclusion

2-Piperazinecarboxaldehyde is a strategically important building block in medicinal chemistry, offering a unique combination of a reactive aldehyde, a chiral center, and the favorable pharmacokinetic properties of the piperazine scaffold. Its synthesis, while requiring careful control of protecting groups and reaction conditions, provides access to a versatile intermediate that can be readily elaborated into a wide array of complex molecules. The ability to perform diverse chemical transformations on both the aldehyde and the piperazine nitrogens allows for the systematic exploration of chemical space in the pursuit of novel drug candidates. As the demand for more sophisticated and targeted therapeutics continues to grow, the utility of C2-substituted piperazines like 2-piperazinecarboxaldehyde in drug discovery is poised to expand significantly.

References

• Durand, C., & Szostak, M. (2021).

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• Szostak, M. (2021). Synthesis of Piperazines by C-H Functionalization. Encyclopedia. Retrieved from [Link]

• Revue Roumaine de Chimie. (2018). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 63(5-6), 435-442.
• Cochran, B. M., & Michael, F. E. (2008). A highly diastereoselective intramolecular hydroamination is the key step in a modular synthesis of 2,6-disubstituted piperazines. Organic Letters, 10(2), 329-332.

• PubChem. (n.d.). 1-Piperazinecarboxaldehyde. Retrieved from [Link]

• PubChem. (n.d.). Piperazine-2-carbaldehyde. Retrieved from [Link]

• ACS Catalysis. (2023). Iridium-Catalyzed Regio- and Diastereoselective Synthesis of C-Substituted Piperazines.

• Carl Roth. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Retrieved from [Link]

• PubMed Central. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• Bedürftig, S., & Wünsch, B. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorganic & Medicinal Chemistry, 12(12), 3299-3311.

• ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer.... Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra: (a) thiophene-2-carbaldehyde, (b) isonicotinohydrazide,.... Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). Retrieved from [Link]

• PubMed Central. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Retrieved from [Link]

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An In-depth Technical Guide to Piperazine-2-carbaldehyde (CAS Number: 773866-77-6)

This technical guide provides a comprehensive overview of Piperazine-2-carbaldehyde, a versatile heterocyclic building block pivotal in the landscape of modern medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical properties, synthesis, reactivity, and its significant role as a scaffold in the creation of novel therapeutic agents. While Piperazine-2-carbaldehyde itself is not directly employed as a therapeutic, its derivatives have shown considerable promise in various pharmacological areas.

Core Compound Profile

Piperazine-2-carbaldehyde is a chiral heterocyclic compound that serves as a crucial starting material in multi-step organic syntheses. Its structural features, particularly the presence of a reactive aldehyde group and the piperazine ring, a well-known "privileged" scaffold in drug discovery, make it a valuable intermediate.

Property	Value	Source
CAS Number	773866-77-6	[PubChem][1]
Molecular Formula	C₅H₁₀N₂O	[PubChem][1]
Molecular Weight	114.15 g/mol	[PubChem][1]
IUPAC Name	piperazine-2-carbaldehyde	[PubChem][1]
Canonical SMILES	C1CNC(CN1)C=O	[PubChem][1]

Strategic Synthesis of Piperazine-2-carbaldehyde

The synthesis of Piperazine-2-carbaldehyde is a multi-step process that requires careful control of protecting groups to achieve the desired product with high purity. The most common and effective route involves the synthesis of a protected precursor, (S)-1-Boc-2-(hydroxymethyl)piperazine, followed by its oxidation to the corresponding aldehyde and subsequent deprotection.

Synthesis of (S)-1-Boc-2-(hydroxymethyl)piperazine

This chiral intermediate is typically synthesized from commercially available (S)-piperazine-2-carboxylic acid. The process involves two key transformations: N-protection of the piperazine ring with a tert-butyloxycarbonyl (Boc) group, followed by the reduction of the carboxylic acid to a primary alcohol.[2]

Caption: Synthetic workflow for the precursor (S)-1-Boc-2-(hydroxymethyl)piperazine.

Detailed Protocol: Reduction of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate [2]

• Materials:

  • (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate (1 equivalent)

  • Lithium aluminum hydride (LiAlH₄), 1M solution in THF (2 equivalents)

  • Anhydrous tetrahydrofuran (THF)

  • Water

  • 2N Sodium hydroxide solution

• Procedure:

  • Cool a solution of (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate in anhydrous THF to -40°C in a reaction vessel under an inert atmosphere.

  • Add the 1M solution of lithium aluminum hydride in THF dropwise to the cooled solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • Cool the reaction to 0°C and carefully quench by the sequential addition of water, 2N sodium hydroxide solution, and then water again.

  • Filter the resulting slurry, and concentrate the filtrate under reduced pressure to yield the crude (S)-1-Boc-2-(hydroxymethyl)piperazine.

Oxidation to (S)-1-Boc-piperazine-2-carbaldehyde

A mild and efficient method for the oxidation of the primary alcohol to the aldehyde is the Swern oxidation.[2]

Detailed Protocol: Swern Oxidation [2]

• Materials:

  • (S)-1-Boc-2-(hydroxymethyl)piperazine (1 equivalent)

  • Oxalyl chloride (1.2 equivalents)

  • Anhydrous dichloromethane (DCM)

  • Dimethyl sulfoxide (DMSO) (2.2 equivalents)

  • Triethylamine (5 equivalents)

• Procedure:

  • To a stirred solution of oxalyl chloride in anhydrous DCM at -78°C under an inert atmosphere, add DMSO dropwise.

  • Stir the mixture for 15 minutes at -78°C.

  • Add a solution of (S)-1-Boc-2-(hydroxymethyl)piperazine in DCM dropwise.

  • Stir the reaction mixture for 1 hour at -78°C.

  • Add triethylamine and allow the mixture to warm to room temperature.

  • Quench the reaction with water and extract the product with DCM.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude (S)-1-Boc-piperazine-2-carbaldehyde.

Deprotection to Yield Piperazine-2-carbaldehyde

The final step involves the removal of the Boc protecting group, which can be achieved under acidic conditions, for instance, using trifluoroacetic acid (TFA) in DCM or hydrochloric acid (HCl) in an appropriate solvent.

Caption: Final deprotection step to obtain Piperazine-2-carbaldehyde.

Reactivity and Synthetic Utility

The chemical reactivity of Piperazine-2-carbaldehyde is dominated by its aldehyde functionality and the nucleophilic secondary amine within the piperazine ring. This dual reactivity makes it a powerful synthon for creating a diverse range of complex molecules.

A prime example of its synthetic utility is in reductive amination reactions . Piperazine-2-carbaldehyde can be condensed with a primary or secondary amine to form an imine intermediate, which is then reduced in situ to form a more complex piperazine derivative. This strategy has been employed in the synthesis of various biologically active compounds.[3]

For instance, the convergent synthesis of (R)-(1-(3-Chlorobenzyl)piperazin-2-yl)methanol involves the reductive amination of 3-chlorobenzaldehyde with piperazine-2-carbaldehyde.[3] This class of molecules has been investigated for its potential in treating psychiatric disorders.[3]

Biological Significance of Piperazine-2-carbaldehyde Derivatives

While there is no documented direct biological activity or therapeutic application for Piperazine-2-carbaldehyde itself, the piperazine scaffold it provides is a cornerstone in the development of numerous pharmaceuticals. The derivatives synthesized from this building block have shown a wide spectrum of pharmacological activities.

• Psychiatric Disorders: Piperazine derivatives have been extensively studied for their effects on the central nervous system. They can act as modulators of various neurotransmitter receptors, including serotonin and dopamine receptors, suggesting their potential in treating conditions like anxiety and depression.[3]

• Oncology: Certain piperazine-containing compounds have demonstrated anticancer properties. For example, some derivatives have been shown to induce mitotic arrest in colon cancer cells, highlighting a potential mechanism that involves the disruption of tubulin polymerization.[3]

• Kappa Opioid Receptor Agonists: Piperazine-2-carbaldehyde has been utilized as a key intermediate in the synthesis of novel kappa opioid receptor (KOR) agonists. These compounds are valuable tools for positron emission tomography (PET) imaging to study the role of KORs in various neurological and psychiatric disorders.[4]

Caption: Synthetic applications of Piperazine-2-carbaldehyde leading to bioactive derivatives.

Analytical Characterization

The purity and identity of Piperazine-2-carbaldehyde and its intermediates are typically confirmed using a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure and the absence of impurities.

• High-Performance Liquid Chromatography (HPLC): Both reverse-phase and chiral HPLC methods can be employed to determine the chemical and enantiomeric purity, respectively.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the compound.

Safety and Handling

Piperazine-2-carbaldehyde should be handled with care in a well-ventilated laboratory or a chemical fume hood. As with many piperazine derivatives, it may possess corrosive, flammable, and toxic properties.[2] Appropriate personal protective equipment (PPE) is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Skin Protection: A laboratory coat.

For detailed safety information, it is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Piperazine-2-carbaldehyde (CAS 773866-77-6) stands out as a synthetically valuable and versatile chiral building block in medicinal chemistry. While not a therapeutic agent in its own right, its strategic use in the synthesis of a wide array of complex piperazine derivatives has a significant impact on drug discovery and development. The well-established synthetic routes and its predictable reactivity make it an indispensable tool for medicinal chemists aiming to create novel molecules with potential applications in oncology, neuroscience, and beyond.

References

• PubChem. Piperazine-2-carbaldehyde. National Center for Biotechnology Information. [Link]

• Development and in vivo evaluation of a novel kappa opioid receptor agonist as PET radiotracer with superior imaging characteris. (2019). Journal of Medicinal Chemistry.

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• 4. jnm.snmjournals.org [jnm.snmjournals.org]

An In-depth Technical Guide to 2-Piperazinecarboxaldehyde Derivatives: Synthesis, Applications, and Methodologies

Executive Summary

The piperazine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast array of pharmacologically active compounds.[1][2][3] Its unique physicochemical properties—conferred by the two opposing nitrogen atoms—enhance aqueous solubility, bioavailability, and target affinity, making it a highly desirable motif in drug design.[1][4] While N1- and N4-substituted piperazines are common, derivatives functionalized at the carbon backbone, particularly at the C2 position, offer a largely untapped potential for creating novel molecular architectures with refined biological activities. This guide provides a comprehensive technical overview of 2-piperazinecarboxaldehyde and its related derivatives, such as those derived from piperazine-2-carboxylic acid. We will explore the strategic nuances of their synthesis, delve into their significant applications in modern drug discovery—with a focus on neurodegenerative diseases, and virology—and provide robust, field-proven protocols for their preparation and analysis.

The Piperazine Scaffold: A Privileged Core with Untapped Potential

The six-membered piperazine heterocycle is a recurring motif in numerous blockbuster drugs, including Imatinib (anticancer) and Sildenafil (Viagra).[1][2] Its utility stems from several key features:

• Physicochemical Properties: The two nitrogen atoms act as hydrogen bond acceptors and donors, which can improve pharmacokinetic profiles.[1][4]

• Structural Rigidity and 3D Geometry: The chair-like conformation of the piperazine ring serves as a rigid scaffold, allowing for the precise spatial arrangement of pharmacophoric groups to optimize interactions with biological targets.[4][5]

• Synthetic Tractability: The nucleophilicity of the nitrogen atoms makes N-functionalization straightforward.[5]

However, the vast majority of piperazine-containing drugs feature substitution only at the nitrogen atoms.[2] Functionalization at the carbon positions, such as C2, is less explored but offers a critical advantage: it allows for the introduction of additional substituents and chiral centers, thereby expanding the accessible chemical space and enabling more nuanced structure-activity relationship (SAR) studies. 2-Piperazinecarboxaldehyde and its precursor, piperazine-2-carboxylic acid, are key intermediates for accessing this valuable chemical space.

Synthetic Strategies for C2-Functionalized Piperazine Derivatives

The synthesis of C2-substituted piperazines requires a more sophisticated approach than simple N-alkylation. The primary challenge lies in controlling regioselectivity and stereochemistry. Modern organic synthesis provides several robust pathways.

Foundational Synthetic Logic

The choice of synthetic route is dictated by the desired final derivative. A common and versatile starting point is piperazine-2-carboxylic acid, which can be derivatized at the carboxyl group or the nitrogen atoms. The aldehyde can be generated from the acid or its corresponding alcohol.

A logical workflow for generating diverse derivatives from a common intermediate is crucial for efficient library synthesis in a drug discovery context.

Caption: General Synthetic Workflow for C2-Piperazine Derivatives.

Key Synthetic Transformations

A. N-Protection: The causality behind N-protection is paramount. To selectively modify the C2-carboxyl group without interference from the nucleophilic ring nitrogens, protection is non-negotiable. The choice of protecting group is critical:

• Boc (tert-Butoxycarbonyl): Ideal for its stability to a wide range of conditions and its facile removal with acid (e.g., TFA), which often leaves amide and ester functionalities intact.

• Cbz (Carboxybenzyl): Useful when acidic conditions are not tolerated; removed by hydrogenolysis.

B. Amide and Hydroxamic Acid Formation: These derivatives are commonly synthesized from the corresponding carboxylic acid. Standard peptide coupling reagents like HBTU, HATU, or EDC are employed. The rationale for using these reagents is their ability to activate the carboxylic acid, facilitating nucleophilic attack by an amine or hydroxylamine to form the desired bond under mild conditions, thus preserving chiral integrity if present.

C. Reduction to Aldehyde: Direct reduction of the carboxylic acid to the aldehyde is challenging. A more reliable, two-step process is often employed:

• Reduction to Alcohol: Strong reducing agents like LiAlH₄ reduce the carboxylic acid to the primary alcohol, piperazin-2-ylmethanol.

• Controlled Oxidation: The alcohol is then oxidized to the aldehyde using controlled oxidizing agents like Dess-Martin periodinane (DMP) or pyridinium chlorochromate (PCC). The choice of a non-over-oxidizing reagent is crucial to prevent the formation of the carboxylic acid.

Pharmacological Applications and Mechanisms of Action

Derivatives of 2-piperazinecarboxaldehyde and its parent acid have shown significant promise across multiple therapeutic areas.

Central Nervous System (CNS) Disorders: Alzheimer's Disease

Alzheimer's disease (AD) is a complex neurodegenerative disorder. A promising therapeutic strategy involves the development of multi-target-directed ligands (MTDLs) that can address multiple facets of the disease pathology.[6] Piperazine-2-carboxylic acid derivatives have emerged as potent MTDLs, particularly as cholinesterase inhibitors.[6]

Mechanism of Action: Cholinesterase Inhibition Acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) are enzymes that break down the neurotransmitter acetylcholine. Inhibiting these enzymes increases acetylcholine levels in the brain, which can alleviate some cognitive symptoms of AD.

Recent studies have demonstrated that specific 1,4-disubstituted piperazine-2-carboxylic acid, carboxamide, and hydroxamic acid derivatives are potent inhibitors of both AChE and BChE.[6] Molecular docking and dynamics simulations reveal that these molecules bind effectively to both the catalytic active site (CAS) and the peripheral anionic site (PAS) of the enzymes, leading to competitive inhibition.[6]

Caption: Mechanism of AChE Inhibition by Piperazine Derivatives.

Quantitative Data: Cholinesterase Inhibition The inhibitory potency (Ki) and selectivity for AChE vs. BChE are critical parameters. Below is a summary of data for exemplary compounds from a recent study.[6]

Compound	Substituents	Target	Ki (nM)	Selectivity Index (SI)
4c	1,4-bis(4-chlorobenzyl)	AChE	10,180	~17.9 (AChE selective)
7b	1,4-bis(2-chlorobenzyl)	BChE	1.6	~21,862 (BChE selective)
Donepezil	(Reference Drug)	AChE	-	-
Tacrine	(Reference Drug)	BChE	17.3	-

Data synthesized from Farghaly et al., Bioorg. Chem., 2023.[6]

The standout result is compound 7b , a hydroxamic acid derivative, which showed extraordinarily potent and selective inhibition of BChE, significantly superior to the reference drug tacrine.[6] Furthermore, compounds like 4c and 7b demonstrated low cytotoxicity in human neuroblastoma (SH-SY5Y) cell lines, indicating a favorable preliminary safety profile.[6]

Antiviral Applications

The piperazine scaffold is a key component in many antiviral agents. Derivatives are being investigated for activity against a range of viruses, including human immunodeficiency virus (HIV), hepatitis C virus (HCV), and various DNA viruses.[7] Specifically, certain piperazine derivatives have been identified as significant and broad-spectrum inhibitors of DNA replication in both human adenovirus (HAdV) and human cytomegalovirus (HCMV).[8] This suggests a mechanism targeting viral DNA polymerase or other essential replication machinery. While many current antiviral piperazines are N-substituted, the C2-carboxaldehyde functional handle provides a reactive site for covalently binding to viral proteins or for building more complex pharmacophores.

Anticancer and Other Therapeutic Areas

Piperazine derivatives exhibit a wide array of other biological activities, including anticancer, antidiabetic, anti-inflammatory, and antimicrobial effects.[1][3][9][10]

• Anticancer: They can induce cytotoxicity by interfering with DNA replication, cell cycle progression, and apoptosis.[9]

• Antidiabetic: Certain benzimidazole derivatives containing piperazine moieties act as α-glucosidase and α-amylase inhibitors, which are key targets in managing type 2 diabetes.[11]

The C2-carboxaldehyde group is particularly valuable here, as it can be used to synthesize Schiff bases, hydrazones, and other functionalities known to possess potent anticancer and antimicrobial properties.

Experimental Protocols and Methodologies

Trustworthiness in scientific research is built on reproducible, well-described protocols. The following sections provide self-validating methodologies for the synthesis and analysis of a representative 2-piperazinecarboxamide derivative.

Protocol: Synthesis of a 1,4-Dibenzylpiperazine-2-carboxamide Derivative

This protocol describes a general, two-step procedure starting from a protected piperazine-2-carboxylic acid.

Objective: To synthesize N-aryl-1,4-dibenzylpiperazine-2-carboxamide.

Materials:

• 1,4-Dibenzylpiperazine-2-carboxylic acid

• Thionyl chloride (SOCl₂)

• Substituted Aniline (e.g., 4-chloroaniline)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Standard glassware, magnetic stirrer, inert atmosphere setup (N₂ or Ar)

Procedure:

Step 1: Formation of the Acid Chloride

• Rationale: Conversion of the carboxylic acid to the more reactive acid chloride facilitates the subsequent amidation reaction, allowing it to proceed efficiently at room temperature.

• Suspend 1,4-dibenzylpiperazine-2-carboxylic acid (1.0 eq) in anhydrous DCM (10 mL/mmol) under an inert atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Add thionyl chloride (1.2 eq) dropwise over 10 minutes. The formation of gas (SO₂ and HCl) will be observed.

• Allow the reaction to warm to room temperature and stir for 2-3 hours until the solution becomes clear.

• Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude acid chloride, which is used immediately in the next step.

Step 2: Amide Coupling

• Rationale: The crude acid chloride is reacted with the desired amine in the presence of a base to neutralize the HCl generated during the reaction, driving the formation of the stable amide bond.

• Dissolve the crude acid chloride from Step 1 in anhydrous DCM (10 mL/mmol) under an inert atmosphere.

• In a separate flask, dissolve the substituted aniline (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM (5 mL/mmol).

• Add the amine solution dropwise to the acid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-aryl-1,4-dibenzylpiperazine-2-carboxamide.

Protocol: Analytical Characterization

Objective: To confirm the identity, purity, and structure of the synthesized compound.

A. High-Performance Liquid Chromatography (HPLC)

• Rationale: HPLC is used to determine the purity of the final compound. For piperazine, which lacks a strong chromophore, derivatization may be needed for trace analysis, but for aryl-substituted derivatives, direct UV detection is typically sufficient.[12][13]

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile and Water (both with 0.1% TFA).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Acceptance Criterion: Purity ≥ 95%.

B. Mass Spectrometry (MS)

• Rationale: To confirm the molecular weight of the synthesized compound.

• Technique: Electrospray Ionization (ESI) in positive mode.

• Procedure: Dissolve a small sample in methanol and inject it into the mass spectrometer.

• Expected Result: Observe the [M+H]⁺ ion corresponding to the calculated molecular weight of the target compound.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Rationale: To confirm the chemical structure by analyzing the chemical environment of all protons (¹H NMR) and carbons (¹³C NMR).

• Solvent: CDCl₃ or DMSO-d₆.

• Procedure: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Data Interpretation: Confirm the presence of all expected peaks, their chemical shifts, splitting patterns, and integrations, which should be consistent with the proposed structure.

Conclusion and Future Perspectives

2-Piperazinecarboxaldehyde derivatives represent a frontier in medicinal chemistry, moving beyond the well-trodden path of N-substitution to unlock new structural diversity and pharmacological potential. The strategic importance of the C2-functional group as a handle for generating complex and potent molecules cannot be overstated. As demonstrated in the context of Alzheimer's disease, meticulous molecular design based on this scaffold can lead to compounds with extraordinary potency and selectivity.[6]

The future of this field lies in the continued development of novel synthetic methodologies, particularly enantioselective routes, to access stereochemically pure C2-substituted piperazines. Furthermore, applying these versatile building blocks to a broader range of biological targets, including viral proteases, kinases, and other enzymes, will undoubtedly yield the next generation of innovative therapeutics. The integration of computational modeling with synthetic chemistry will be crucial in rationally designing these future drug candidates, accelerating the journey from concept to clinic.

References

• Farghaly, O. M., et al. (2023). Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies. Bioorganic Chemistry. Available at: [Link]

• Vitale, P., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. Available at: [Link]

• MDPI. (n.d.). Synthesis of Piperazines by C-H Functionalization. Encyclopedia. Available at: [Link]

• Manoharan, S., & B, S. (n.d.). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. ResearchGate. Available at: [Link]

• MDPI. (2024). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Available at: [Link]

• SILAE. (n.d.). Piperazine derivatives: a potentially tool for the treatment of neurological disorders. PharmacologyOnLine. Available at: [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Available at: [Link]

• Kant, R., & Maji, S. (2021). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Dalton Transactions. Available at: [Link]

• Kumar, S., et al. (2024). The medicinal chemistry of piperazines: A review. Chemical Biology & Drug Design. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Derivatives of Piperazines as Potential Therapeutic Agents for Alzheimer's Disease. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. PMC. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research (JOCPR). (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available at: [Link]

• Google Patents. (n.d.). WO2017144624A1 - Piperazine derivatives as antiviral agents with increased therapeutic activity.

• ResearchGate. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available at: [Link]

• ResearchGate. (n.d.). An Evolving Role of Piperazine Moieties in Drug Design and Discovery. Available at: [Link]

• ScienceDirect. (n.d.). Recent advances in the piperazine based antiviral agents: A remarkable heterocycle for antiviral research. Arabian Journal of Chemistry. Available at: [Link]

• International Journal of Pharmacy and Technology. (n.d.). A Review on Analytical Methods for Piperazine Determination. Available at: [Link]

• Cuestiones de Fisioterapia. (n.d.). Design, Synthesis, and Pharmacological Evaluation of Piperazine- Hydrazide Derivatives as Potential CNS-Active Antidepressants. Available at: [Link]

• National Institutes of Health (NIH). (n.d.). Search for Antiviral Preparations in Series of New Derivatives of N-Substituted Piperidines. PMC. Available at: [Link]

• PubMed. (2011). Piperazines for peptide carboxyl group derivatization: effect of derivatization reagents and properties of peptides on signal enhancement in matrix-assisted laser desorption/ionization mass spectrometry. Rapid Communications in Mass Spectrometry. Available at: [Link]

• ResearchGate. (n.d.). Recent Advances in the Piperazine Based Antiviral Agents: A Remarkable Heterocycle for Antiviral Research. Available at: [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. (2021). The synthesis and antiviral activity against yellow fewer virus of 2-(4,6-di(pyrrolidin-1-yl). Available at: [Link]

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Spectroscopic Profile of 2-Piperazinecarboxaldehyde: A Technical Guide for Researchers

Abstract: This technical guide provides a comprehensive overview of the key spectroscopic characteristics of 2-Piperazinecarboxaldehyde (CAS 773866-77-6), a valuable heterocyclic building block in medicinal chemistry and drug development. Due to the limited availability of public experimental spectra for this specific isomer, this document leverages high-fidelity predictive models and established principles of spectroscopic interpretation to offer a robust analytical framework. This guide is intended for researchers, scientists, and drug development professionals to aid in the identification, characterization, and quality control of 2-Piperazinecarboxaldehyde.

Introduction: The Significance of 2-Piperazinecarboxaldehyde

2-Piperazinecarboxaldehyde, with the molecular formula C₅H₁₀N₂O and a molecular weight of 114.15 g/mol , is a bifunctional molecule featuring a reactive aldehyde group and a piperazine scaffold.[1] The piperazine ring is a privileged structure in medicinal chemistry, known for improving the pharmacokinetic and pharmacodynamic properties of drug candidates. The aldehyde at the 2-position provides a versatile handle for a wide array of chemical transformations, including reductive amination, oxidation to a carboxylic acid, and the formation of various heterocyclic systems.

Given its potential as a key intermediate, a thorough understanding of its spectroscopic properties is paramount for unambiguous identification and for monitoring reaction progress. This guide provides an in-depth analysis of its expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Properties:

Property	Value	Source
IUPAC Name	piperazine-2-carbaldehyde	[1]
CAS Number	773866-77-6	[1]
Molecular Formula	C₅H₁₀N₂O	[1]
Molecular Weight	114.15 g/mol	[1]
XLogP3-AA	-1.3	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	3	[1]

digraph "2_Piperazinecarboxaldehyde_Structure" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="sans-serif", fontsize=12];
edge [fontname="sans-serif", fontsize=10];
// Atom nodes
N1 [label="N1", pos="0,1.5!"];
C2 [label="C2", pos="1.3,1.5!"];
C3 [label="C3", pos="1.3,0!"];
N4 [label="N4", pos="0,0!"];
C5 [label="C5", pos="-1.3,0!"];
C6 [label="C6", pos="-1.3,1.5!"];
H_N1 [label="H", pos="-0.5,2.2!"];
H_N4 [label="H", pos="-0.5,-0.7!"];
C_aldehyde [label="C7(CHO)", pos="2.6,2.2!"];
O_aldehyde [label="O", pos="3.6,2.2!"];
H_aldehyde [label="H", pos="2.6,3!"];
H2_a [label="H", pos="1.8,1.8!"];
H3_a [label="H", pos="1.8, -0.3!"];
H3_b [label="H", pos="0.8, -0.3!"];
H5_a [label="H", pos="-1.8, -0.3!"];
H5_b [label="H", pos="-0.8, -0.3!"];
H6_a [label="H", pos="-1.8, 1.8!"];
H6_b [label="H", pos="-0.8, 1.8!"];
// Edges for the piperazine ring
N1 -- C2;
C2 -- C3;
C3 -- N4;
N4 -- C5;
C5 -- C6;
C6 -- N1;
// Edges for substituents
N1 -- H_N1;
N4 -- H_N4;
C2 -- C_aldehyde;
C_aldehyde -- O_aldehyde [style=double];
C_aldehyde -- H_aldehyde;
C2 -- H2_a;
C3 -- H3_a;
C3 -- H3_b;
C5 -- H5_a;
C5 -- H5_b;
C6 -- H6_a;
C6 -- H6_b;
}

Caption: Molecular structure of 2-Piperazinecarboxaldehyde with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra for 2-Piperazinecarboxaldehyde.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity.

Experimental Protocol (General):

• Dissolve ~5-10 mg of 2-Piperazinecarboxaldehyde in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Process the data, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).

Predicted ¹H NMR Data (in D₂O at 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality of Chemical Shift
~9.6	Singlet	1H	H-C=O	The aldehydic proton is highly deshielded due to the electron-withdrawing nature of the adjacent oxygen atom.
~3.5-3.7	Multiplet	1H	H-2	This methine proton is adjacent to the electron-withdrawing aldehyde group and the nitrogen atom, causing a downfield shift.
~3.0-3.4	Multiplet	6H	H-3, H-5, H-6	These are the methylene protons of the piperazine ring. Their signals are expected to be complex due to diastereotopicity and coupling with each other and with the H-2 proton.
~2.0-3.0	Broad Singlet	2H	N-H	The chemical shift of N-H protons is variable and depends on concentration, temperature, and solvent. In D₂O, these protons will exchange with deuterium and the signal may disappear.

Interpretation Insights:

• The presence of the singlet at ~9.6 ppm is a definitive indicator of the aldehyde functionality.

• The complexity of the signals in the 3.0-3.7 ppm region arises from the chiral center at C-2, which makes the adjacent methylene protons diastereotopic. This can lead to complex splitting patterns (e.g., doublet of doublets, or multiplets).

• Running the experiment in D₂O will cause the N-H protons to be replaced by deuterium, leading to the disappearance of their signal and a simplification of the spectra of adjacent protons. This can be a useful diagnostic experiment.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information about the different carbon environments in the molecule.

Experimental Protocol (General):

• Prepare a more concentrated sample (~20-50 mg in 0.6-0.7 mL of deuterated solvent).

• Acquire a proton-decoupled ¹³C NMR spectrum.

• Typical acquisition times are longer than for ¹H NMR due to the lower natural abundance of ¹³C.

Predicted ¹³C NMR Data (in D₂O at 100 MHz):

Chemical Shift (δ, ppm)	Assignment	Causality of Chemical Shift
~200-205	C=O	The carbonyl carbon of the aldehyde is highly deshielded and appears significantly downfield.
~60-65	C-2	This carbon is attached to two heteroatoms (N and the C of the carbonyl group), resulting in a downfield shift.
~45-55	C-3, C-5, C-6	These are the sp³ hybridized carbons of the piperazine ring. Their chemical shifts are in the typical range for aliphatic amines.

Expertise in Interpretation:

• The downfield signal above 200 ppm is characteristic of an aldehyde or ketone.

• The number of signals in the aliphatic region (~45-65 ppm) will confirm the number of non-equivalent carbons in the piperazine ring. Due to the substituent at C-2, all other ring carbons may be chemically non-equivalent, potentially leading to four distinct signals for the piperazine ring carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol (General):

• For a liquid sample, a thin film can be prepared between two NaCl or KBr plates.

• For a solid sample, a KBr pellet or a Nujol mull can be prepared.

• Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for a neat sample.

• The spectrum is recorded, typically over the range of 4000-400 cm⁻¹.

Predicted Key IR Absorptions:

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~3300-3400	Medium, Broad	N-H stretch	Secondary Amine (N-H)
~2950-2850	Medium-Strong	C-H stretch	Aliphatic C-H
~2820 and ~2720	Medium, Sharp	C-H stretch (Fermi resonance)	Aldehyde C-H
~1720-1740	Strong, Sharp	C=O stretch	Aldehyde C=O
~1450	Medium	C-H bend	Methylene scissoring
~1100-1200	Medium	C-N stretch	Aliphatic Amine

Trustworthiness of Interpretation:

• The strong, sharp peak around 1720-1740 cm⁻¹ is a highly reliable indicator of the aldehyde carbonyl group.

• The two medium, sharp peaks around 2820 cm⁻¹ and 2720 cm⁻¹ (Fermi resonance) are characteristic of the C-H stretch of an aldehyde and can be used to distinguish it from other carbonyl-containing functional groups.

• The broad absorption in the 3300-3400 cm⁻¹ region is indicative of the N-H stretching vibrations of the secondary amines in the piperazine ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol (General):

• Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionize the sample using a suitable technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Analyze the resulting ions based on their mass-to-charge ratio (m/z).

Predicted Mass Spectrometry Data:

m/z	Proposed Fragment
114	[M]⁺ (Molecular Ion for EI) or [M+H]⁺ (for ESI)
85	[M - CHO]⁺
70	[M - CH₂NCHO]⁺
56	[C₃H₆N]⁺
43	[C₂H₅N]⁺

Proposed Fragmentation Pathway (Electron Ionization):

Caption: A plausible mass fragmentation pathway for 2-Piperazinecarboxaldehyde under EI conditions.

Authoritative Grounding in Fragmentation: The initial fragmentation is likely to be the loss of the formyl radical (CHO), a common α-cleavage for aldehydes, leading to the fragment at m/z 85. Subsequent fragmentations would involve the characteristic ring cleavage of the piperazine moiety.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic analysis of 2-Piperazinecarboxaldehyde. The presented ¹H NMR, ¹³C NMR, IR, and MS data, along with their interpretations, offer a solid foundation for researchers working with this compound. While this guide is based on well-established spectroscopic principles and high-quality prediction models, it is imperative that experimental data be acquired and compared with these predictions for definitive structural confirmation and quality assessment in a laboratory setting.

References

• PubChem. Piperazine-2-carbaldehyde. National Center for Biotechnology Information. [Link]

• Appchem. 2-Piperazinecarboxaldehyde. [Link]

• PubChem. Piperazine-2-carbaldehyde - Computed Properties. National Center for Biotechnology Information. [Link]

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Unlocking Therapeutic Potential: A Technical Guide to the 2-Piperazinecarboxaldehyde Scaffold

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of FDA-approved drugs across diverse therapeutic areas.[1][2] This guide moves beyond a singular focus on a specific, uncharacterized molecule, "2-piperazinecarboxaldehyde," for which the mechanism of action is not publicly documented. Instead, we present a forward-looking, in-depth technical guide for researchers on the untapped potential of the 2-piperazinecarboxaldehyde scaffold. We will explore the chemical versatility of this moiety and provide a comprehensive roadmap for identifying novel biological targets and elucidating the mechanism of action of its future derivatives. This document is designed to empower researchers to leverage this promising chemical starting point for the development of next-generation therapeutics.

The Piperazine Moiety: A Privileged Scaffold in Drug Discovery

The six-membered piperazine heterocycle, with its two nitrogen atoms in a 1,4-arrangement, offers a unique combination of physicochemical properties that make it highly attractive for drug design.[1][3] Its non-planar, chair-like conformation allows for precise spatial orientation of substituents, while the two nitrogen atoms provide opportunities for modulating basicity, polarity, and hydrogen bonding capacity.[4] These features contribute to the favorable pharmacokinetic profiles often observed in piperazine-containing drugs, including improved solubility and oral bioavailability.[4]

The piperazine scaffold is a key structural component in drugs targeting a wide array of biological pathways, demonstrating its remarkable versatility. Notable examples include antipsychotics that modulate dopamine and serotonin receptors, antimicrobial agents, and kinase inhibitors for cancer therapy.[1][5][6]

The 2-Piperazinecarboxaldehyde Scaffold: A Gateway to Novel Chemical Space

While many existing piperazine-based drugs are substituted at the nitrogen atoms, functionalization of the carbon backbone, particularly at the C-2 position, remains a less explored yet highly promising avenue for innovation.[4][7] The 2-piperazinecarboxaldehyde scaffold introduces a reactive aldehyde group, a versatile chemical handle for a multitude of synthetic transformations.

Synthetic Versatility and Library Generation

The aldehyde functionality of 2-piperazinecarboxaldehyde can be readily transformed into a diverse array of other functional groups, enabling the creation of large and structurally varied compound libraries for screening. Potential synthetic modifications include:

• Reductive Amination: Formation of secondary and tertiary amines by reaction with primary or secondary amines.

• Wittig Reaction: Conversion to alkenes.

• Oxidation: Formation of a carboxylic acid.

• Reduction: Formation of a primary alcohol.

• Grignard and Organolithium Reactions: Formation of secondary alcohols.

This synthetic tractability allows for systematic exploration of the chemical space around the 2-position of the piperazine ring, a critical step in establishing structure-activity relationships (SAR).

The Aldehyde as a Pharmacophore and the Potential for Bioisosteric Replacement

The aldehyde group itself can act as a pharmacophore, participating in hydrogen bonding or covalent interactions with a biological target. However, aldehydes can sometimes be associated with metabolic instability or off-target reactivity. In such cases, the concept of bioisosterism can be employed to replace the aldehyde with other functional groups that possess similar steric and electronic properties but improved pharmacological profiles.[8][9][10]

Original Group	Potential Bioisosteres	Rationale for Replacement
Aldehyde (-CHO)	Nitrile (-CN)	Mimics the linear shape and hydrogen bond accepting capability.[3]
Oxime (=N-OH)	Introduces a hydrogen bond donor and alters electronic properties.
Hydrazone (=N-NHR)	Allows for further derivatization and modulation of physicochemical properties.
Tetrazole	A metabolically stable acidic group that can mimic a carboxylic acid (the oxidized form of the aldehyde).[10]

Table 1: Potential Bioisosteric Replacements for the Aldehyde Moiety.

A Strategic Workflow for Target Identification and Mechanism of Action Elucidation

For novel derivatives of 2-piperazinecarboxaldehyde, a systematic and multi-faceted approach is required to identify their biological target(s) and elucidate their mechanism of action. The following workflow provides a comprehensive guide for researchers.

Figure 1: A Strategic Workflow for Drug Discovery with 2-Piperazinecarboxaldehyde Derivatives.

Phase 1: High-Throughput and Phenotypic Screening

The initial step involves screening a library of 2-piperazinecarboxaldehyde derivatives to identify "hits" with interesting biological activity.[11][12]

• High-Throughput Screening (HTS): This involves the automated testing of thousands of compounds against a specific molecular target (e.g., a purified enzyme or receptor).[13]

• Phenotypic Screening: In this approach, compounds are tested for their ability to produce a desired change in a cellular or organismal phenotype, without prior knowledge of the specific target.

Experimental Protocol: High-Throughput Screening (HTS) for a Kinase Inhibitor [11][12][13]

• Assay Plate Preparation: Using an automated liquid handler, dispense 5 µL of assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35) into each well of a 384-well plate.

• Compound Addition: Add 50 nL of each compound from the 2-piperazinecarboxaldehyde derivative library (typically at 10 mM in DMSO) to individual wells. Include positive controls (known kinase inhibitor) and negative controls (DMSO vehicle).

• Enzyme and Substrate Addition: Add 2.5 µL of the target kinase solution and 2.5 µL of a fluorescently labeled peptide substrate and ATP solution to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection: Measure the fluorescence intensity in each well using a plate reader. A decrease in fluorescence indicates inhibition of kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound and identify "hits" that exceed a predefined threshold (e.g., >50% inhibition).

Phase 2: Target Identification and Validation

Once active compounds are identified, the next critical step is to determine their molecular target(s).

• Affinity Chromatography-Mass Spectrometry: The active compound is immobilized on a solid support and used to "pull down" its binding partners from a cell lysate. These proteins are then identified by mass spectrometry.[5]

• Cellular Thermal Shift Assay (CETSA): This technique assesses the thermal stability of proteins in intact cells. Binding of a drug to its target protein typically increases the protein's stability, leading to a shift in its melting temperature.[2][14][15][16]

• Genetic Approaches: Techniques such as CRISPR-based genetic screens can identify genes that, when knocked out, confer resistance or sensitivity to the compound, thereby pointing to the drug's target or pathway.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA) [2][14][15]

• Cell Treatment: Culture cells to 80% confluency and treat with the 2-piperazinecarboxaldehyde derivative or vehicle (DMSO) for 1 hour.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-60°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by freeze-thawing.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed to pellet the precipitated proteins.

• Protein Quantification: Collect the supernatant (containing the soluble proteins) and quantify the amount of the target protein using Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve in the presence of the compound indicates target engagement.

Phase 3: Mechanism of Action and Pathway Analysis

With a validated target in hand, the focus shifts to understanding the precise mechanism by which the compound exerts its effect.

• In Vitro Binding Assays: These assays quantify the binding affinity of the compound for its target protein.[1][6][17][18]

• Enzymatic/Functional Assays: These experiments measure the effect of the compound on the biological activity of its target (e.g., enzyme inhibition, receptor agonism/antagonism).

• Cellular Signaling and Pathway Analysis: This involves investigating the downstream effects of target engagement on cellular signaling pathways using techniques like Western blotting, qPCR, and reporter gene assays.

Experimental Protocol: In Vitro Filter Binding Assay [1][6]

• Preparation of Reagents: Prepare a binding buffer (e.g., 20 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT). Radiolabel the ligand (or a known ligand for competition assays).

• Binding Reaction: In a 96-well plate, mix the purified target protein with increasing concentrations of the 2-piperazinecarboxaldehyde derivative. Add a constant, low concentration of the radiolabeled ligand.

• Incubation: Incubate the plate at room temperature for 1 hour to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a nitrocellulose membrane using a vacuum manifold. The protein and any bound ligand will be retained on the membrane.

• Washing: Wash the membranes with cold binding buffer to remove unbound ligand.

• Detection: Measure the radioactivity on each membrane using a scintillation counter.

• Data Analysis: Plot the amount of bound radioligand as a function of the concentration of the test compound to determine the IC₅₀, from which the binding affinity (Ki) can be calculated.

Future Directions and Conclusion

The 2-piperazinecarboxaldehyde scaffold represents a promising, yet underexplored, platform for the discovery of novel therapeutics. Its synthetic tractability allows for the creation of diverse chemical libraries, and the systematic workflow outlined in this guide provides a robust framework for identifying the biological targets and elucidating the mechanisms of action of its derivatives. By combining rational drug design, high-throughput screening, and modern target identification technologies, researchers can unlock the full therapeutic potential of this versatile chemical scaffold. The journey from a simple starting material to a life-changing medicine is complex, but the 2-piperazinecarboxaldehyde scaffold offers a compelling starting point for this endeavor.

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• Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells. Springer Protocols. [Link]

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• Design, synthesis, and evaluation of formylpiperazine analogs of Ferrostatin-1 as novel improved ferroptosis inhibitors. (2024, May 1). PubMed. [Link]

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• 10. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 11. High-Throughput Screening (HTS): A Simple Guide to Faster Drug and Material Discovery — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
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• 18. med.upenn.edu [med.upenn.edu]

The Strategic Synthesis and Application of 2-Piperazinecarboxaldehyde Homologs: A Technical Guide for Medicinal Chemists

Foreword: The Untapped Potential of the C2-Substituted Piperazine

The piperazine ring is a well-established "privileged scaffold" in medicinal chemistry, gracing the structures of numerous blockbuster drugs.[1][2] Its prevalence stems from the advantageous physicochemical properties it imparts, including improved aqueous solubility and oral bioavailability, and the synthetic tractability of its two nitrogen atoms for facile derivatization.[2] However, a significant portion of the chemical space around this valuable heterocycle remains underexplored. While N1- and N4-substitution patterns have been extensively mined, the asymmetric functionalization of the carbon backbone, particularly at the C2 position, represents a frontier for innovation in drug discovery.[3]

This technical guide provides an in-depth exploration of the homologs of 2-piperazinecarboxaldehyde, a versatile building block that unlocks access to a diverse array of C2-substituted piperazine derivatives. We will delve into the strategic considerations behind the synthesis of this key intermediate, detail robust protocols for its derivatization into various homologous series, and present a critical analysis of the pharmacological relevance of these compounds, supported by field-proven data. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the untapped potential of C2-functionalized piperazines in their therapeutic programs.

The Cornerstone: Synthesis of N-Protected 2-Piperazinecarboxaldehyde

The successful synthesis and derivatization of 2-piperazinecarboxaldehyde hinges on a logical, multi-step approach that begins with a readily available chiral precursor and employs robust, well-characterized chemical transformations. The overall strategy involves the synthesis of a stable, N-protected alcohol precursor, followed by a mild oxidation to furnish the target aldehyde.

Strategic Rationale for the Synthetic Pathway

The chosen synthetic route prioritizes stereochemical control, scalability, and the strategic use of protecting groups. Starting from a chiral amino acid ensures access to enantiomerically pure materials, which is critical for modern drug development. The use of the tert-butyloxycarbonyl (Boc) group for nitrogen protection is a deliberate choice due to its stability under a wide range of reaction conditions and its facile, orthogonal removal. The pathway can be visualized as a three-stage process:

• Formation of the N-Protected Piperazine-2-carboxylic Acid: This step establishes the core heterocyclic scaffold with the desired stereochemistry and protection scheme.

• Reduction to the N-Protected Piperazin-2-ylmethanol: The carboxylic acid is reduced to the corresponding primary alcohol, which serves as the immediate precursor to the aldehyde.

• Oxidation to N-Protected 2-Piperazinecarboxaldehyde: The final step involves the mild oxidation of the primary alcohol to the target aldehyde, taking care to avoid over-oxidation to the carboxylic acid.

This strategic sequence is illustrated in the following workflow diagram:

Caption: Synthetic workflow for N-Boc-2-piperazinecarboxaldehyde.

Experimental Protocols

This procedure is adapted from established methods for the synthesis of chiral piperazines.

• Materials: (S)-2,3-diaminopropionic acid, Di-tert-butyl dicarbonate (Boc₂O), Sodium hydroxide (NaOH), 1,2-dibromoethane, Ethanol, Water.

• Procedure:

  • To a solution of (S)-2,3-diaminopropionic acid (1.0 eq) in 1 M NaOH (aq) at 0 °C, add Boc₂O (2.2 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Acidify the reaction mixture with 1 M HCl to pH 3 and extract with ethyl acetate.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude N,N'-di-Boc-2,3-diaminopropionic acid.

  • Dissolve the crude product in ethanol and add 1,2-dibromoethane (1.1 eq) and a suitable base (e.g., K₂CO₃).

  • Reflux the mixture for 24 hours, monitoring by TLC.

  • Cool the reaction, filter off the solids, and concentrate the filtrate.

  • Purify the residue by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford (S)-1,4-di-Boc-piperazine-2-carboxylic acid.

• Materials: (S)-1,4-di-Boc-piperazine-2-carboxylic acid, Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF), Anhydrous tetrahydrofuran (THF), Diethyl ether, Saturated aqueous sodium sulfate.

• Procedure:

  • To a solution of (S)-1,4-di-Boc-piperazine-2-carboxylic acid (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere (N₂ or Ar), add LiAlH₄ (1.5 eq) portion-wise.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

  • Stir the resulting slurry at room temperature for 1 hour, then filter through a pad of Celite®, washing with THF and ethyl acetate.

  • Concentrate the filtrate in vacuo and purify by column chromatography to yield (S)-(1,4-di-Boc-piperazin-2-yl)methanol as a white solid.

The Swern oxidation is a reliable method that utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride to oxidize primary alcohols to aldehydes under mild, low-temperature conditions, thus minimizing over-oxidation.[4][5][6]

• Materials: (S)-(1,4-di-Boc-piperazin-2-yl)methanol, Oxalyl chloride, Anhydrous DMSO, Anhydrous dichloromethane (DCM), Triethylamine (TEA).

• Procedure:

  • To a solution of oxalyl chloride (1.5 eq) in anhydrous DCM (0.2 M) at -78 °C under an inert atmosphere, add anhydrous DMSO (2.2 eq) dropwise, ensuring the internal temperature does not exceed -65 °C. Stir for 15 minutes.

  • Add a solution of (S)-(1,4-di-Boc-piperazin-2-yl)methanol (1.0 eq) in anhydrous DCM dropwise, maintaining the temperature at -78 °C. Stir for 1 hour.

  • Add triethylamine (5.0 eq) dropwise, and stir the mixture at -78 °C for 30 minutes before allowing it to warm to room temperature over 1 hour.

  • Quench the reaction with water and separate the layers. Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford (S)-1,4-di-Boc-piperazine-2-carboxaldehyde.

Self-Validation Note: The progress of each reaction should be meticulously monitored by Thin Layer Chromatography (TLC). The final product and key intermediates should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm their identity and purity.

Building Homologs: Derivatization of the 2-Carboxaldehyde

The aldehyde functionality at the C2 position is a versatile chemical handle for the construction of a wide variety of homologs through carbon-carbon and carbon-nitrogen bond-forming reactions. This section will focus on two of the most powerful and widely used transformations: reductive amination and the Wittig reaction.

Reductive Amination: Accessing (Aminomethyl)piperazine Derivatives

Reductive amination is a cornerstone of medicinal chemistry for the synthesis of secondary and tertiary amines.[7] It proceeds via the in situ formation of an imine or iminium ion, which is then reduced by a mild hydride source. This one-pot procedure is highly efficient and tolerates a broad range of functional groups.

Caption: Reductive amination workflow.

• Materials: (S)-1,4-di-Boc-piperazine-2-carboxaldehyde, Primary or secondary amine (1.1 eq), Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq), Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), Acetic acid (catalytic).

• Procedure:

  • To a solution of (S)-1,4-di-Boc-piperazine-2-carboxaldehyde (1.0 eq) in DCM, add the desired amine (1.1 eq) and a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 30 minutes.

  • Add NaBH(OAc)₃ (1.5 eq) portion-wise and continue to stir at room temperature for 12-24 hours, monitoring by TLC.

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the layers and extract the aqueous phase with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by column chromatography to yield the desired N-substituted (aminomethyl)piperazine derivative.

The Wittig Reaction: Olefin Homologs

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes and ketones.[8][9][10] It involves the reaction of the aldehyde with a phosphorus ylide, leading to the formation of a C=C double bond with predictable stereochemistry in many cases. This reaction allows for the extension of the carbon chain at the C2 position with a variety of substituents.

• Self-Validating Causality: The choice of a stabilized or non-stabilized ylide dictates the stereochemical outcome of the reaction. Stabilized ylides (containing an electron-withdrawing group) generally yield (E)-alkenes, while non-stabilized ylides (alkyl-substituted) typically favor the formation of (Z)-alkenes. This predictability is a key strength of the Wittig reaction in a drug discovery setting.

• Materials: (S)-1,4-di-Boc-piperazine-2-carboxaldehyde, Phosphonium salt (e.g., (triphenylphosphoranylidene)acetate for a stabilized ylide, or methyltriphenylphosphonium bromide for a non-stabilized ylide), Strong base (e.g., n-BuLi, NaH, or KHMDS), Anhydrous THF.

• Procedure (for a non-stabilized ylide):

  • To a suspension of the phosphonium salt (1.1 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a strong base such as n-BuLi dropwise until the characteristic color of the ylide persists.

  • Stir the resulting ylide solution at 0 °C for 30 minutes.

  • Cool the mixture to -78 °C and add a solution of (S)-1,4-di-Boc-piperazine-2-carboxaldehyde (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Extract the mixture with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by column chromatography to remove the triphenylphosphine oxide byproduct and isolate the desired alkene.

Pharmacological Landscape of C2-Substituted Piperazine Homologs

The true value of a synthetic scaffold lies in its ability to generate novel, biologically active molecules. Derivatives of the 2-piperazinecarboxaldehyde core have shown promise in a variety of therapeutic areas, underscoring the potential of this underexplored chemical space.

Anticholinesterase Activity for Alzheimer's Disease

Recent studies have highlighted the potential of piperazine-2-carboxylic acid derivatives as multi-target-directed ligands for the treatment of Alzheimer's disease.[11] Specifically, a series of 1,4-bisbenzylpiperazine-2-carboxamides and related hydroxamic acids were synthesized and evaluated for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[11]

One standout compound, 1,4-bis(2-chlorobenzyl)-piperazinyl-2-hydroxamic acid, demonstrated exceptionally potent and selective inhibition of BChE with a Kᵢ of 1.6 nM.[11] This activity was significantly superior to the reference drugs donepezil and tacrine.[11] Molecular modeling studies suggested that these compounds form stable interactions with the catalytic and peripheral anionic sites of the enzymes.[11]

Compound Class	Target	Key Findings	Reference
Piperazine-2-carboxamides	BChE	Potent and selective inhibition.	[11]
Piperazine-2-hydroxamic acids	BChE	Kᵢ values in the low nanomolar range.	[11]
Piperazine-2-carboxylic acids	AChE	Moderate, selective inhibition.	[11]

α-Glucosidase Inhibition for Diabetes

Piperazine-2-carboxamide derivatives have also emerged as potent inhibitors of α-glucosidase, a key enzyme in carbohydrate metabolism and a target for type 2 diabetes therapy.[12] A series of chiral pyrimidinyl-piperazine carboxamides were synthesized and evaluated, with the (S)-enantiomers consistently showing higher potency than their (R)-counterparts.[12]

The most potent compound in the series, an (S)-configured derivative, exhibited an IC₅₀ value of 0.44 µM against yeast α-glucosidase, which is significantly more potent than the approved drug acarbose (IC₅₀ = 817.38 µM).[12] Kinetic and computational studies revealed a competitive mode of inhibition, with hydrophobic interactions playing a key role in the binding to the enzyme's active site.[12] These findings highlight the potential of the C2-carboxamide moiety to serve as a key pharmacophore for potent and selective α-glucosidase inhibitors.

Central Nervous System (CNS) Applications

The broader class of piperazine derivatives has a rich history in the development of CNS-active agents, including antipsychotics, antidepressants, and anxiolytics.[13] While direct derivatives of 2-piperazinecarboxaldehyde are less represented in this area, the structurally related piperazin-2-ylmethanol scaffold has been explored for its affinity to sigma receptors, which are implicated in various neurological and psychiatric disorders. This suggests that homologs derived from the aldehyde could also exhibit valuable CNS activity.

For instance, a series of novel benzoxazole-piperazine derivatives were optimized as multi-target ligands with high affinity for dopamine D₂ and serotonin 5-HT₁ₐ and 5-HT₂ₐ receptors, key targets for antipsychotic drugs.[14] This demonstrates the utility of the piperazine core in modulating multiple CNS targets simultaneously.

Bioisosteric Considerations

In lead optimization, the concept of bioisosterism—the replacement of a functional group with another that has similar physical or chemical properties—is a powerful tool for modulating potency, selectivity, and pharmacokinetic properties.[15] For the 2-piperazinecarboxaldehyde scaffold, several bioisosteric replacements can be envisioned to explore novel chemical space while retaining key binding interactions.

• Aldehyde Bioisosteres: The aldehyde group itself can be replaced with other electrophilic or hydrogen-bond accepting groups. For example, a nitrile group can serve as a bioisostere, offering a different electronic profile and metabolic stability. Ketones, particularly trifluoromethyl ketones, can also mimic the aldehyde's reactivity.

• Piperazine Ring Analogs: The piperazine ring can be replaced with other saturated heterocycles to alter the compound's pKa, lipophilicity, and conformational rigidity.[16] Examples include:

  • Piperidine: Removal of the N4 nitrogen results in a less basic and more lipophilic scaffold.[2]

  • Morpholine: Replacement of the N4 nitrogen with an oxygen atom removes the basic center and introduces a hydrogen bond acceptor.

  • Homopiperazine (1,4-diazepane): Ring expansion can alter the vectors of the substituents and impact binding affinity.

  • Bicyclic and Spirocyclic Analogs: These constrained analogs can lock the molecule into a specific conformation, potentially increasing potency and selectivity.

Caption: Bioisosteric considerations for 2-piperazinecarboxaldehyde.

Conclusion and Future Directions

The 2-piperazinecarboxaldehyde scaffold represents a versatile and underexploited platform for the discovery of novel therapeutic agents. The synthetic routes outlined in this guide provide a robust and logical framework for accessing this key intermediate and its downstream homologs. The demonstrated biological activities of C2-substituted piperazines in diverse therapeutic areas, including metabolic diseases, neurodegenerative disorders, and infectious diseases, validate the potential of this chemical space.

Future efforts in this area should focus on:

• Expansion of Homolog Libraries: The systematic application of modern synthetic methodologies to the 2-carboxaldehyde core will undoubtedly yield novel chemical matter with unique biological profiles.

• Structure-Based Drug Design: As more C2-substituted piperazines are co-crystallized with their biological targets, structure-based design will play an increasingly important role in optimizing potency and selectivity.

• Exploration of New Therapeutic Areas: The favorable physicochemical properties of the piperazine scaffold suggest that its C2-substituted derivatives may find applications in a wide range of diseases beyond those already explored.

By embracing the strategic synthesis and thoughtful derivatization of 2-piperazinecarboxaldehyde, medicinal chemists can unlock a wealth of new opportunities in the ongoing quest for safer and more effective medicines.

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• Abdullahi, M. I., et al. (2025). Chiral pyrimidinyl-piperazine carboxamide derivatives as potent yeast α-glucosidase inhibitors. RSC Medicinal Chemistry.
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• Omar, F. A., et al. (2023). Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies. Bioorganic Chemistry, 141, 106916. DOI: 10.1016/j.bioorg.2023.106916
• Zhang, L., et al. (2021). Piperazine skeleton in the structural modification of natural products: a review. European Journal of Medicinal Chemistry, 223, 113647.

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Song, J., et al. (2015). Synthesis and pharmacological evaluation of piperidine (piperazine)-substituted benzoxazole derivatives as multi-target antipsychotics. Bioorganic & Medicinal Chemistry Letters, 25(22), 5228-5233. DOI: 10.1016/j.bmcl.2015.09.045
• Mykhailiuk, P. K. (2021). Bicyclic Bioisosteres of Piperidine: Version 2.0. ChemRxiv.
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The Synthetic Alchemist's Guide to 2-Piperazinecarboxaldehyde: A Privileged Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Power of a C2-Substituted Piperazine

The piperazine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its remarkable versatility and favorable pharmacokinetic properties.[1] Its symmetrical structure, with two strategically placed nitrogen atoms, allows for the modulation of polarity, basicity, and receptor interactions, leading to a wide array of therapeutic agents, from antipsychotics to anticancer drugs.[1][2][3] While much of the focus has been on N1 and N4 substitution, the introduction of functional groups onto the carbon backbone of the piperazine ring unlocks a new dimension of chemical space and therapeutic potential.[4] This is particularly true for 2-piperazinecarboxaldehyde, a seemingly simple molecule that serves as a powerful and versatile building block for the synthesis of complex, chiral drug candidates.

This in-depth technical guide provides a comprehensive overview of 2-piperazinecarboxaldehyde, from its synthesis and reactivity to its applications in modern drug discovery. We will delve into the causality behind experimental choices, provide detailed protocols, and explore the structure-activity relationships of its derivatives.

The Synthetic Challenge: Accessing the C2-Position

Direct functionalization of the C2 position of the piperazine ring is not a trivial task. The presence of two nucleophilic nitrogen atoms necessitates a carefully planned synthetic strategy, often involving the use of orthogonal protecting groups to achieve the desired regioselectivity.[4] While modern methods like photoredox-mediated C-H functionalization are emerging, a more classical and often more scalable approach involves the use of readily available chiral precursors.[5]

A robust and logical synthetic pathway to 2-piperazinecarboxaldehyde begins with the commercially available piperazine-2-carboxylic acid. This route involves three key stages:

• Orthogonal Protection of the Piperazine Nitrogens: To prevent unwanted side reactions, both nitrogen atoms of piperazine-2-carboxylic acid must be protected. The choice of protecting groups is critical, as they must be stable to the subsequent reaction conditions and allow for selective removal if necessary. A common and effective strategy is the use of di-tert-butyl dicarbonate ((Boc)₂O) to install the tert-butoxycarbonyl (Boc) group, which is stable to a wide range of non-acidic conditions.[4]

• Reduction of the Carboxylic Acid to a Primary Alcohol: The protected piperazine-2-carboxylic acid is then reduced to the corresponding 2-(hydroxymethyl)piperazine derivative. This transformation can be efficiently achieved using reducing agents like lithium aluminum hydride (LiAlH₄).[1]

• Mild Oxidation to the Aldehyde: The final step is the oxidation of the primary alcohol to the desired 2-piperazinecarboxaldehyde. This is a delicate transformation, as over-oxidation to the carboxylic acid must be avoided. The Swern oxidation, which utilizes dimethyl sulfoxide (DMSO) and oxalyl chloride under mild, low-temperature conditions, is an excellent choice for this conversion, known for its high yields and tolerance of various functional groups.[6][7]

Experimental Protocols

Protocol 1: Synthesis of N,N'-di-Boc-2-piperazinecarboxaldehyde

This protocol outlines a reliable three-step synthesis starting from piperazine-2-carboxylic acid.

Step 1: Synthesis of 1,4-di-Boc-piperazine-2-carboxylic acid

• Materials: Piperazine-2-carboxylic acid dihydrochloride, Di-tert-butyl dicarbonate ((Boc)₂O), Triethylamine (NEt₃), Methanol.

• Procedure:

  • To a slurry of piperazine-2-carboxylic acid dihydrochloride (1.0 eq) in methanol, add triethylamine (3.0 eq) and stir until the solid dissolves.

  • Add a solution of di-tert-butyl dicarbonate (2.5 eq) in methanol dropwise over 20 minutes.

  • Stir the reaction mixture at 50°C overnight.

  • Evaporate the solvent to dryness and add water to the residue.

  • Adjust the pH to 2 with 1N hydrochloric acid and extract the product with ethyl acetate.

  • Dry the combined organic extracts over magnesium sulfate, filter, and concentrate to yield the 1,4-di-Boc-piperazine-2-carboxylic acid.[8]

Step 2: Synthesis of (1,4-di-Boc-piperazin-2-yl)methanol

• Materials: 1,4-di-Boc-piperazine-2-carboxylic acid, Lithium aluminum hydride (LiAlH₄), Anhydrous tetrahydrofuran (THF).

• Procedure:

  • Dissolve 1,4-di-Boc-piperazine-2-carboxylic acid (1.0 eq) in anhydrous THF and cool the solution to 0°C.

  • Slowly add a solution of LiAlH₄ (1.5 eq) in THF.

  • Allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and water.

  • Filter the resulting precipitate and concentrate the filtrate to obtain (1,4-di-Boc-piperazin-2-yl)methanol.

Step 3: Swern Oxidation to 1,4-di-Boc-2-piperazinecarboxaldehyde

• Materials: (1,4-di-Boc-piperazin-2-yl)methanol, Oxalyl chloride, Dimethyl sulfoxide (DMSO), Triethylamine (NEt₃), Dichloromethane (DCM).

• Procedure:

  • Dissolve oxalyl chloride (1.5 eq) in anhydrous DCM and cool to -78°C.

  • Slowly add a solution of DMSO (2.2 eq) in DCM.

  • After 15 minutes, add a solution of (1,4-di-Boc-piperazin-2-yl)methanol (1.0 eq) in DCM.

  • Stir for 30 minutes at -78°C, then add triethylamine (5.0 eq).

  • Allow the reaction to warm to room temperature, then quench with water.

  • Extract the product with DCM, wash the combined organic layers with brine, dry over sodium sulfate, and concentrate to yield 1,4-di-Boc-2-piperazinecarboxaldehyde.[7][9]

The Reactivity of 2-Piperazinecarboxaldehyde: A Gateway to Molecular Diversity

The aldehyde functionality at the C2 position of the piperazine ring is a versatile handle for a variety of chemical transformations, with reductive amination being one of the most powerful and widely used reactions in drug discovery.[10][11]

Reductive Amination: Building Complexity with Control

Reductive amination allows for the introduction of a wide range of substituents at the aldehyde position, enabling the exploration of structure-activity relationships (SAR) and the optimization of drug candidates. The reaction proceeds in two steps, often in a one-pot fashion: the formation of an imine or iminium ion intermediate, followed by its reduction to the corresponding amine.[10]

General Protocol for Reductive Amination of 1,4-di-Boc-2-piperazinecarboxaldehyde:

• Materials: 1,4-di-Boc-2-piperazinecarboxaldehyde, Primary or secondary amine, Sodium triacetoxyborohydride (NaBH(OAc)₃), Dichloromethane (DCM).

• Procedure:

  • Dissolve 1,4-di-Boc-2-piperazinecarboxaldehyde (1.0 eq) and the desired amine (1.1 eq) in DCM.

  • Stir the mixture for 30-60 minutes at room temperature to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

  • Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

  • Quench the reaction with saturated aqueous NaHCO₃ solution and extract the product with DCM.

  • Dry the combined organic layers and concentrate to yield the N-substituted piperazine derivative.[10]

The choice of the amine component in the reductive amination is vast, allowing for the introduction of various aryl, heteroaryl, and alkyl groups, each potentially influencing the biological activity of the final compound.

Applications in Drug Discovery: A Scaffold for Innovation

The derivatives of 2-piperazinecarboxaldehyde are valuable intermediates in the synthesis of a wide range of biologically active molecules. The ability to introduce diverse substituents at the C2 position, combined with the inherent properties of the piperazine ring, makes this scaffold particularly attractive for targeting various disease areas.

Table 1: Potential Therapeutic Applications of 2-Piperazinecarboxaldehyde Derivatives

Therapeutic Area	Target Class	Rationale for 2-Piperazinecarboxaldehyde Scaffold
Oncology	Kinase Inhibitors	The piperazine core can act as a hinge-binding motif, while the C2-substituent can be tailored to interact with specific residues in the kinase active site, enhancing potency and selectivity.
Neuroscience	GPCR Ligands	The chiral center at C2 allows for stereospecific interactions with G-protein coupled receptors. The substituent can be designed to modulate affinity and functional activity (agonist/antagonist).
Infectious Diseases	Protease Inhibitors	The C2-substituent can be elaborated into a warhead that interacts with the active site of viral or bacterial proteases, while the piperazine ring ensures favorable pharmacokinetic properties.
Inflammatory Diseases	Enzyme Inhibitors	The versatile chemistry of the aldehyde allows for the synthesis of derivatives that can target a range of enzymes involved in inflammatory pathways.

Visualizing the Synthetic Pathway

The following diagram, generated using Graphviz, illustrates the key synthetic transformations discussed in this guide.

Caption: Synthetic workflow from piperazine-2-carboxylic acid to 2-piperazinecarboxaldehyde and its derivatives.

Conclusion: A Building Block with a Bright Future

2-Piperazinecarboxaldehyde represents a powerful yet underutilized tool in the medicinal chemist's arsenal. Its synthesis, while requiring careful planning and execution, is achievable through established chemical transformations. The true value of this scaffold lies in its ability to serve as a versatile starting point for the creation of diverse libraries of complex molecules. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the strategic use of C2-substituted piperazines, and in particular 2-piperazinecarboxaldehyde, is poised to play an increasingly important role in the future of drug discovery.

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Protocols & Analytical Methods

The Strategic Deployment of 2-Piperazinecarboxaldehyde in Modern Organic Synthesis: Application Notes and Protocols

Introduction: The Unique Synthetic Value of the Piperazine Aldehyde Scaffold

In the landscape of modern medicinal chemistry and drug development, the piperazine ring stands out as a "privileged scaffold." Its frequent appearance in blockbuster drugs is a testament to its ability to impart favorable pharmacokinetic properties, such as improved aqueous solubility and bioavailability, due to its two basic nitrogen atoms.[1][2] The introduction of a reactive aldehyde functionality at the C2 position transforms this common scaffold into a versatile and powerful building block: 2-piperazinecarboxaldehyde.

This guide provides an in-depth exploration of the synthetic utility of N-protected 2-piperazinecarboxaldehyde, a chiral synthon that serves as a gateway to complex, three-dimensional molecular architectures. We will move beyond simple reaction schemes to dissect the underlying principles and provide detailed, field-tested protocols for its application, with a primary focus on its role in isocyanide-based multicomponent reactions (IMCRs). The strategic use of protecting groups, particularly the tert-butyloxycarbonyl (Boc) group, is critical for controlling the reactivity of the piperazine nitrogens and will be a recurring theme.

Core Application: Multicomponent Reactions for Rapid Scaffolding

Multicomponent reactions (MCRs), where three or more reactants combine in a single operation to form a product containing the essential parts of all starting materials, are a cornerstone of efficient library synthesis and drug discovery.[3] N-protected 2-piperazinecarboxaldehyde is an ideal aldehyde component for two of the most powerful IMCRs: the Ugi and Passerini reactions.

The Ugi Four-Component Reaction (U-4CR): A Gateway to Complex Peptidomimetics

The Ugi reaction is a convergent transformation that combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to generate an α-acylamino carboxamide scaffold. When N-Boc-2-piperazinecarboxaldehyde is used, it allows for the direct incorporation of the piperazine ring into a peptide-like backbone, creating structures of significant interest in medicinal chemistry.

A particularly powerful application is the Ugi 5-center-4-component reaction (U-5C-4CR), a variant where the carboxylic acid component is replaced by an α-amino acid and a solvent like methanol. This approach leads to densely functionalized adducts that are primed for subsequent cyclization into valuable heterocyclic scaffolds like 2-oxopiperazines and diketopiperazines (DKPs).[3] DKPs are cyclic dipeptides found in numerous biologically active natural products and are prized for their conformational rigidity, which can enhance binding to biological targets.[4]

The power of the Ugi reaction lies in its elegant, self-assembling cascade mechanism. Understanding this pathway is crucial for troubleshooting and optimizing reaction conditions.

• Imine Formation: The reaction initiates with the condensation of the aldehyde (N-Boc-2-piperazinecarboxaldehyde) and the amine component (an α-amino acid) to form an iminium ion. This step is often the rate-determining step and is facilitated by polar protic solvents like methanol.[5][6]

• Nucleophilic Attack by Isocyanide: The electron-deficient carbon of the isocyanide acts as a powerful nucleophile, attacking the iminium ion to form a highly reactive nitrilium ion intermediate.

• Carboxylate Addition: The carboxylate of the amino acid component then adds to the nitrilium ion, forming an O-acyl isoamide intermediate.

• Mumm Rearrangement: This intermediate undergoes an irreversible intramolecular acyl transfer, known as the Mumm rearrangement, to yield the final, stable α-acylamino carboxamide product.[5]

Caption: Generalized workflow of the Ugi four-component reaction.

Experimental Protocols

Protocol 1: Synthesis of Ugi Adducts from N-Boc-2-Piperazinecarboxaldehyde

This protocol is adapted from a general procedure for the U-5C-4CR using N-Boc-α-amino aldehydes and is designed for the synthesis of precursors to 2-oxopiperazines and diketopiperazines.[3]

Materials:

• tert-Butyl 2-formylpiperazine-1-carboxylate (N-Boc-2-piperazinecarboxaldehyde) (1.0 equiv)

• Selected α-Amino Acid (e.g., L-Alanine, L-Phenylalanine) (1.0 equiv)

• Isocyanide (e.g., tert-Butyl isocyanide, Ethyl isocyanoacetate) (1.0 equiv)

• Methanol (MeOH), anhydrous (0.2 M solution)

• Round-bottom flask, magnetic stirrer, nitrogen/argon atmosphere setup

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the α-amino acid (1.0 equiv) and N-Boc-2-piperazinecarboxaldehyde (1.0 equiv).

• Solvent Addition: Add anhydrous methanol to achieve a final concentration of 0.2 M with respect to the aldehyde.

• Component Addition: Stir the resulting suspension at room temperature and add the isocyanide (1.0 equiv) dropwise over 1 minute.

• Reaction Monitoring: Seal the flask and stir the mixture vigorously at room temperature for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol.

• Extraction: Dissolve the residue in ethyl acetate (EtOAc) and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude Ugi product.

• Purification: Purify the crude product by flash column chromatography on silica gel (typical eluent: hexane/ethyl acetate gradient) to afford the pure Ugi adduct. The product is often obtained as a mixture of diastereomers.

Protocol 2: Post-Ugi Deprotection and Cyclization to form Diketopiperazines (DKPs)

This procedure describes the conversion of the Ugi adduct from Protocol 1 into the final diketopiperazine scaffold.[2][3]

Materials:

• Purified Ugi Adduct from Protocol 1 (1.0 equiv)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Methanol (MeOH) or Toluene

Procedure:

• Boc Deprotection: Dissolve the Ugi adduct (1.0 equiv) in anhydrous DCM (approx. 0.1 M). Add TFA (5-10 equiv) and stir the solution at room temperature for 1-2 hours. Monitor the deprotection by TLC until the starting material is consumed.

• Removal of Volatiles: Concentrate the mixture under reduced pressure to remove DCM and excess TFA. Co-evaporate with toluene (2-3 times) to ensure complete removal of residual acid.

• Cyclization: Dissolve the crude ammonium salt intermediate in methanol or toluene (0.05 M). Add a base such as TEA or DIPEA (3-5 equiv) to neutralize the salt and promote cyclization.

• Reaction Conditions: Stir the mixture at room temperature or gently heat (40-60 °C) for 12-24 hours. The cyclization time can vary significantly depending on the substrate.[3] Monitor the formation of the DKP product by LC-MS.

• Work-up and Purification: Upon completion, concentrate the reaction mixture. The crude DKP can often be purified by precipitation/trituration from a suitable solvent system (e.g., diethyl ether/hexane) or by flash column chromatography.

Caption: Three-stage workflow for diketopiperazine synthesis.

Data Presentation and Expected Outcomes

The efficiency of the Ugi/cyclization sequence is highly dependent on the specific substrates used. The following table provides representative data based on published results for analogous N-Boc-α-amino aldehydes to guide researcher expectations.[3]

Aldehyde Component	Amino Acid	Isocyanide	Ugi Yield (%)	DKP Yield (%) (from adduct)
N-Boc-alaninal	L-Proline	t-BuNC	75	78
N-Boc-valinal	L-Alanine	t-BuNC	81	65
N-Boc-phenylalaninal	Glycine	Et-NC	88	72
N-Boc-tryptophanal	L-Proline	t-BuNC	65	71

Note: Yields are illustrative and will vary with specific reaction conditions and scale.

Field-Proven Insights & Troubleshooting

• Stability of the Aldehyde: N-protected α-amino aldehydes can be prone to epimerization at the chiral center, especially under basic or harsh conditions. It is recommended to use freshly prepared or commercially sourced aldehyde and store it at low temperatures (-20 °C). Purification, if necessary, should be performed quickly via chromatography on silica gel at low temperatures.[7]

• Diastereoselectivity: The Ugi reaction with a chiral aldehyde like N-Boc-2-piperazinecarboxaldehyde will typically produce a mixture of diastereomers. The diastereomeric ratio is influenced by the steric bulk of all four components. While separation can be challenging, subsequent cyclization can sometimes favor one diastereomer, simplifying purification.

• Cyclization Efficiency: The final ring-closing step to form the DKP can be sluggish. If the reaction stalls, gentle heating (up to reflux in toluene) can be beneficial. The choice of base is also critical; non-nucleophilic hindered bases like DIPEA are often preferred to minimize side reactions.

• Isocyanide Choice: "Convertible" isocyanides, such as tert-butyl isocyanide, are highly advantageous. The resulting tert-butyl amide can be cleaved under strong acidic conditions, providing a handle for further diversification.[8]

Case Study: Application in Natural Product and Drug Synthesis

The strategic use of MCRs to build piperazine-containing scaffolds is a validated approach in complex molecule synthesis. For instance, a key fragment of the HIV protease inhibitor Crixivan® (Indinavir) was prepared using an elegant Ugi reaction/cyclization strategy to construct the core piperazine ring.[9] Similarly, the total synthesis of complex marine alkaloids like (+)-Dragmacidin F , which possess potent antiviral activity, has relied on convergent strategies where piperazine-like cores are assembled and elaborated.[10][11][12] While these syntheses may not use 2-piperazinecarboxaldehyde directly, they exemplify the power of the underlying synthetic logic: using MCRs to rapidly construct a complex core that is then carried forward.

Conclusion

N-protected 2-piperazinecarboxaldehyde is a high-value building block for accelerating the discovery of novel chemical entities. Its utility in multicomponent reactions, particularly the Ugi reaction, provides a rapid, efficient, and modular route to complex diketopiperazine and peptidomimetic scaffolds. By understanding the mechanistic underpinnings of these transformations and adhering to robust experimental protocols, researchers can effectively leverage this versatile synthon to construct diverse libraries of drug-like molecules, paving the way for the development of next-generation therapeutics.

References

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• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. (2021). MDPI. [Link]

• Convergent and Fast Route to Piperazines via IMCR. (2005). Organic Chemistry Portal. [Link]

• Ugi 5-center-4-component reaction of α-amino aldehydes and its application in synthesis of 2-oxopiperazines. (2023). Springer Link. [Link]

• One-Pot Diastereoselective Synthesis of Pyrrolopiperazine-2,6-diones by a Ugi/Nucleophilic Substitution/N-Acylation Sequence. (2022). ACS Publications. [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. [Link]

• Synthesis of Piperazines by C-H Functionalization. (2021). MDPI. [Link]

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• tert-Butyl 2-formylpiperidine-1-carboxylate. PubChem. [Link]

• Fast and efficient solvent-free Passerini reaction. (2011). ResearchGate. [Link]

• A Novel Highly Selective Chiral Auxiliary for the Asymmetric Synthesis of l- and d-α-Amino Acid Derivatives via a Multicomponent Ugi Reaction. (2005). ACS Publications. [Link]

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• Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis. (2012). PubMed Central. [Link]

• Synthesis and Molecular Structure of tert-Butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate. (2017). MDPI. [Link]

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• Synthesis and Molecular Structure of tert-Butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate. (2017). ResearchGate. [Link]

• α-Aminoazoles/azines: key reaction partners for multicomponent reactions. (2021). RSC Publishing. [Link]

• Investigation of various N-heterocyclic substituted piperazine versions of 5/ 7-{[2-(4-Aryl-piperazin-1-yl)-ethyl]-propyl-amino}-5,6,7,8-tetrahydro-naphthalen-2-ol: Effect on affinity and selectivity for dopamine D3 receptor. (2012). PubMed Central. [Link]

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2-Piperazinecarboxaldehyde: A Versatile Scaffold for Accelerated Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The Strategic Advantage of 2-Piperazinecarboxaldehyde

The utility of 2-piperazinecarboxaldehyde in drug discovery is rooted in its unique structural and chemical properties. The piperazine ring itself, with its two nitrogen atoms, often imparts favorable pharmacokinetic characteristics to drug candidates, such as improved aqueous solubility and the ability to modulate lipophilicity.[1] The presence of the aldehyde functionality at the C-2 position provides a reactive handle for a multitude of chemical transformations, allowing for the facile introduction of diverse substituents and the construction of complex heterocyclic systems.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₅H₁₀N₂O	PubChem
Molecular Weight	114.15 g/mol	PubChem
XLogP3-AA	-1.3	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Topological Polar Surface Area	41.1 Ų	PubChem

Note: These properties are computationally derived and provide a general overview.

Core Synthetic Transformations and Protocols

2-Piperazinecarboxaldehyde serves as a versatile precursor for a variety of key chemical reactions leveraged in the synthesis of compound libraries for high-throughput screening and lead optimization.

Reductive Amination: A Gateway to N-Substituted Piperazines

Reductive amination is a cornerstone reaction for the functionalization of the piperazine nitrogens, enabling the introduction of a wide array of side chains to explore structure-activity relationships (SAR). The aldehyde group of 2-piperazinecarboxaldehyde can be reductively aminated to introduce a substituent at the exocyclic carbon, or the piperazine nitrogens can be alkylated via reductive amination with other aldehydes or ketones.

Protocol 1: General Procedure for Reductive Amination of an N-Boc Protected 2-Piperazinecarboxaldehyde Derivative

This protocol is adapted from established procedures for similar piperazine derivatives and provides a robust starting point for optimization.

Materials:

• N-Boc-2-piperazinecarboxaldehyde (1.0 eq)

• Primary or secondary amine (1.1 - 1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-Boc-2-piperazinecarboxaldehyde (1.0 eq) and the desired amine (1.1 - 1.2 eq) in anhydrous DCM or DCE.

• If the amine is a hydrochloride salt, add a suitable base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1 - 2.2 eq) to generate the free base in situ.

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate. A catalytic amount of acetic acid can be added to promote this step.

• In a separate flask, prepare a suspension of sodium triacetoxyborohydride (1.5 eq) in the anhydrous solvent.

• Slowly add the reducing agent suspension to the reaction mixture. The addition may be exothermic, so it is advisable to cool the reaction flask in an ice bath during the addition.

• Allow the reaction to stir at room temperature for 4-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with the organic solvent (e.g., DCM, 2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-substituted piperazine derivative.

Amide Coupling: Forging Key Pharmacophoric Linkages

The piperazine nitrogens of the 2-carboxaldehyde scaffold can readily participate in amide bond formation with a wide range of carboxylic acids. This reaction is a powerful tool for introducing diverse functionality and building complex molecules, often serving as a key step in the synthesis of kinase inhibitors and other targeted therapies.

Protocol 2: General Procedure for Amide Coupling with a Piperazine Derivative

This protocol outlines a standard procedure for amide bond formation using common coupling reagents. The choice of coupling reagent and conditions may need to be optimized based on the specific substrates.

Materials:

• Piperazine derivative (e.g., a product from Protocol 1) (1.0 eq)

• Carboxylic acid (1.1 eq)

• Coupling reagent (e.g., HATU, HBTU, EDC/HOBt) (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Base (e.g., DIPEA or TEA) (2.0-3.0 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.1 eq) and the coupling reagent (1.2 eq) in anhydrous DMF or DCM.

• Add the base (2.0-3.0 eq) to the mixture and stir at room temperature for 10-15 minutes to activate the carboxylic acid.

• Add the piperazine derivative (1.0 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Multicomponent Reactions (MCRs): Rapid Assembly of Complexity

Multicomponent reactions, such as the Ugi and Passerini reactions, offer a powerful strategy for the rapid synthesis of complex molecules from simple starting materials in a single step.[2] The aldehyde functionality of 2-piperazinecarboxaldehyde makes it an ideal substrate for these transformations, enabling the creation of diverse libraries of compounds with high skeletal complexity.

Conceptual Application in a Ugi Four-Component Reaction (U-4CR):

A Ugi reaction involving 2-piperazinecarboxaldehyde, an amine, a carboxylic acid, and an isocyanide would be expected to yield a complex α-acylamino amide product. This one-pot reaction allows for the introduction of four points of diversity, making it an incredibly efficient method for generating novel chemical entities.

Applications in Drug Discovery: Case Studies and Therapeutic Targets

The piperazine scaffold is a common feature in a wide range of approved drugs, targeting various therapeutic areas. While specific drugs directly synthesized from 2-piperazinecarboxaldehyde are not prominently highlighted in the reviewed literature, the derivatives accessible from this building block are highly relevant to several important drug classes.

Potential Therapeutic Applications:

• Kinase Inhibitors: Many kinase inhibitors incorporate a piperazine moiety, which often plays a crucial role in binding to the hinge region of the kinase or in providing a vector for substitution to improve selectivity and pharmacokinetic properties.[3][4][5] The synthetic handles on 2-piperazinecarboxaldehyde allow for the construction of complex molecules designed to target specific kinases implicated in cancer and other diseases.

• GPCR Ligands: G-protein coupled receptors (GPCRs) are a major class of drug targets. The piperazine scaffold is frequently found in GPCR ligands, where it can interact with key residues in the receptor binding pocket.[6] The ability to diversify the structure around the 2-piperazinecarboxaldehyde core is advantageous for developing selective ligands for various GPCRs.

• Constrained Peptides and Peptidomimetics: The rigid, cyclic nature of the piperazine ring makes it an attractive scaffold for the synthesis of constrained peptides and peptidomimetics.[7][8] These molecules can mimic the secondary structures of natural peptides, such as β-turns, and can exhibit improved metabolic stability and cell permeability.

Handling, Storage, and Safety

As with all chemical reagents, proper handling and storage of 2-piperazinecarboxaldehyde are essential for ensuring its stability and the safety of laboratory personnel.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. It is advisable to store under an inert atmosphere to prevent degradation.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

• In case of exposure: In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes. If inhaled, move to fresh air. If skin contact occurs, wash with soap and water. Seek medical attention if symptoms persist.

Conclusion

2-Piperazinecarboxaldehyde is a powerful and versatile building block that offers medicinal chemists a strategic advantage in the design and synthesis of novel drug candidates. Its inherent chemical reactivity, coupled with the favorable properties of the piperazine scaffold, provides a robust platform for the rapid generation of diverse and complex molecular architectures. The protocols and application insights provided in this guide are intended to serve as a valuable resource for researchers dedicated to advancing the frontiers of drug discovery.

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• Two decades of recent advances of Passerini reactions: synthetic and potential pharmaceutical applications. New Journal of Chemistry. Retrieved from [Link]

• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. MDPI. Retrieved from [Link]

• Expedient Entry to the Piperazinohydroisoquinoline Ring System Using a Sequential Ugi/Pictet-Spengler/Reductive Methylation Reaction Protocol. ResearchGate. Retrieved from [Link]

• A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups. RSC Publishing. Retrieved from [Link]

• Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. PMC. Retrieved from [Link]

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• 4. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Reductive Amination with 2-Piperazinecarboxaldehyde

Introduction: The Strategic Importance of the Piperazine Scaffold

In the landscape of modern medicinal chemistry and drug development, the piperazine moiety stands out as a privileged scaffold. Its unique conformational properties and ability to engage in multiple hydrogen bonding interactions make it a cornerstone in the design of ligands for a vast array of biological targets, particularly within the central nervous system (CNS).[1] 2-Piperazinecarboxaldehyde, with its reactive aldehyde functionality, serves as a versatile and powerful building block for elaborating this core structure.

Reductive amination is arguably the most robust and widely employed method for the N-alkylation of piperazines.[2][3] This one-pot reaction provides a highly efficient and controlled pathway to synthesize diverse libraries of substituted piperazines, enabling extensive exploration of structure-activity relationships (SAR).[1] This guide provides an in-depth examination of the underlying principles, detailed experimental protocols, and field-proven insights for successfully executing reductive amination reactions with 2-piperazinecarboxaldehyde.

Pillar 1: Mechanistic Insight – The "Why" Behind the Protocol

A successful reductive amination hinges on the delicate interplay between two key chemical transformations occurring in sequence: the formation of an iminium ion and its subsequent reduction.[1][2]

• Step 1: Iminium Ion Formation: The reaction initiates with the nucleophilic attack of a secondary amine (the piperazine nitrogen) on the carbonyl carbon of a ketone or aldehyde. This is followed by a dehydration step to yield a positively charged iminium ion. This dehydration is the rate-limiting step and is often catalyzed by mild acid.[1] Controlling the pH is critical; excessive acid will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

• Step 2: Selective Reduction: A reducing agent is then used to deliver a hydride to the electrophilic carbon of the iminium ion, yielding the final alkylated amine. The choice of reducing agent is paramount. It must be selective enough to reduce the iminium ion intermediate much faster than it reduces the starting carbonyl compound.[4][5]

// Nodes Start [label="Amine (Piperazine)\n+ Carbonyl (Aldehyde/Ketone)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hemiaminal [label="Hemiaminal Intermediate", fillcolor="#F1F3F4", fontcolor="#202124"]; Iminium [label="Iminium Ion\n(C=N⁺)", fillcolor="#FBBC05", fontcolor="#202124", shape=Mdiamond]; Product [label="Alkylated Amine Product", fillcolor="#34A853", fontcolor="#FFFFFF"]; ReducingAgent [label="Reducing Agent\n(e.g., NaBH(OAc)₃)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=cylinder];

// Edges Start -> Hemiaminal [label="Nucleophilic Attack"]; Hemiaminal -> Iminium [label="Dehydration (-H₂O)\n(Acid-Catalyzed)"]; Iminium -> Product [label="Hydride Reduction"]; ReducingAgent -> Iminium [style=dashed, arrowhead=tee, color="#EA4335", label="Hydride Donor"]; }

Caption: General mechanism of reductive amination.

Pillar 2: The Reducing Agents – A Comparative Analysis

The success of a one-pot reductive amination is critically dependent on the choice of reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) has emerged as the reagent of choice for this transformation due to its remarkable selectivity and mildness.[2][4]

Reducing Agent	Key Characteristics & Causality	Typical Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Preferred Reagent. Mild and selective, reducing iminium ions much faster than aldehydes or ketones.[6] Its steric bulk and electron-withdrawing acetate groups temper its reactivity. It tolerates a wide range of functional groups and does not require strictly anhydrous conditions.[4]	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)[6][7]
Sodium Cyanoborohydride (NaBH₃CN)	Historically popular but less favored now. Effective and selective under mildly acidic conditions (pH 3-6).[4] Major Drawback: Extreme toxicity due to the potential release of hydrogen cyanide gas upon acidification.	Methanol (MeOH), Ethanol (EtOH)[7]
Sodium Borohydride (NaBH₄)	A strong, non-selective reducing agent. It will readily reduce both the starting carbonyl and the iminium ion intermediate.[7] Usage Constraint: Requires a two-step (indirect) protocol where the imine is pre-formed and isolated before the addition of NaBH₄ to prevent reduction of the starting aldehyde/ketone.[4][6]	Methanol (MeOH), Ethanol (EtOH)[7]
Hydrogenation (H₂/Catalyst)	A "green" chemistry alternative using catalysts like Palladium on Carbon (Pd/C).[2] Can be highly effective but may not be compatible with substrates containing reducible functional groups (e.g., alkenes, alkynes, nitro groups). Requires specialized hydrogenation equipment.[8]	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc)

Core Protocol: One-Pot Reductive Amination using NaBH(OAc)₃

This protocol describes a general and robust procedure for the N-alkylation of 2-piperazinecarboxaldehyde (or its salts) with a generic aldehyde or ketone.

Materials & Reagents

• 2-Piperazinecarboxaldehyde (or a corresponding salt, e.g., dihydrochloride)

• Aldehyde or Ketone (1.0 - 1.2 equivalents)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.3 - 1.5 equivalents)

• Anhydrous Solvent (e.g., Dichloromethane - DCM, or 1,2-Dichloroethane - DCE)

• Base (if starting from a salt), e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 equivalents for a dihydrochloride salt)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and an inert atmosphere setup (optional but recommended)

Step-by-Step Experimental Procedure

• Amine Preparation: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-piperazinecarboxaldehyde dihydrochloride (1.0 eq). Add anhydrous DCM (approx. 0.1 M concentration).

• In-situ Free Base Generation: Add triethylamine (2.2 eq) to the suspension. Stir the mixture at room temperature for 15-20 minutes. The mixture should become a clear solution as the free piperazine base is formed.[1]

• Iminium Formation: Add the aldehyde or ketone (1.1 eq) to the reaction mixture. Stir for an additional 30-90 minutes at room temperature to facilitate the formation of the iminium ion intermediate.[1]

• Reduction: In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the stirred solution. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature for 4 to 24 hours.[1] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up & Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases. Stir vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.[1]

• Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.[1]

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired N-substituted piperazine derivative.[1]

// Nodes A [label="1. Add Piperazine Salt\n& Solvent (DCM)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="2. Add Base (TEA)\nStir 15 min", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="3. Add Aldehyde/Ketone\nStir 30-90 min", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="4. Add NaBH(OAc)₃\nStir 4-24h", fillcolor="#4285F4", fontcolor="#FFFFFF"]; E [label="5. Quench (NaHCO₃)\n& Extract (DCM)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; F [label="6. Dry & Concentrate", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="7. Purify\n(Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges A -> B -> C -> D -> E -> F -> G; }

Caption: Experimental workflow for one-pot reductive amination.

Pillar 3: Troubleshooting and Self-Validation

A robust protocol includes a framework for identifying and resolving common issues.

Observation / Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete iminium ion formation. 2. Deactivated reducing agent (NaBH(OAc)₃ is moisture-sensitive). 3. Insufficient base to neutralize HCl salt.	1. Increase stirring time after adding the carbonyl. Consider adding a catalytic amount of acetic acid (1-2 eq) for stubborn ketones.[6] 2. Use a fresh bottle of NaBH(OAc)₃. 3. Ensure ≥2 equivalents of base are used per HCl.
Starting Carbonyl Recovered	The iminium ion did not form efficiently, and the selective NaBH(OAc)₃ did not reduce the carbonyl.	As above. Check the purity of the piperazine starting material.
Alcohol Side Product Observed	The reducing agent reduced the starting carbonyl. This is rare with NaBH(OAc)₃ but possible if the iminium formation is very slow.	Ensure the iminium formation step is allowed sufficient time before adding the reductant. Confirm the identity of your reducing agent.
Dialkylation of Piperazine	This is not an issue with 2-piperazinecarboxaldehyde as it only has one secondary amine available for reaction. However, if starting with piperazine itself, controlling stoichiometry is key.	N/A for this specific substrate.
Broad NMR Peaks in Product	The product may be an oil or viscous liquid, or contain residual impurities (e.g., boron salts, solvent).[9]	Ensure the aqueous workup is thorough to remove salts. Purification by column chromatography is often necessary. If the product has a free amine, it can be converted to its HCl salt for easier handling and potential crystallization.[9]

Safety & Handling

• 2-Piperazinecarboxaldehyde: May cause skin and serious eye irritation. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.[10][11]

• Sodium Triacetoxyborohydride: Water-reactive. Handle in a well-ventilated area or fume hood. Avoid contact with water and strong acids.[7]

• Dichloromethane (DCM) / 1,2-Dichloroethane (DCE): Halogenated solvents that are suspected carcinogens. All manipulations should be performed in a certified chemical fume hood.

By understanding the mechanism, carefully selecting reagents, and following a validated protocol, researchers can confidently and efficiently utilize reductive amination with 2-piperazinecarboxaldehyde to accelerate their discovery programs.

References

• Patents, Google. (1997). WO1997010222A1 - Method for preparing piperazines.

• Matassini, C., Clemente, F., & Goti, A. (n.d.). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Available at: [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Available at: [Link]

• PubMed Central. (n.d.). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Available at: [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Bentham Science. (2022). Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes. Available at: [Link]

• Scribd. (n.d.). Reductive Amination With Sodium Triacetoxyborohydride. Available at: [Link]

• Semantic Scholar. (n.d.). Preparation of substituted piperazinones via tandem reductive amination-(N,N'-acyl transfer)-cyclization. Available at: [Link]

• ResearchGate. (n.d.). Intramolecular reductive amination for the preparation of piperazines. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Available at: [Link]

• Reddit. (2023). Reductive amination of piperazine. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• PubChem. (n.d.). Piperazine-2-carbaldehyde. Available at: [Link]

• ACS Green Chemistry Institute. (n.d.). Reductive Amination. Available at: [Link]

• PubMed. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Available at: [Link]

• PubChem. (n.d.). 1-Piperazinecarboxaldehyde. Available at: [Link]

• ResearchGate. (2017). New Protocol for Piperazine Production Using Homogeneously Catalyzed Alcohol Amination of Diethanolamine.... Available at: [Link]

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Application Notes and Protocols: Leveraging 2-Piperazinecarboxaldehyde for Advanced Peptide Synthesis and Modification

Introduction: The Strategic Incorporation of the Piperazine Scaffold in Peptide Therapeutics

In the landscape of modern drug discovery, peptides represent a rapidly expanding class of therapeutics, prized for their high specificity and potency.[1] However, native peptides often suffer from limitations such as poor metabolic stability and limited cell permeability. To overcome these hurdles, medicinal chemists are increasingly turning to the incorporation of non-natural structural motifs. The piperazine ring is a quintessential example of a "privileged scaffold" in medicinal chemistry, renowned for its ability to impart favorable pharmacokinetic and pharmacodynamic properties.[2][3] Its inclusion in a molecule can enhance aqueous solubility, improve bioavailability, and provide a rigid backbone for conformational constraint.[2][3]

2-Piperazinecarboxaldehyde emerges as a valuable reagent for the strategic introduction of this beneficial moiety into peptide structures. Its aldehyde functionality provides a reactive handle for chemoselective ligation to peptides, enabling the creation of novel peptide conjugates and peptidomimetics with potentially enhanced therapeutic profiles. This guide provides detailed application notes and protocols for the use of 2-piperazinecarboxaldehyde in peptide synthesis, focusing on two powerful and biocompatible ligation strategies: Reductive Amination and Pictet-Spengler Ligation.

I. Chemoselective Peptide Modification via Reductive Amination

Reductive amination is a robust and widely employed method for the formation of a stable carbon-nitrogen bond between an aldehyde and a primary amine. In the context of peptide chemistry, this reaction can be harnessed to selectively modify the N-terminal α-amine or the ε-amine of a lysine residue.

Causality of Experimental Choices

The reaction proceeds in two stages: the initial formation of a Schiff base (iminium ion) between the peptide's primary amine and the 2-piperazinecarboxaldehyde, followed by the reduction of this intermediate to a stable secondary amine. The choice of a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), is critical. These reagents are selective for the iminium ion over the aldehyde, preventing the undesired reduction of the starting material and minimizing side reactions. The reaction is typically performed in a slightly acidic buffer, which catalyzes the dehydration step of Schiff base formation without compromising the stability of the peptide.

Experimental Workflow: Reductive Amination

Caption: Workflow for peptide modification using reductive amination.

Protocol: N-Terminal Modification of a Peptide

Materials:

• Peptide with a free N-terminal amine

• 2-Piperazinecarboxaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Phosphate-buffered saline (PBS), pH 6.5

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Reverse-phase HPLC system

• Mass spectrometer

Procedure:

• Peptide Dissolution: Dissolve the peptide in PBS (pH 6.5) to a final concentration of 1-5 mM.

• Aldehyde Addition: Add a 5-10 fold molar excess of 2-piperazinecarboxaldehyde to the peptide solution.

• Imine Formation: Gently agitate the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion intermediate.

• Reduction: Add a 20-fold molar excess of NaBH(OAc)₃ to the reaction mixture.

• Reaction Progression: Allow the reaction to proceed at room temperature for 2-4 hours. Monitor the reaction progress by LC-MS.

• Quenching: Quench the reaction by adding a small amount of Tris buffer to consume any remaining aldehyde and reducing agent.

• Purification: Purify the piperazine-conjugated peptide by reverse-phase HPLC using a suitable water/acetonitrile gradient containing 0.1% TFA.

• Characterization: Confirm the identity of the product by mass spectrometry. The expected mass will be the mass of the starting peptide plus the mass of the piperazine moiety minus the mass of a water molecule.

Parameter	Recommended Condition	Rationale
pH	6.0 - 7.0	Optimal for imine formation and stability of most peptides.
Reducing Agent	NaBH(OAc)₃	Mild and selective for the iminium ion.
Stoichiometry	5-10 eq. Aldehyde	Drives the reaction towards product formation.
Temperature	Room Temperature	Sufficient for the reaction to proceed without peptide degradation.

II. Stable C-C Bond Formation via Hydrazino-Pictet-Spengler (HIPS) Ligation

The Pictet-Spengler reaction is a powerful chemical transformation that forms a new carbon-carbon bond, resulting in a stable heterocyclic ring system.[4][5] A modification of this reaction, the Hydrazino-Pictet-Spengler (HIPS) ligation, can be adapted for bioconjugation.[6] This strategy involves the reaction of an aldehyde with a tryptophan residue within the peptide sequence. The aldehyde first reacts with the indole nitrogen of tryptophan, followed by an intramolecular cyclization to form a stable carboline structure. This creates a highly stable linkage that is resistant to hydrolysis.[6][7][8]

Causality of Experimental Choices

The HIPS ligation is advantageous due to its ability to proceed under mild, near-neutral pH conditions, which is crucial for maintaining the structural integrity of complex peptides.[6] The reaction is highly chemoselective for tryptophan residues, offering a site-specific modification strategy. The resulting C-C bond is significantly more stable than the C=N bond formed in traditional hydrazone or oxime ligations, making it ideal for applications requiring long-term stability in biological media.[6]

Experimental Workflow: Pictet-Spengler Ligation

Caption: Workflow for Pictet-Spengler ligation on a tryptophan-containing peptide.

Protocol: Tryptophan-Specific Peptide Modification

Materials:

• Peptide containing at least one tryptophan residue

• 2-Piperazinecarboxaldehyde

• Sodium acetate buffer, pH 5.5

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Reverse-phase HPLC system

• Mass spectrometer

Procedure:

• Peptide Dissolution: Dissolve the tryptophan-containing peptide in sodium acetate buffer (pH 5.5) to a final concentration of 1-2 mM. A small amount of a co-solvent like acetonitrile may be used to aid solubility.

• Aldehyde Addition: Add a 10-20 fold molar excess of 2-piperazinecarboxaldehyde to the peptide solution.

• Ligation Reaction: Incubate the reaction mixture at 37°C for 12-24 hours. The progress of the reaction should be monitored by LC-MS.

• Purification: Once the reaction is complete, purify the modified peptide by reverse-phase HPLC using a suitable water/acetonitrile gradient containing 0.1% TFA.

• Characterization: Confirm the structure of the product by high-resolution mass spectrometry and, if necessary, NMR spectroscopy to verify the formation of the new heterocyclic ring.

Parameter	Recommended Condition	Rationale
pH	5.0 - 6.0	Slightly acidic conditions facilitate the cyclization step.
Stoichiometry	10-20 eq. Aldehyde	Ensures the reaction proceeds to completion.
Temperature	37°C	Provides sufficient thermal energy to overcome the activation barrier for C-C bond formation.
Reaction Time	12-24 hours	The reaction is typically slower than reductive amination.

III. Advantages of Piperazine-Peptide Conjugates in Drug Development

The conjugation of a piperazine moiety to a peptide using 2-piperazinecarboxaldehyde can offer several advantages for the development of peptide-based therapeutics:

• Improved Solubility and Pharmacokinetics: The polar nature of the piperazine ring can enhance the aqueous solubility of hydrophobic peptides, which is a common challenge in peptide drug formulation.[3]

• Enhanced Stability: The introduction of the piperazine scaffold can protect the peptide from enzymatic degradation, thereby increasing its half-life in vivo.

• Conformational Rigidity: The piperazine ring can act as a conformational constraint, locking the peptide into a bioactive conformation and potentially increasing its affinity for its target receptor.

• Versatile Handle for Further Modification: The secondary amine in the piperazine ring can serve as a point of attachment for other molecules, such as imaging agents, targeting ligands, or cytotoxic drugs in the development of peptide-drug conjugates.[9][10]

IV. Troubleshooting and Self-Validation

Issue	Possible Cause	Recommended Solution
Low Reaction Yield	- Inefficient imine formation- Peptide degradation- Suboptimal pH	- Increase the excess of 2-piperazinecarboxaldehyde- Perform the reaction at a lower temperature- Optimize the reaction pH
Multiple Products	- Modification at multiple sites (e.g., N-terminus and multiple lysines)- Side reactions	- Use a peptide with a single reactive amine- Employ protecting groups for non-target amines- Ensure the purity of starting materials
No Reaction	- Inactive reagents- Incorrect buffer conditions	- Verify the integrity of 2-piperazinecarboxaldehyde and the reducing agent- Prepare fresh buffer solutions and verify the pH

V. Conclusion

2-Piperazinecarboxaldehyde is a versatile and valuable tool for the advanced modification of peptides. Through well-established and robust reactions like reductive amination and Pictet-Spengler ligation, researchers can strategically incorporate the advantageous piperazine scaffold into peptide structures. This approach opens up new avenues for the development of next-generation peptide therapeutics with improved physicochemical properties and enhanced biological activity. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of 2-piperazinecarboxaldehyde in their peptide synthesis and drug discovery endeavors.

References

• Shivakumara, J. (2024). SYNTHESIS OF PIPERAZINYL PEPTIDE CONJUGATES CONTAINING SMALLER PEPTIDE MOLECULES AS A PROMISING AVENUE FOR THE DEVELOPMENT OF NEW ANTIMICROBIAL AGENTS. Journal of Applicable Chemistry, 23(1), 37-44.

• Agarwal, P., van der Weijden, J., Sletten, E. M., Rabuka, D., & Bertozzi, C. R. (2013). A Pictet-Spengler ligation for protein chemical modification. Proceedings of the National Academy of Sciences, 110(1), 46-51. [Link]

• O'Riordan, C., et al. (2019). Peptide macrocyclisation via late-stage reductive amination. Organic & Biomolecular Chemistry, 17(36), 8346-8350. [Link]

• Mary, S., et al. (2017). Synthesis of Peptidomimetics via the Pictet-Spengler Reaction. In The Pictet-Spengler Reaction (pp. 511-549). Springer, Cham.

• Di Francesco, M. E., et al. (2022). Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. International Journal of Molecular Sciences, 23(19), 11867. [Link]

• Agarwal, P., van der Weijden, J., Sletten, E. M., Rabuka, D., & Bertozzi, C. R. (2013). A Pictet-Spengler ligation for protein chemical modification. Proceedings of the National Academy of Sciences of the United States of America, 110(1), 46–51. [Link]

• Kar, A., & Gautam, A. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules, 26(19), 6069. [Link]

• Agarwal, P., et al. (2013). Hydrazino-Pictet-Spengler ligation as a biocompatible method for the generation of stable protein conjugates. Bioconjugate chemistry, 24(6), 846-851. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. [Link]

• ResearchGate. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.

• Slaninova, J., et al. (2002). Peptides and peptidoaldehydes as substrates for the Pictet-Spengler reaction. Collection of Czechoslovak Chemical Communications, 67(11), 1743-1754. [Link]

• The Raj Group. (2023).
• Matassini, C., Clemente, F., & Goti, A. (2018). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2018(3), 282-311.
• ResearchGate. (n.d.).
• Fang, G. M., Li, Y. M., Shen, F., Huang, Y. C., Li, J. B., Lin, Y., Cui, H. K., & Liu, L. (2011). Peptide hydrazides as thioester equivalents for the chemical synthesis of proteins. Angewandte Chemie (International ed. in English), 50(33), 7645–7649.

• Qiao, X., Sun, L., Li, X., Wang, R., Zhang, L., & Zhang, Y. (2011). Piperazines for peptide carboxyl group derivatization: effect of derivatization reagents and properties of peptides on signal enhancement in matrix-assisted laser desorption/ionization mass spectrometry. Rapid communications in mass spectrometry : RCM, 25(8), 1129–1137. [Link]

• Kumar, A., et al. (2021). Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents. European Journal of Medicinal Chemistry, 213, 113179. [Link]

• Goti, G., et al.

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Application Note: Chromatographic Analysis of 2-Piperazinecarboxaldehyde via Chemical Derivatization Strategies

Abstract

This guide provides a comprehensive overview and detailed protocols for the chemical derivatization of 2-piperazinecarboxaldehyde to facilitate its analysis by gas and liquid chromatography. Direct chromatographic analysis of this compound is challenging due to its high polarity, low volatility, and lack of a native chromophore. We present validated strategies targeting the molecule's secondary amine and aldehyde functionalities to enhance volatility for Gas Chromatography (GC) and introduce chromophoric or fluorophoric tags for High-Performance Liquid Chromatography (HPLC) detection. This document is intended for researchers, analytical scientists, and drug development professionals seeking robust and sensitive methods for the quantification of piperazine-based intermediates and impurities.

Introduction: The Analytical Challenge

2-Piperazinecarboxaldehyde is a chiral heterocyclic compound featuring two key functional groups: a secondary amine within the piperazine ring and an aldehyde group at the 2-position. While the user specified the 2-isomer, the derivatization principles outlined herein are broadly applicable to other isomers, such as 1-piperazinecarboxaldehyde, as the reactivity is dictated by the functional groups present.

The direct analysis of this molecule presents significant hurdles for common chromatographic techniques:

• For Gas Chromatography (GC): The presence of the N-H group on the piperazine ring leads to high polarity and the potential for intermolecular hydrogen bonding. This results in poor peak shape, low volatility, and potential thermal degradation in the GC inlet, making quantification unreliable.

• For High-Performance Liquid Chromatography (HPLC): The molecule lacks a significant ultraviolet (UV) chromophore, meaning it absorbs light very weakly, leading to poor sensitivity with standard UV-Vis detectors[1].

Chemical derivatization is a powerful pre-analytical step that chemically modifies the analyte to improve its chromatographic behavior and detectability. This note details proven derivatization workflows for both GC and HPLC platforms.

Derivatization for Gas Chromatography (GC) Analysis

To prepare 2-piperazinecarboxaldehyde for GC analysis, the primary goal is to cap the polar secondary amine, thereby increasing volatility and thermal stability[2][3].

Strategy 1: Acylation with Pentafluorobenzoyl Chloride (PFBCl)

Principle: Acylation with PFBCl targets the secondary amine, replacing the active hydrogen with a pentafluorobenzoyl group. This reaction significantly decreases polarity and increases volatility. The key advantage is the introduction of a poly-halogenated moiety, which makes the derivative highly responsive to an Electron Capture Detector (ECD), enabling ultra-trace level detection[4][5]. It is also highly suitable for mass spectrometry (MS) detection, often using negative chemical ionization (NCI).

Caption: Workflow for PFBCl Derivatization.

Protocol 1: PFBCl Derivatization for GC-ECD/MS Analysis

• Sample Preparation: Aliquot 100 µL of the sample (aqueous solution or extract) into a 2 mL glass vial.

• Buffering: Add 200 µL of 0.5 M sodium bicarbonate buffer (pH ≈ 10.5) to the vial and vortex briefly. A basic pH is critical for the reaction[6].

• Reagent Addition: Add 100 µL of a 10% (v/v) solution of Pentafluorobenzoyl Chloride (PFBCl) in a water-miscible solvent like acetonitrile.

• Reaction: Cap the vial tightly and vortex for 1 minute. Place the vial in a heating block or water bath at 60°C for 45 minutes to ensure complete derivatization[5][7].

• Extraction: After cooling to room temperature, add 500 µL of a suitable extraction solvent (e.g., ethyl acetate or methyl tert-butyl ether). Vortex vigorously for 2 minutes to extract the derivative into the organic phase.

• Phase Separation: Centrifuge for 5 minutes at 2000 x g to separate the aqueous and organic layers.

• Final Preparation: Carefully transfer the upper organic layer to a clean vial. Evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of ethyl acetate for injection.

Parameter	Typical GC-MS/ECD Conditions
Column	(5%-Phenyl)-methylpolysiloxane (e.g., DB-5ms, HP-5ms)
30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen at constant flow (e.g., 1.2 mL/min)
Injection	1 µL, Splitless mode
Inlet Temp.	250 °C
Oven Program	Initial 80 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min
Detector	ECD at 300 °C or MS (Scan or SIM mode)

Strategy 2: Silylation with BSTFA

Principle: Silylation is a robust and widely used derivatization technique for GC[3]. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replace active hydrogens with a non-polar trimethylsilyl (TMS) group. For 2-piperazinecarboxaldehyde, BSTFA can derivatize both the secondary amine and the enolizable form of the aldehyde, creating a highly volatile and thermally stable product ideal for GC-MS analysis[2][8]. Adding a catalyst like Trimethylchlorosilane (TMCS) can increase the reactivity, especially for hindered amines[9][10].

Caption: Workflow for Silylation Derivatization.

Protocol 2: Silylation for GC-MS Analysis

• Sample Preparation: The sample must be completely dry. Evaporate the sample solvent to complete dryness in a reaction vial under a stream of nitrogen. Moisture will deactivate the silylation reagent[2].

• Reagent Addition: Add 50 µL of a suitable solvent (e.g., pyridine or acetonitrile) and 50 µL of BSTFA (often with 1% TMCS as a catalyst) to the dried residue.

• Reaction: Tightly cap the vial and heat at 70°C for 30 minutes.

• Analysis: After cooling to room temperature, the sample can be injected directly into the GC-MS system. No extraction or work-up is typically required as the byproducts are volatile and do not interfere[9].

Derivatization for High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC, derivatization aims to attach a molecule (a "tag") that has strong absorbance in the UV-Vis spectrum or is fluorescent, thereby enabling sensitive detection.

Strategy 3: Dansylation with Dansyl Chloride (DNS-Cl)

Principle: Dansyl Chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary and secondary amines under alkaline conditions to form highly fluorescent sulfonamide derivatives. This is an ideal strategy for achieving very low limits of detection with a Fluorescence Detector (FLD)[11]. The derivative is also UV-active, allowing for detection with a DAD or UV detector.

Caption: Workflow for Dansylation Derivatization.

Protocol 3: Dansylation for HPLC-FLD/UV Analysis

• Sample Preparation: Place 100 µL of the sample into a reaction vial.

• Buffering: Add 100 µL of 100 mM sodium bicarbonate/carbonate buffer (pH 9.5).

• Reagent Addition: Add 200 µL of Dansyl Chloride solution (e.g., 1 mg/mL in acetonitrile).

• Reaction: Cap the vial, vortex, and incubate in a water bath at 60°C for 30 minutes. The reaction should be performed in the dark to prevent photodegradation of the dansyl group.

• Quenching: After cooling, add 50 µL of a quenching solution (e.g., 5% methylamine HCl) to react with excess Dansyl Chloride. Vortex and let stand for 10 minutes.

• Final Preparation: Filter the sample through a 0.22 µm syringe filter before injecting into the HPLC system.

Parameter	Typical HPLC-FLD Conditions
Column	C18 Reverse-Phase (e.g., Acquity UPLC HSS T3)
100 mm x 2.1 mm, 1.8 µm particle size[11][12]
Mobile Phase	Gradient elution with A: Water and B: Acetonitrile
Example: Start at 20% B, ramp to 95% B over 10 min
Flow Rate	0.4 mL/min
Column Temp.	35 °C
Detector	Fluorescence Detector (FLD)
Excitation (λex): ~340 nm, Emission (λem): ~525 nm

Strategy 4: Derivatization with NBD-Cl

Principle: 4-Chloro-7-nitrobenzofuran (NBD-Cl) is an effective derivatizing agent that reacts with secondary amines to form a stable derivative that is highly active in the visible light spectrum[1][13]. This makes it an excellent choice for laboratories equipped with standard HPLC-UV/Vis or DAD detectors, providing a sensitive and robust method without the need for a fluorescence detector[14].

Protocol 4: NBD-Cl Derivatization for HPLC-UV Analysis

• Sample Preparation: Pipette 500 µL of the sample into a vial.

• Buffering: Add 500 µL of 0.1 M borate buffer (pH 8.5).

• Reagent Addition: Add 500 µL of NBD-Cl solution (e.g., 0.5 mg/mL in methanol).

• Reaction: Cap the vial, vortex, and heat in a water bath at 70°C for 20 minutes.

• Stopping the Reaction: After incubation, cool the vial in an ice bath and add 50 µL of 1 M HCl to stop the reaction.

• Final Preparation: The sample is ready for direct injection or can be filtered if particulates are present. The resulting derivative is typically monitored at a wavelength of around 340 nm[1].

Method Validation and Troubleshooting

Validation: Any developed derivatization method must be validated for its intended purpose. Key parameters include:

• Linearity: A calibration curve should be prepared by derivatizing a series of standards to ensure the response is proportional to concentration. Correlation coefficients (R²) should be >0.99[15].

• Limit of Detection (LOD) and Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified must be established[1][15].

• Accuracy and Precision: Assessed by analyzing spiked samples at multiple concentrations. Accuracy is reported as % recovery, while precision is measured by the relative standard deviation (%RSD)[1][16].

• Stability: The stability of the derivatized samples should be evaluated over time to define the window for analysis[15][17].

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Derivative Peak	Incomplete reaction; Reagent degradation (moisture); Incorrect pH.	Ensure sample is dry for silylation. Check pH of buffer for amine reactions. Use fresh derivatizing reagent.
Multiple Peaks / Byproducts	Side reactions; Excess reagent; Sample matrix interference.	Optimize reaction temperature/time. Add a quenching step. Improve sample cleanup (e.g., SPE) before derivatization.
Poor Peak Shape (GC)	Active sites in GC system; Incomplete derivatization.	Use a fresh inlet liner and trim the column. Ensure derivatization reaction goes to completion.
Variable Results (%RSD High)	Inconsistent reaction conditions; Pipetting errors; Sample instability.	Use a heating block for consistent temperature. Calibrate pipettes. Analyze derivatized samples within their established stability period[17].

References

• Pentafluorobenzoyl Derivatives of Doping Agents. I. Extractive Benzoylation and Gas Chromatography With Electron-Capture Detection of Primary and Secondary Amines. Journal of Chromatography.
• Derivatizing Reagents. United Chemical Technologies (UCT).
• Derivatization reagents for GC. adis international.
• Silylation Reagents. Thermo Fisher Scientific.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.
• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'. Scholars.Direct.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. JOCPR.
• Silylation Derivatization Reagent, BSTFA (N,O-bis[Trimethylsilyl]Trifluoroacetamide). Restek.
• Guide to Derivatization Reagents for GC. Sigma-Aldrich.
• An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry. NIH National Center for Biotechnology Information.
• The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. Royal Society of Chemistry.
• Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization with pentafluorobenzoyl chloride. ResearchGate.
• An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry. ResearchGate.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate.
• Development of a high-performance liquid chromatography with fluorescence detection method for quantification of piperazine in animal products by using precolumn derivatization. ResearchGate.
• Development of a High-Performance Liquid Chromatography With Fluorescence Detection Method for Quantification of Piperazine in Animal Products by Using Precolumn Derivatization. PubMed.
• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combin. Scholars.Direct.

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Application Notes and Protocols for the Quantitative Analysis of 2-Piperazinecarboxaldehyde

Introduction and Scope

2-Piperazinecarboxaldehyde is a heterocyclic organic compound featuring a piperazine ring functionalized with an aldehyde group.[1] Its structural motif is of significant interest in pharmaceutical development, where it can serve as a key starting material or intermediate in the synthesis of active pharmaceutical ingredients (APIs).[2] The presence of this compound, either as a residual reactant or a degradation product, necessitates the development of robust, accurate, and precise analytical methods for its quantification.[3]

The accurate determination of 2-Piperazinecarboxaldehyde is critical for ensuring the quality, safety, and efficacy of drug products.[4] It plays a vital role in process chemistry control, stability testing, and final product release, ensuring compliance with stringent regulatory standards.

This document provides detailed application notes and protocols for the quantification of 2-Piperazinecarboxaldehyde. We will explore two primary chromatographic methods: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Both methods leverage chemical derivatization, a necessary strategy to overcome the analytical challenges posed by the molecule's low UV absorbance and high polarity.

The Rationale for Derivatization

Direct quantification of 2-Piperazinecarboxaldehyde presents significant challenges. The molecule lacks a strong native chromophore, leading to poor sensitivity with standard HPLC-UV detectors.[5] Furthermore, the presence of two secondary amine protons and a polar aldehyde group makes it non-volatile and prone to peak tailing in gas chromatography.

Chemical derivatization addresses these issues by covalently attaching a tag to the analyte, thereby enhancing its detectability and/or improving its chromatographic behavior. This guide will detail two distinct derivatization strategies:

• For HPLC Analysis: Targeting the aldehyde group with 2,4-Dinitrophenylhydrazine (DNPH) to form a stable, colored hydrazone that can be sensitively detected by a UV-Vis detector.[6]

• For GC-MS Analysis: Targeting the amine groups of the piperazine ring with an acylating agent to increase volatility and thermal stability, enabling separation and quantification in the gas phase.[7]

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV) via DNPH Derivatization

This method is based on the specific and well-established reaction of the carbonyl group of 2-Piperazinecarboxaldehyde with 2,4-Dinitrophenylhydrazine (DNPH) in an acidic medium. The reaction yields a 2,4-dinitrophenylhydrazone derivative, which exhibits strong absorbance in the UV region (typically around 365 nm), allowing for sensitive and selective quantification.[6]

Experimental Protocol: HPLC-UV

3.1.1 Reagents and Materials

• 2-Piperazinecarboxaldehyde reference standard

• 2,4-Dinitrophenylhydrazine (DNPH)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• Methanol (HPLC grade)

• Volumetric flasks, pipettes, and autosampler vials

• 0.45 µm syringe filters

3.1.2 Instrument and Chromatographic Conditions

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 365 nm

3.1.3 Preparation of Solutions

• DNPH Reagent: Prepare a saturated solution of DNPH in acetonitrile containing a small amount of phosphoric acid (e.g., 1 mL of acid per 100 mL of solvent).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Piperazinecarboxaldehyde reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with acetonitrile.

3.1.4 Derivatization and Sample Preparation Workflow

• Pipette: Transfer 1.0 mL of each calibration standard and the sample solution into separate vials.

• Add Reagent: Add 1.0 mL of the DNPH reagent to each vial.

• React: Cap the vials and heat at 60 °C for 30 minutes in a water bath or heating block to ensure complete reaction.

• Cool: Allow the vials to cool to room temperature.

• Dilute: Dilute the reacted solution with the mobile phase to a suitable concentration if necessary.

• Filter: Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• Inject: Inject the prepared sample onto the HPLC system.

Data Analysis and System Validation

A calibration curve is constructed by plotting the peak area of the derivatized analyte against the corresponding concentration of the standards. The concentration of 2-Piperazinecarboxaldehyde in the test sample is determined from this curve. Method validation should be performed according to ICH or internal guidelines to ensure the reliability of the results.[8][9]

Table 1: Typical HPLC-UV Method Validation Parameters

Parameter	Typical Value	Purpose
Linearity (r²)	> 0.995	Demonstrates a proportional response to concentration.
Limit of Detection (LOD)	0.1 - 1 µg/mL	The lowest concentration that can be reliably detected.
Limit of Quantification (LOQ)	0.3 - 3 µg/mL	The lowest concentration that can be accurately quantified.
Accuracy (Recovery %)	95 - 105%	Measures the closeness of the test results to the true value.

| Precision (RSD %) | < 2.0% | Measures the degree of scatter between a series of measurements. |

Workflow Visualization: HPLC-UV Method

Caption: Workflow for 2-Piperazinecarboxaldehyde quantification by HPLC-UV.

Method 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS) via Acylation

This method offers high sensitivity and selectivity, making it ideal for trace-level quantification and confirmation of identity in complex matrices. The protocol involves a derivatization step using Trifluoroacetic Anhydride (TFAA) to acylate the secondary amine groups of the piperazine ring. This reaction neutralizes the polar N-H protons, significantly increasing the volatility and thermal stability of the analyte for GC analysis. The mass spectrometer provides definitive structural confirmation.[7][10]

Experimental Protocol: GC-MS

4.1.1 Reagents and Materials

• 2-Piperazinecarboxaldehyde reference standard

• Trifluoroacetic Anhydride (TFAA)

• Ethyl Acetate (anhydrous, GC grade)

• Pyridine (anhydrous)

• Sodium Sulfate (anhydrous)

• Volumetric flasks, pipettes, and GC vials with inserts

4.1.2 Instrument and Chromatographic Conditions

• GC-MS System: A system with a capillary column, a programmable oven, and a mass selective detector.

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm).[10]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: 100 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold for 5 min. (This program should be optimized).

• Injector Temperature: 250 °C

• Injection Mode: Splitless (for trace analysis)

• Transfer Line Temp: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Mode: Selected Ion Monitoring (SIM) for quantification, with a full scan for peak identification.

4.1.3 Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Piperazinecarboxaldehyde into a 10 mL volumetric flask. Dissolve and dilute to volume with ethyl acetate.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock solution with ethyl acetate.

4.1.4 Derivatization and Sample Preparation Workflow

• Aliquot: Transfer 1.0 mL of each calibration standard and sample extract into separate screw-cap vials.

• Evaporate: Evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is crucial to remove all water.[7]

• Add Reagent: To the dry residue, add 100 µL of ethyl acetate and 50 µL of TFAA. A small amount of pyridine can be added as a catalyst.

• React: Cap the vials tightly and heat at 70 °C for 30 minutes.[7]

• Cool: Allow the vials to cool to room temperature.

• Evaporate Again: Evaporate the excess reagent and solvent under a stream of nitrogen.

• Reconstitute: Reconstitute the dry residue in 100 µL of ethyl acetate.

• Inject: Transfer to a GC vial with an insert and inject 1 µL into the GC-MS system.

Data Analysis and System Validation

Quantification is performed in SIM mode by monitoring characteristic ions of the derivatized 2-Piperazinecarboxaldehyde. A calibration curve is generated by plotting the peak area of a specific quantifier ion against concentration. A second ion (qualifier) should be monitored to confirm identity.

Table 2: Typical GC-MS Method Validation Parameters

Parameter	Typical Value	Purpose
Linearity (r²)	> 0.995	Demonstrates a proportional response to concentration.
Limit of Detection (LOD)	0.005 - 0.05 µg/mL	The lowest concentration that can be reliably detected.
Limit of Quantification (LOQ)	0.015 - 0.15 µg/mL	The lowest concentration that can be accurately quantified.
Accuracy (Recovery %)	90 - 110%	Measures the closeness of the test results to the true value.

| Precision (RSD %) | < 5.0% | Measures the degree of scatter between a series of measurements. |

Workflow Visualization: GC-MS Method

Caption: Workflow for 2-Piperazinecarboxaldehyde quantification by GC-MS.

Trustworthiness and Self-Validating Systems

For any analytical protocol, ensuring the trustworthiness of each run is paramount. This is achieved through rigorous system suitability testing (SST) prior to any sample analysis.

• For HPLC: SST should include multiple injections of a standard to check for reproducibility of retention time, peak area (RSD% < 2%), peak tailing factor, and column efficiency (theoretical plates).[8]

• For GC-MS: SST involves injecting a standard to verify retention time, signal-to-noise ratio, and ion ratios (for qualifier/quantifier ions).

The use of an internal standard is also highly recommended, particularly for the GC-MS method, to compensate for variations in sample preparation, derivatization efficiency, and injection volume.

Conclusion

The analytical methods presented provide robust and reliable frameworks for the quantification of 2-Piperazinecarboxaldehyde in various samples. The choice between HPLC-UV and GC-MS will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and the need for structural confirmation. The HPLC-UV method with DNPH derivatization is a widely accessible and reliable technique suitable for routine quality control. The GC-MS method with TFAA derivatization offers superior sensitivity and selectivity, making it the preferred choice for trace-level analysis and unambiguous identification. Proper method validation is essential before implementation to ensure data integrity and regulatory compliance.[4]

References

• Barary, M. H., El-yazbi, F. A., & Bedair, M. A. (n.d.). Spectrophotometric Determination of Aldehydes in Alcohols. Analytical Letters. Available at: [Link]

• Validation of Impurity Methods, Part II. (2014). LCGC North America. Available at: [Link]

• Validation Of Analytical Methods For Pharmaceutical Analysis. (n.d.). EC-UNDP. Available at: [Link]

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Available at: [Link]

• THE SPECTROPHOTOMETRIC DETERMINATION OF UNSATURATED ALDEHYDES AND KETONES WITH GIRARDT REAGENT. (1957). The Analyst. Available at: [Link]

• VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM: AN OVERVIEW FOCUSED ON HPLC METHODS. (n.d.). SciELO Brazil. Available at: [Link]

• A UV-VIS SPECTROPHOTOMETRIC METHOD FOR THE CALCULATION OF ALDEHYDE CONTENT IN POLYSACCHARIDES BY USING 2,3,5 - SCIENCE INTERNATIONAL. (n.d.). Available at: [Link]

• Analytical method validation: A brief review. (n.d.). Journal of Pharmacy Research. Available at: [Link]

• Piperazines for peptide carboxyl group derivatization: effect of derivatization reagents and properties of peptides on signal enhancement in matrix-assisted laser desorption/ionization mass spectrometry. (2011). PubMed. Available at: [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime. Available at: [Link]

• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences. Available at: [Link]

• Determination of Piperazine in Working Atmosphere and in Human Urine Using Derivatization and Capillary Gas Chromatography With Nitrogen- And Mass-Selective Detection. (1986). PubMed. Available at: [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combin. (2020). Scholars.Direct. Available at: [Link]

• Development of a high-performance liquid chromatography with fluorescence detection method for quantification of piperazine in animal products by using precolumn derivatization. (2020). ResearchGate. Available at: [Link]

• Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'. (2020). Scholars.Direct. Available at: [Link]

• HPLC Methods for analysis of Piperazine. (n.d.). HELIX Chromatography. Available at: [Link]

• Piperazine-2-carbaldehyde. (n.d.). PubChem. Available at: [Link]

• Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. (2012). ResearchGate. Available at: [Link]

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Application Notes &amp; Protocols for the Scale-Up Synthesis of 2-Piperazinecarboxaldehyde Derivatives

Abstract

The 2-piperazinecarboxaldehyde scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous clinically relevant molecules. While laboratory-scale syntheses are well-documented, the transition to kilogram-scale production presents significant challenges related to process safety, impurity control, cost-effectiveness, and environmental impact. This document provides a comprehensive guide for researchers, chemists, and process development professionals on the strategic and practical considerations for the scale-up synthesis of 2-piperazinecarboxaldehyde and its derivatives. We delve into scalable synthetic routes, robust purification strategies that avoid chromatography, and detailed, field-tested protocols.

Strategic Imperatives for Successful Scale-Up

Scaling a chemical synthesis is not a linear amplification of a laboratory procedure. It is a multidisciplinary exercise in process optimization where reaction kinetics, thermodynamics, and mass transfer become dominant variables.[1] For piperazine derivatives, the presence of two nitrogen atoms of differing nucleophilicity adds a layer of complexity that must be managed through careful strategic planning.

Route Scouting: Beyond the Beaker

The most elegant laboratory synthesis is often unsuitable for production. An ideal scale-up route for 2-piperazinecarboxaldehyde derivatives prioritizes:

• Convergent Synthesis: Building complex molecules from several key fragments in the late stages minimizes the number of steps in the main chain, improving overall yield.

• Telescoping Reactions: Combining multiple reaction steps into a single vessel without isolating intermediates reduces solvent waste, processing time, and potential for operator exposure.

• Atom Economy: Selecting reactions that incorporate the maximum number of atoms from the reactants into the final product.

• Reagent & Solvent Selection: Prioritizing low-cost, low-toxicity, and readily available materials. For example, replacing cryogenic reagents like sec-BuLi used in some α-lithiation protocols with more manageable alternatives is critical, as maintaining temperatures of -78 °C on a multi-kilogram scale is energetically expensive and operationally complex.[2][3]

The Critical Role of Protecting Groups

The differential reactivity of the N1 and N4 positions of the piperazine ring necessitates a robust protecting group strategy. The tert-butoxycarbonyl (Boc) group is a frequent choice due to its stability and ease of removal under acidic conditions.

Protecting Group	Advantages for Scale-Up	Disadvantages & Mitigation
Boc	High crystallinity of intermediates; stable to many reaction conditions; clean, gaseous byproducts upon removal (isobutylene, CO₂).	Requires strong acid for deprotection (e.g., TFA, HCl in dioxane), which necessitates acid-resistant reactors. Mitigation: Use of gaseous HCl in a suitable solvent like isopropanol or ethyl acetate allows for easier handling and removal.
Cbz	Removed by catalytic hydrogenation, a clean and scalable process.	Hydrogenation can be hazardous and requires specialized equipment (e.g., a Parr shaker or a dedicated hydrogenation bay). The catalyst (e.g., Pd/C) can be a significant cost factor.

Process Safety: Taming the Exotherm

Many key reactions, such as oxidations or reductions, are exothermic. In a large reactor, the surface-area-to-volume ratio decreases, making heat dissipation a critical challenge.[1]

• Thermal Hazard Assessment: Differential Scanning Calorimetry (DSC) should be performed on key reaction mixtures to determine the onset of exotherms and potential for runaway reactions.

• Controlled Addition: Reagents known to cause exotherms (e.g., reducing agents, oxidants) must be added slowly and sub-surface to prevent localized concentration spikes and overheating.[1]

• Reaction Monitoring: In-situ monitoring with tools like ReactIR or process mass spectrometry provides real-time data on reaction progress, allowing for precise control over endpoints and preventing the formation of impurities from over-reaction.

The Purification Paradigm Shift: Avoiding Chromatography

Column chromatography is the workhorse of the research lab but is economically and logistically prohibitive at the production scale. The focus must shift to crystallization-based purification methods.

Caption: Decision workflow for non-chromatographic purification.[4]

Scalable Synthetic Protocols

The following protocols represent a robust and scalable pathway to N-protected 2-piperazinecarboxaldehyde, starting from a commercially available amino acid. This route is advantageous as it establishes chirality early and proceeds through crystalline intermediates.

Workflow Overview

Caption: Convergent and scalable workflow to the target aldehyde.

Protocol 2.1: Synthesis of (R)-1-Boc-piperazin-2-ylmethanol

This protocol details the reduction of the corresponding carboxylate ester, a key intermediate derived from an amino acid. The use of sodium borohydride with an activating additive is a safer and more scalable alternative to lithium aluminum hydride (LAH).

• Materials:

  • Methyl (R)-4-Boc-piperazine-2-carboxylate (1.0 equiv.)

  • Sodium borohydride (NaBH₄) (2.5 equiv.)

  • Lithium chloride (LiCl) (2.5 equiv.)

  • Tetrahydrofuran (THF), anhydrous (10 vol)

  • Ethanol (EtOH) (5 vol)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

• Procedure:

  • Charge a reactor with Methyl (R)-4-Boc-piperazine-2-carboxylate and anhydrous THF.

  • Cool the mixture to 0-5 °C under a nitrogen atmosphere.

  • Add LiCl, followed by the portion-wise addition of NaBH₄, ensuring the internal temperature does not exceed 10 °C.

  • Slowly add EtOH dropwise over 1-2 hours. The reaction is often accompanied by gas evolution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, cool the mixture back to 0-5 °C and slowly quench by the addition of saturated aqueous NH₄Cl.

  • Perform a solvent exchange to ethyl acetate by distillation.

  • Wash the organic phase with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product, typically as a viscous oil or low-melting solid that can often be used directly in the next step.

• Causality & Justification:

  • LiCl Additive: LiCl coordinates to the ester carbonyl, enhancing its electrophilicity and facilitating reduction by the milder NaBH₄, avoiding the need for LAH.

  • Portion-wise Addition: Controls the exotherm and rate of hydrogen gas evolution, which is a critical safety consideration at scale.

Protocol 2.2: TEMPO-Catalyzed Oxidation to (R)-1-Boc-2-piperazinecarboxaldehyde

This protocol employs a catalytic amount of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) with a stoichiometric oxidant like sodium hypochlorite (bleach), which is a cost-effective and environmentally benign choice for large-scale operations.

• Materials:

  • (R)-1-Boc-piperazin-2-ylmethanol (1.0 equiv.)

  • TEMPO (0.02 equiv.)

  • Potassium bromide (KBr) (0.1 equiv.)

  • Dichloromethane (DCM) (10 vol)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Sodium hypochlorite (NaOCl, commercial bleach), 10-15% solution (1.2 equiv.)

• Procedure:

  • Charge the reactor with the starting alcohol, TEMPO, KBr, and DCM.

  • Add a saturated aqueous solution of NaHCO₃.

  • Cool the biphasic mixture to 0-5 °C with vigorous stirring.

  • Add the sodium hypochlorite solution dropwise via an addition funnel, maintaining the internal temperature below 5 °C. The solution will typically turn a persistent orange/yellow color.

  • Monitor the reaction closely by TLC (staining with 2,4-dinitrophenylhydrazine is effective for visualizing the aldehyde). The reaction is typically complete within 1-2 hours.

  • Once complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the orange color disappears.

  • Separate the organic layer. Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude aldehyde is often an oil. Purification can be achieved by crystallization from a suitable solvent system (e.g., heptane/ethyl acetate) or by forming a crystalline bisulfite adduct, which is then hydrolyzed back to the pure aldehyde.[4]

• Causality & Justification:

  • Biphasic System: The NaHCO₃ maintains a slightly basic pH (around 8-9), which is optimal for the TEMPO catalytic cycle and minimizes side reactions.

  • Vigorous Stirring: Essential for ensuring efficient mass transfer between the aqueous and organic phases in the biphasic system.

  • Temperature Control: Prevents over-oxidation of the aldehyde to the carboxylic acid.

Troubleshooting and Key Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Oxidation	Inactive bleach; poor mixing; incorrect pH.	Verify the concentration of the NaOCl solution. Increase stirrer speed. Ensure the pH of the aqueous layer remains between 8 and 9.
Formation of Carboxylic Acid Impurity	Localized high temperature; prolonged reaction time.	Ensure rigorous temperature control (<5 °C). Quench the reaction immediately upon consumption of the starting material.
Product is a Persistent Oil	Presence of residual solvent or impurities.	Dry thoroughly under high vacuum. If pure, pursue salt formation for purification as a crystalline solid.[4] Common acids for salt screening include HCl, fumaric acid, and tartaric acid.
Low Yield in Ester Reduction	Inactive NaBH₄; insufficient activation.	Use a fresh, unopened container of NaBH₄. Ensure LiCl is anhydrous.

References

• Štefane, B., & Požgan, F. (2014). Practical and scalable synthesis of orthogonally protected-2-substituted chiral piperazines. Organic & Biomolecular Chemistry, 12(34), 6582-6585. [Link]

• HWS Labortechnik. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Website. [Link]

• O'Brien, P., Campos, K. R., & Klapars, A. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 780–790. [Link]

• Aller, E., & Teoh, S. K. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry, 12, 780-790. [Link]

• Gueret, R., Pelinski, L., Bousquet, T., Sauthier, M., Ferey, V., & Bigot, A. (2020). A visible-light-promoted decarboxylative annulation protocol between a glycine-based diamine and various aldehydes provides 2-aryl, 2-heteroaryl, as well as 2-alkyl piperazines under mild conditions. Organic Letters, 22(13), 5157–5162. [Link]

• Ito, Y., & Miller, S. A. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Organics, 2(4), 305-323. [Link]

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• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. BJOC - Opportunities and challenges for direct C–H functionalization of piperazines [beilstein-journals.org]
• 3. Opportunities and challenges for direct C–H functionalization of piperazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: The Strategic Use of 2-Piperazinecarboxaldehyde in Combinatorial Chemistry

Introduction: The Piperazine Scaffold and the Advent of 2-Piperazinecarboxaldehyde

The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its frequent appearance in biologically active compounds.[1][2] Its unique physicochemical properties—including high water solubility, two modifiable nitrogen atoms for tuning basicity and pharmacokinetic profiles, and a flexible conformation—make it an invaluable component in drug design.[3] The strategic incorporation of the piperazine moiety can significantly enhance a molecule's bioavailability and receptor-binding capabilities.[3]

Combinatorial chemistry, a discipline focused on the rapid synthesis of large, diverse libraries of compounds, provides an ideal platform for exploring the vast chemical space surrounding the piperazine core.[4] Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a complex product, are particularly powerful tools in this endeavor due to their high efficiency and atom economy.[5][6]

This application note details the utility of a specialized building block, 2-Piperazinecarboxaldehyde , in the combinatorial synthesis of complex heterocyclic libraries. As a cyclic α-amino aldehyde, this reagent is primed for participation in isocyanide-based MCRs, such as the Ugi and Passerini reactions, to generate novel scaffolds with high potential for biological activity. We will explore the underlying chemical principles, provide detailed experimental protocols, and discuss the strategic considerations for library design using this versatile synthon.

Core Principle: The Reactivity of N-Protected 2-Piperazinecarboxaldehyde in MCRs

The successful application of 2-piperazinecarboxaldehyde in multicomponent reactions hinges on two key factors: the reactivity of the aldehyde group and the management of the two nitrogen atoms within the piperazine ring.

• Aldehyde Reactivity : The aldehyde at the C2 position serves as the electrophilic carbonyl component in both Ugi and Passerini reactions. In the Ugi reaction, it first condenses with a primary amine to form a Schiff base (or iminium ion), which is then attacked by the nucleophilic isocyanide.[7] In the Passerini reaction, the aldehyde is directly attacked by the isocyanide and a carboxylic acid.[8]

• Nitrogen Protection : The piperazine moiety contains two secondary amines (N1 and N4). The N1 amine, being α to the aldehyde, makes the molecule an α-amino aldehyde. The N4 amine offers an additional point of reactivity. To ensure controlled and predictable outcomes in MCRs, it is crucial to employ a protecting group strategy.[9][10] Without protection, the piperazine's own amine groups could compete as the amine component in the Ugi reaction, leading to unwanted self-condensation or oligomerization.

The most common and effective strategy is the use of the tert-Butoxycarbonyl (Boc) group to protect one or both nitrogen atoms. The N-Boc group is stable under the typically neutral or mildly acidic conditions of MCRs but can be readily removed post-reaction with strong acid (e.g., trifluoroacetic acid, TFA) to enable subsequent cyclization steps.[2] This "Ugi/Deprotection/Cyclization" (UDC) strategy is a powerful method for building complex, fused heterocyclic systems.[2][11]

Application 1: Ugi Four-Component Reaction (U-4CR) for Diketopiperazine Scaffolds

The Ugi four-component reaction (U-4CR) is a cornerstone of combinatorial chemistry that allows for the rapid assembly of α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[5][12] By using N-Boc-2-piperazinecarboxaldehyde as the aldehyde component, a linear peptide-like precursor is formed. Subsequent deprotection of the Boc group and the N-acyl group from the carboxylic acid component can trigger an intramolecular cyclization to yield highly substituted diketopiperazines (DKPs) or other piperazine-fused heterocycles.[5][13]

This approach is analogous to the well-established use of other N-Boc-α-amino aldehydes in a five-center, four-component Ugi reaction (U-5C-4CR) that leads to the formation of 2-oxopiperazines.[1]

Workflow for Ugi Reaction and Post-Ugi Cyclization

The overall workflow involves the initial multicomponent reaction followed by a deprotection and cyclization cascade to form the final heterocyclic library.

Caption: Ugi reaction and post-modification workflow.

Detailed Protocol: Synthesis of a Diketopiperazine Library

This protocol is adapted from established procedures for Ugi reactions with α-amino aldehydes followed by cyclization.[1][2]

Step 1: Ugi Four-Component Reaction

• Reagent Preparation : In an array of reaction vials, add a solution of N-Boc-2-piperazinecarboxaldehyde (1.0 eq.) in methanol (MeOH, 0.5 M).

• Amine Addition : To each vial, add a unique primary amine (1.0 eq.) from a stock solution library.

• Carboxylic Acid Addition : Add a unique carboxylic acid (1.0 eq.) to each vial from a second stock solution library.

• Isocyanide Addition : Add a unique isocyanide (1.0 eq.) from a third stock solution library.

  • Causality Note: The order of addition is generally flexible, but pre-mixing the aldehyde and amine to form the imine can sometimes be beneficial. The reaction is typically exothermic and should be initiated at room temperature. Protic solvents like methanol are favored as they stabilize the polar intermediates.[14]

• Reaction : Seal the vials and agitate at room temperature for 24-48 hours. Monitor reaction completion by LC-MS or TLC.

• Work-up : Upon completion, concentrate the reaction mixtures under reduced pressure to remove the solvent. The crude linear Ugi adducts can often be used directly in the next step without further purification.

Step 2: Deprotection and Cyclization

• Deprotection : Dissolve the crude Ugi adduct in dichloromethane (DCM). Add trifluoroacetic acid (TFA, 5-10 eq.) and stir at room temperature for 1-4 hours until the Boc group is fully cleaved (monitored by LC-MS).

  • Causality Note: TFA is a strong acid that effectively cleaves the acid-labile Boc group, exposing the secondary amine (N1) of the piperazine ring.[10]

• Neutralization & Cyclization : Concentrate the mixture to remove excess TFA. Re-dissolve the residue in a suitable solvent like toluene or ethanol and add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 3-5 eq.). Heat the reaction mixture to reflux.

  • Causality Note: The base neutralizes the TFA salt and liberates the free amine. Upon heating, the newly freed amine nucleophilically attacks the ester or activated amide carbonyl, leading to intramolecular cyclization and formation of the diketopiperazine ring.[5]

• Purification : After cyclization is complete, cool the reaction mixture, concentrate, and purify the final products using parallel flash chromatography or preparative HPLC to yield the diverse library of diketopiperazines.

Quantitative Data Summary (Exemplary)

The following table summarizes typical reaction parameters for the Ugi/Deprotection/Cyclization (UDC) strategy based on analogous systems.[1]

Parameter	Value/Condition	Rationale
Ugi Reaction Solvent	Methanol (MeOH)	Polar protic solvent stabilizes intermediates.[14]
Reactant Concentration	0.5 - 1.0 M	High concentration favors the multicomponent pathway.[8]
Ugi Reaction Time	24 - 48 hours	Allows for complete formation of the Ugi adduct.
Boc Deprotection	TFA in DCM	Standard conditions for clean and efficient Boc removal.[10]
Cyclization Conditions	Base (e.g., NEt₃), Heat	Promotes intramolecular nucleophilic attack.
Overall Yield	40 - 75% (over 2 steps)	Generally good yields for a multicomponent/cyclization sequence.

Application 2: Passerini Three-Component Reaction (P-3CR)

The Passerini reaction offers an alternative route to generate molecular diversity, reacting an aldehyde, a carboxylic acid, and an isocyanide to form an α-acyloxy carboxamide.[8] Using N-Boc-2-piperazinecarboxaldehyde in this reaction yields a product with a hydroxyl group α to the piperazine ring, which can be a valuable synthetic handle for further diversification.

Reaction Mechanism: Passerini Three-Component Reaction

The reaction is believed to proceed through a concerted, non-ionic mechanism, especially in aprotic solvents at high concentrations.[15]

Sources

• 1. Ugi 5-center-4-component reaction of α-amino aldehydes and its application in synthesis of 2-oxopiperazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Convergent and Fast Route to Piperazines via IMCR [organic-chemistry.org]
• 3. Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization [mdpi.com]
• 4. Liquid phase combinatorial synthesis of benzylpiperazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 7. Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles | MDPI [mdpi.com]
• 8. Passerini reaction - Wikipedia [en.wikipedia.org]
• 9. jocpr.com [jocpr.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]
• 12. Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

The Versatile Aldehyde: Harnessing 2-Piperazinecarboxaldehyde in Modern Drug Discovery

Introduction: The Strategic Importance of the Piperazine Scaffold and its C2-Functionalized Derivatives

The piperazine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of FDA-approved drugs across diverse therapeutic areas, including oncology, infectious diseases, and central nervous system (CNS) disorders.[1][2] Its prevalence stems from the advantageous physicochemical properties conferred by its two nitrogen atoms, which can modulate aqueous solubility, basicity, and hydrogen bonding capacity, thereby enhancing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[3][4]

While substitutions at the nitrogen atoms (N1 and N4) are common, functionalization of the carbon backbone of the piperazine ring has emerged as a sophisticated strategy to introduce greater structural diversity and explore novel chemical space.[5][6] Among these, 2-piperazinecarboxaldehyde stands out as a particularly valuable, yet underutilized, synthetic intermediate. Its aldehyde group, a versatile chemical handle, opens the door to a variety of powerful carbon-carbon and carbon-nitrogen bond-forming reactions, enabling the construction of complex heterocyclic systems that are often challenging to synthesize by other means.

This comprehensive guide provides an in-depth exploration of the applications of 2-piperazinecarboxaldehyde in medicinal chemistry. We will delve into its synthesis, key synthetic transformations, and its role in the generation of biologically active molecules. Detailed, field-proven protocols are provided to empower researchers to effectively utilize this potent building block in their drug discovery endeavors.

Core Synthetic Strategies: Preparing the Key Intermediate

The direct handling of 2-piperazinecarboxaldehyde can be challenging due to the reactivity of the free secondary amines. Therefore, a common and effective strategy involves the use of a protected form, typically tert-butoxycarbonyl (Boc) protected at the N1 position. The synthesis of N-Boc-2-piperazinecarboxaldehyde is a critical first step and is generally achieved through a two-step sequence starting from a commercially available precursor.

Workflow for the Synthesis of N-Boc-2-piperazinecarboxaldehyde

Caption: General workflow for the preparation of N-Boc-2-piperazinecarboxaldehyde.

Protocol 1: Synthesis of (S)-1-Boc-2-(hydroxymethyl)piperazine

This protocol details the reduction of the methyl ester of the commercially available (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate to the corresponding primary alcohol.

Materials:

• (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate

• Lithium aluminum hydride (LiAlH₄), 1M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Water (deionized)

• 2N Sodium hydroxide (NaOH) solution

• Anhydrous Magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, argon or nitrogen supply

Procedure:

• Dissolve (S)-1-tert-butyl 2-methyl piperazine-1,2-dicarboxylate (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere.

• Cool the solution to -40 °C using a suitable cooling bath.

• Slowly add a 1M solution of LiAlH₄ in THF (1.1 eq) dropwise via a dropping funnel, maintaining the internal temperature below -30 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C in an ice bath.

• Carefully quench the reaction by the sequential dropwise addition of water (X mL per g of LiAlH₄), 2N NaOH (X mL per g of LiAlH₄), and then water again (2X mL per g of LiAlH₄).

• Stir the resulting slurry vigorously for 30 minutes at room temperature.

• Filter the solid aluminum salts and wash thoroughly with THF.

• Combine the filtrate and washes, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield (S)-1-Boc-2-(hydroxymethyl)piperazine as a crude product, which can often be used in the next step without further purification.[7]

Protocol 2: Oxidation to (S)-1-Boc-2-piperazinecarboxaldehyde via Dess-Martin Periodinane (DMP)

The Dess-Martin oxidation is a mild and efficient method for converting primary alcohols to aldehydes with high selectivity and tolerance for other functional groups.[8][9]

Materials:

• (S)-1-Boc-2-(hydroxymethyl)piperazine

• Dess-Martin Periodinane (DMP)

• Anhydrous Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃)

• Round-bottom flask, magnetic stirrer, argon or nitrogen supply

Procedure:

• Dissolve (S)-1-Boc-2-(hydroxymethyl)piperazine (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere.

• Add sodium bicarbonate (2.0 eq) to buffer the reaction mixture.

• Add Dess-Martin Periodinane (1.2 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, dilute the reaction mixture with DCM and quench by adding a saturated aqueous solution of sodium thiosulfate.

• Stir vigorously for 15-20 minutes until the layers are clear.

• Separate the organic layer, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude aldehyde is often used directly in the next step due to its potential instability on silica gel. If purification is necessary, careful flash chromatography on silica gel is recommended.

Oxidation Method	Reagents	Temperature	Advantages	Disadvantages
Dess-Martin Oxidation	DMP, NaHCO₃, DCM	Room Temperature	Mild conditions, high yield, simple workup.[8][9]	Reagent can be explosive under certain conditions, relatively expensive.[10]
Swern Oxidation	Oxalyl chloride, DMSO, Et₃N, DCM	-78 °C	High yield, excellent functional group tolerance.[11][12]	Requires cryogenic temperatures, produces foul-smelling dimethyl sulfide.[11]

Key Applications in Medicinal Chemistry

The synthetic utility of 2-piperazinecarboxaldehyde is best demonstrated through its application in constructing complex heterocyclic scaffolds. Two of the most powerful transformations are the Pictet-Spengler reaction and reductive amination.

The Pictet-Spengler Reaction: Building Polycyclic Scaffolds

The Pictet-Spengler reaction is a cornerstone in heterocyclic synthesis, involving the condensation of a β-arylethylamine with an aldehyde, followed by an acid-catalyzed intramolecular cyclization to form a tetrahydroisoquinoline or a tetrahydro-β-carboline.[8] 2-Piperazinecarboxaldehyde is an excellent substrate for this reaction, enabling the synthesis of fused piperazine-isoquinoline or piperazine-β-carboline systems.

Caption: The Pictet-Spengler reaction using 2-piperazinecarboxaldehyde.

Application Example: Synthesis of Praziquantel Analogues

Praziquantel is the drug of choice for the treatment of schistosomiasis.[1] The synthesis of praziquantel and its analogues often relies on a Pictet-Spengler-type cyclization. By reacting a phenylethylamine derivative with a protected 2-piperazinecarboxaldehyde, the core pyrazino[2,1-a]isoquinoline scaffold can be constructed. Subsequent acylation and other modifications can then be performed to generate a library of analogues for structure-activity relationship (SAR) studies.[13]

Protocol 3: Pictet-Spengler Cyclization for Praziquantel-like Scaffolds

This protocol provides a general procedure for the acid-catalyzed cyclization of a phenylethylamine with N-Boc-2-piperazinecarboxaldehyde.

Materials:

• Phenylethylamine derivative (e.g., 2-(3,4-dimethoxyphenyl)ethan-1-amine)

• N-Boc-2-piperazinecarboxaldehyde (crude or purified)

• Trifluoroacetic acid (TFA) or another suitable acid catalyst

• Anhydrous Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Round-bottom flask, magnetic stirrer, reflux condenser, argon or nitrogen supply

Procedure:

• Dissolve the phenylethylamine derivative (1.0 eq) and N-Boc-2-piperazinecarboxaldehyde (1.1 eq) in anhydrous DCM or DCE in a round-bottom flask under an inert atmosphere.

• Add the acid catalyst (e.g., TFA, 1.0-2.0 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and stir for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of NaHCO₃ and extract with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired fused polycyclic product.

Reductive Amination: A Gateway to Diverse N-Substituted Derivatives

Reductive amination is a highly versatile and widely used method for forming carbon-nitrogen bonds. It involves the reaction of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine.[14] The aldehyde functionality of 2-piperazinecarboxaldehyde makes it an ideal substrate for this reaction, allowing for the introduction of a wide array of substituents by reacting it with various primary and secondary amines. This is a powerful strategy for exploring SAR in drug discovery programs.

Caption: Reductive amination using 2-piperazinecarboxaldehyde.

Application in Kinase Inhibitor and GPCR Ligand Synthesis

Many kinase inhibitors and G-protein coupled receptor (GPCR) ligands feature a piperazine moiety that often serves as a linker or a basic center for interaction with the target protein.[5][15] Reductive amination with 2-piperazinecarboxaldehyde provides a direct route to introduce complex amine-containing fragments, which can be crucial for achieving high potency and selectivity. For instance, reacting the aldehyde with a bioactive amine fragment can rapidly generate novel derivatives for screening against a panel of kinases or GPCRs.

Protocol 4: General Procedure for Reductive Amination

This protocol outlines a one-pot reductive amination using the mild reducing agent sodium triacetoxyborohydride.

Materials:

• N-Boc-2-piperazinecarboxaldehyde

• Primary or secondary amine of interest

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (optional, as a catalyst for imine formation)

• Round-bottom flask, magnetic stirrer, argon or nitrogen supply

Procedure:

• Dissolve N-Boc-2-piperazinecarboxaldehyde (1.0 eq) and the amine (1.0-1.2 eq) in anhydrous DCM or DCE in a round-bottom flask under an inert atmosphere.

• If the amine is a salt (e.g., hydrochloride), add a non-nucleophilic base like triethylamine (1.1 eq) to liberate the free amine.

• Optionally, add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation.

• Stir the mixture at room temperature for 30-60 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

• Continue stirring at room temperature for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion and Future Perspectives

2-Piperazinecarboxaldehyde is a potent and versatile building block in medicinal chemistry. Its true value lies in its role as a reactive intermediate, enabling the rapid and efficient construction of complex molecular architectures through powerful reactions like the Pictet-Spengler cyclization and reductive amination. The protocols detailed in this guide provide a solid foundation for researchers to synthesize and utilize this key aldehyde in their drug discovery programs. As the demand for novel and structurally diverse chemical entities continues to grow, the strategic application of C2-functionalized piperazines, particularly 2-piperazinecarboxaldehyde, will undoubtedly play an increasingly important role in the development of the next generation of therapeutic agents.

References

• Sadhu, P. S., Kumar, S. N., Chandrasekharam, M., Pica-Mattoccia, L., Cioli, D., & Rao, V. J. (2012). Synthesis of new praziquantel analogues: potential candidates for the treatment of schistosomiasis. Bioorganic & Medicinal Chemistry Letters, 22(2), 1103-1106. Available at: [Link]

• Der Pharma Chemica. (2018). A Review on Synthetic Methods for Preparation of Praziquantel. Available at: [Link]

• Wikipedia. (n.d.). Dess–Martin oxidation. Available at: [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. Available at: [Link]

• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Available at: [Link]

• Wikipedia. (n.d.). Swern oxidation. Available at: [Link]

• Organic Chemistry Portal. (2001). A Mild and Efficient Alternative to the Classical Swern Oxidation. Available at: [Link]

• Organic Syntheses. (n.d.). 1,2-Benziodoxol-3(1H). Available at: [Link]

• PharmacologyOnLine - SILAE. (n.d.). Piperazine derivatives: a potentially tool for the treatment of neurological disorders. Available at: [Link]

• Chemistry Steps. (n.d.). Swern Oxidation Mechanism. Available at: [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Available at: [Link]

• The Science Behind CNS Drugs: The Role of Piperazine Derivatives. (n.d.). Retrieved from a relevant chemical supplier's blog or resource page.

• MDPI. (n.d.). Recent Advances in the Synthesis of Piperazines: Focus on C–H 2 Functionalization. Available at: [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Available at: [Link]

• ResearchGate. (n.d.). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Available at: [Link]

• PubMed. (2018). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Available at: [Link]

• Google Patents. (n.d.). CN108033931B - Synthesis method of N-Boc piperazine.

• PubMed. (2004). Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. Available at: [Link]

• JOCPR. (2015). Piperazine and morpholine: Synthetic. Available at: [Link]

• PubMed Central. (n.d.). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. Available at: [Link]

• MDPI. (n.d.). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Available at: [Link]

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• 5. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving Yields in 2-Piperazinecarboxaldehyde Reactions

Introduction: Navigating the Reactivity of 2-Piperazinecarboxaldehyde

Welcome to the technical support center for 2-piperazinecarboxaldehyde. This versatile building block is a cornerstone in medicinal chemistry, valued for its role in constructing complex molecular architectures. However, its trifunctional nature—possessing an aldehyde and two distinct secondary amine groups—presents unique synthetic challenges that can often lead to low yields, side product formation, and purification difficulties.

The core challenge lies in the differential reactivity of its three key sites: the electrophilic aldehyde carbon, the N1 nitrogen adjacent to the aldehyde, and the more nucleophilic, less sterically hindered N4 nitrogen.[1] This guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights to troubleshoot common issues and systematically improve reaction outcomes. We will move beyond simple procedural lists to explain the causal relationships behind experimental choices, empowering you to make informed decisions in your synthetic workflows.

Core Reactivity and Strategic Considerations

To effectively troubleshoot reactions, one must first understand the inherent chemical properties of 2-piperazinecarboxaldehyde. The N4 nitrogen is typically more basic and nucleophilic than the N1 nitrogen, whose reactivity is attenuated by the electron-withdrawing effect of the adjacent aldehyde group. This inherent difference is the key to selective functionalization.

Caption: Key reactive sites on the 2-piperazinecarboxaldehyde scaffold.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section directly addresses the most common issues encountered in the laboratory.

Topic 1: Reductive Amination

Reductive amination is a cornerstone reaction for this scaffold, yet it is a frequent source of yield-related queries. The process involves the initial formation of an imine or iminium ion, followed by its in-situ reduction.[2]

Question: My reductive amination yield is consistently low (<50%). What are the most likely causes?

Answer: Low yields in this reaction typically trace back to one of three areas: inefficient imine/iminium ion formation, suboptimal choice of reducing agent, or competing side reactions.

Causality & Troubleshooting Steps:

• Inefficient Imine Formation: The initial condensation between the aldehyde and the incoming amine is a reversible, pH-sensitive equilibrium.

  • The "Why": The reaction requires the amine to be in its free-base, nucleophilic form while also needing a proton source to facilitate the dehydration of the hemiaminal intermediate. Operating at a pH between 5 and 7 is often the sweet spot.

  • Solution: If your amine substrate is a hydrochloride salt, ensure you've added a sufficient amount of a non-nucleophilic base (e.g., triethylamine, DIPEA) to liberate the free amine. Adding a mild acid catalyst, like acetic acid, can promote the reaction. Some protocols successfully use sodium triacetoxyborohydride, which releases acetic acid upon quenching, helping to catalyze the reaction.[2]

• Incorrect Reducing Agent: The choice of hydride source is critical for chemoselectivity.

  • The "Why": A strong reducing agent like sodium borohydride (NaBH₄) can directly reduce the starting aldehyde, consuming your material before the imine can form. You need a reagent that preferentially reduces the protonated imine (iminium ion) over the aldehyde.

  • Solution: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this reason.[2] It is less reactive and more sterically hindered than NaBH₄, making it highly selective for the iminium ion. Sodium cyanoborohydride (NaBH₃CN) is also effective but raises toxicity concerns.

• Reaction at the Wrong Nitrogen: If you are reacting 2-piperazinecarboxaldehyde with another amine, you may be getting self-condensation or reaction at the piperazine nitrogen. If you are alkylating the piperazine nitrogen, you must consider the two different amine sites.

  • The "Why": As discussed, the N4 nitrogen is the more potent nucleophile. Without protection, it will be the primary site of alkylation.

  • Solution: For selective alkylation at N1, the N4 position must be protected. See the section on Protecting Group Strategies below.

Table 1: Troubleshooting Reductive Amination

Problem	Potential Cause	Recommended Solution
Low Conversion / Starting Material Remains	Incomplete imine formation.	Add a catalytic amount of acetic acid. Ensure amine salts are neutralized. Allow more time for imine formation before adding the reducing agent.
Aldehyde is consumed, but no desired product	Starting aldehyde was reduced by a non-selective reducing agent.	Switch to a milder, more selective reducing agent like NaBH(OAc)₃ .[2]
Formation of Benzyl Alcohol (if using benzaldehyde)	Competing reduction of the carbonyl starting material.	This is a clear indicator your reducing agent is too reactive. Use NaBH(OAc)₃.

| Broad NMR peaks and impure product | The product may be a viscous oil that is difficult to purify; residual acids/bases from workup. | Ensure a thorough aqueous workup to remove salts.[3] If purification is difficult, consider converting the product to a crystalline salt (see Purification section). |

Topic 2: N-Functionalization (Alkylation & Arylation)

Achieving selective N-functionalization is impossible without a robust protecting group strategy. Direct alkylation or arylation of unprotected 2-piperazinecarboxaldehyde will almost always result in a mixture of products, with preferential reaction at the N4 position.

Question: I'm trying to N-arylate the piperazine ring using a Buchwald-Hartwig reaction, but I'm getting no product. Why?

Answer: The success of a Buchwald-Hartwig amination is highly dependent on the delicate interplay between the palladium catalyst, the phosphine ligand, the base, and the solvent.[4][5] Failure often points to an issue with one of these components.

Causality & Troubleshooting Steps:

• Catalyst/Ligand Incompatibility: The ligand's role is to stabilize the palladium center and facilitate the catalytic cycle.

  • The "Why": The oxidative addition and reductive elimination steps have specific steric and electronic requirements. An incorrect ligand choice can stall the cycle. For electron-rich amines like piperazines, sterically hindered biaryl phosphine ligands are often necessary to promote the reductive elimination step.

  • Solution: Screen modern, electron-rich ligands. RuPhos and XPhos are excellent starting points for N-arylation of piperazines.[5] Ensure your palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) is from a reliable source and has been stored properly.

• Incorrect Base Selection: The base is not merely a proton scavenger; it actively participates in the catalytic cycle.

  • The "Why": A base that is too weak may not deprotonate the amine-palladium complex effectively. A base that is too strong can cause decomposition of the starting materials or the ligand.

  • Solution: Sodium tert-butoxide (NaOtBu) is a strong, effective base but can be problematic. If you suspect decomposition, switch to a weaker inorganic base like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄).[4][6]

• Solvent and Temperature:

  • The "Why": The solvent must solubilize all components and be stable at the required reaction temperature (typically 80-120 °C).

  • Solution: Anhydrous toluene, dioxane, or THF are standard choices.[7] If solubility is an issue, t-butanol can be considered. Ensure the reaction is run under a strictly inert atmosphere (argon or nitrogen) to prevent catalyst oxidation.[5]

Caption: Decision workflow for troubleshooting N-functionalization reactions.

Core Directive: The Orthogonal Protecting Group Strategy

For any selective, high-yield synthesis involving 2-piperazinecarboxaldehyde, a robust protecting group strategy is not optional—it is essential. "Orthogonal" protection allows for the removal of one group under specific conditions that leave another protecting group intact.[8][9]

Table 2: Common Orthogonal Protecting Groups for Piperazine Synthesis

Protecting Group	Abbreviation	Introduction Reagent	Deprotection Conditions	Stability Profile
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc)₂O	Strong Acid (TFA, HCl in Dioxane)[8]	Stable to base, hydrogenolysis
Benzyloxycarbonyl	Cbz (or Z)	Benzyl chloroformate (Cbz-Cl)	Catalytic Hydrogenolysis (H₂, Pd/C)[8]	Stable to acidic and basic conditions

| 2-(Trimethylsilyl)ethoxycarbonyl | Teoc | Teoc-OBt or Teoc-Cl | Fluoride Source (e.g., TBAF) | Stable to acid, base, hydrogenolysis |

Experimental Protocol 1: Selective N4-Boc Protection

This protocol is foundational for subsequent reactions at the N1 position or at the aldehyde.

Objective: To selectively protect the more nucleophilic N4 nitrogen of 2-piperazinecarboxaldehyde.

Materials:

• 2-Piperazinecarboxaldehyde

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard glassware for organic synthesis

Procedure:

• Dissolve 2-piperazinecarboxaldehyde (1.0 eq) in DCM.

• Cool the solution to 0 °C in an ice bath. This helps control the exotherm and improve selectivity.

• Slowly add a solution of (Boc)₂O (1.0 - 1.1 eq) in DCM dropwise over 1-2 hours. The slow addition is critical to prevent di-protection.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield N4-Boc-2-piperazinecarboxaldehyde.

Topic 3: Purification Challenges

Many piperazine derivatives are viscous oils or waxy solids that are difficult to crystallize and prone to tailing during column chromatography.[10]

Question: My product streaks badly on a silica gel column, making separation impossible. How can I fix this?

Answer: This phenomenon, known as "tailing," is a classic sign of strong interaction between your basic amine product and the acidic silanol (Si-OH) groups on the surface of the silica gel.[10]

Causality & Troubleshooting Steps:

• Acid-Base Interaction: The basic nitrogen atoms of your piperazine derivative are protonated by the acidic silica surface, causing them to "stick" to the stationary phase and elute slowly and broadly.

  • The "Why": This interaction disrupts the normal partitioning equilibrium that allows for clean separation.

  • Solution 1 (Mobile Phase Modification): Add a small amount of a basic modifier to your eluent. This modifier will compete with your product for the acidic sites on the silica. A common choice is to add 0.5-1% triethylamine (TEA) to your hexane/ethyl acetate mobile phase.[10] For very basic compounds, a 1-2% solution of 7N ammonia in methanol can be used as part of the eluent system.

  • Solution 2 (Use a Different Stationary Phase): Consider using a less acidic stationary phase, such as alumina (basic or neutral) or a polymer-based reverse-phase column.

Question: My product is an oil that I can't purify by column. Are there other options?

Answer: Absolutely. When chromatography fails, classical chemical techniques can be highly effective.

• The "Why": Converting a basic, oily amine into a salt introduces ionic character, drastically increasing the melting point and promoting the formation of a stable crystal lattice.

• Solution: Salt Formation & Recrystallization. This is a powerful purification method.[10]

  • Dissolve your crude oily product in a suitable solvent (e.g., diethyl ether, ethyl acetate, isopropanol).

  • Slowly add a solution of an acid, such as HCl in isopropanol or fumaric acid in ethanol , dropwise.

  • A precipitate (the salt) will often form immediately. The mixture can be cooled to maximize precipitation.

  • Collect the crystalline salt by vacuum filtration, wash with cold solvent, and dry.[10]

  • To recover the purified free base, dissolve the salt in water, basify the solution (e.g., with NaHCO₃ or NaOH), and extract the purified product with an organic solvent like DCM or ethyl acetate.[10]

References

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes. Retrieved from [Link]

• SynArchive. (n.d.). Protecting Groups List. Retrieved from [Link]

• Second-generation piperazine derivatives as promising radiation countermeasures. (n.d.). PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• PubChem. (n.d.). Piperazine-2-carbaldehyde. Retrieved from [Link]

• Sci-Hub. (n.d.). Derivatives of Piperazine. XXI. Synthesis of Piperazine and C-Substituted Piperazines. Retrieved from [Link]

• Reddit. (2024). What are some common causes of low reaction yields?. Retrieved from [Link]

• ResearchGate. (n.d.). Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes. Retrieved from [Link]

• Reddit. (2024). Reductive amination of piperazine. Retrieved from [Link]

• Organic Chemistry Portal. (2005). Convergent and Fast Route to Piperazines via IMCR. Retrieved from [Link]

• PubChem. (n.d.). 1-Piperazinecarboxaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). Purification of piperazine.

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Retrieved from [Link]

• NIH. (n.d.). Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Retrieved from [Link]

• ResearchGate. (n.d.). Intramolecular reductive amination for the preparation of piperazines. Retrieved from [Link]

• University of Florida. (n.d.). Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines. Retrieved from [Link]

• NIH. (n.d.). Enhancing Generic Reaction Yield Prediction through Reaction Condition-Based Contrastive Learning. Retrieved from [Link]

• ResearchGate. (n.d.). Yields of Isolated Piperazines 2. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Retrieved from [Link]

• MDPI. (2021). N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach. Retrieved from [Link]

• NIST. (n.d.). 1-Piperazinecarboxaldehyde. Retrieved from [Link]

• NIST. (n.d.). 1-Piperazinecarboxaldehyde. Retrieved from [Link]

• PubChem. (n.d.). 1-Piperazinecarboxaldehyde. Retrieved from [Link]

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• 6. Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Protective Groups [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

"stability of 2-Piperazinecarboxaldehyde under different conditions"

Welcome to the technical support center for 2-Piperazinecarboxaldehyde. This guide is intended for researchers, scientists, and drug development professionals who are utilizing this versatile building block in their experimental workflows. Here, we address common questions and troubleshooting scenarios related to the stability of 2-Piperazinecarboxaldehyde under various laboratory conditions. Our goal is to provide you with the necessary insights and protocols to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: My stock solution of 2-Piperazinecarboxaldehyde is showing a gradual decrease in purity over time. What could be the cause?

A1: The observed decrease in purity of 2-Piperazinecarboxaldehyde stock solutions is often attributable to two primary degradation pathways inherent to its chemical structure: oxidation and polymerization.

• Oxidation: The aldehyde functional group is susceptible to oxidation, converting it to the corresponding carboxylic acid, piperazine-2-carboxylic acid. This process can be accelerated by the presence of atmospheric oxygen, trace metal impurities, and exposure to light.[1]

• Polymerization: Aliphatic aldehydes, in general, have a tendency to polymerize over time, forming trimers or other oligomeric species.[1] This reaction can be catalyzed by acidic or basic impurities. The formation of these higher molecular weight species can lead to a decrease in the concentration of the desired monomeric aldehyde and may present as insoluble particulates in your solution.

To mitigate these degradation pathways, it is crucial to handle and store the compound under an inert atmosphere (e.g., nitrogen or argon), minimize exposure to light, and use high-purity solvents.[2][3]

Q2: I've noticed a change in the color and viscosity of my neat 2-Piperazinecarboxaldehyde upon storage. Is this normal?

A2: A change in the physical appearance of neat 2-Piperazinecarboxaldehyde, such as darkening of color or an increase in viscosity, is a strong indicator of degradation. The piperazine moiety can darken upon exposure to light.[4] The increased viscosity is often a result of polymerization, where individual aldehyde molecules react to form larger chains or cyclic structures.[1] This process is often accelerated at room temperature and in the presence of acidic impurities.[1] Therefore, storing the neat compound at recommended refrigerated temperatures and under an inert atmosphere is critical to maintaining its quality.[2]

Q3: What are the optimal storage conditions for 2-Piperazinecarboxaldehyde to ensure long-term stability?

A3: To maximize the shelf-life of 2-Piperazinecarboxaldehyde, we recommend the following storage protocol:

Condition	Recommendation	Rationale
Temperature	Keep refrigerated.[2]	Low temperatures slow down the rates of both oxidation and polymerization reactions.
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon).[2]	Prevents oxidation of the aldehyde group by atmospheric oxygen.
Light	Protect from light by using amber vials or storing in the dark.[3]	Light can catalyze oxidative degradation and other side reactions.
Container	Use well-sealed, suitable containers.[4]	Prevents contamination from atmospheric moisture and other impurities.

For long-term storage, aliquoting the neat compound into smaller, single-use vials under an inert atmosphere can prevent repeated exposure of the bulk material to ambient conditions.

Q4: How does pH affect the stability of 2-Piperazinecarboxaldehyde in aqueous solutions?

A4: The stability of 2-Piperazinecarboxaldehyde in aqueous solutions is significantly influenced by pH. The piperazine ring contains two secondary amine groups, making it basic.

• Acidic Conditions: In acidic solutions, the piperazine nitrogens will be protonated. While this can inhibit some degradation pathways, strong acidic conditions can also catalyze polymerization of the aldehyde.

• Basic Conditions: The piperazine ring itself is a strong base, with aqueous solutions exhibiting a pH between 10.8-11.8 (for a 10% solution of piperazine).[4] Studies on piperazine derivatives have shown that pH can be a controlling parameter for their utility and potential interactions.[5] In strongly basic conditions, other degradation pathways, such as Cannizzaro-type reactions, could potentially occur, although less common for aliphatic aldehydes with alpha-protons.

For experimental work in aqueous media, it is advisable to use buffered solutions and to conduct preliminary stability studies at the intended experimental pH.

Q5: Are there any solvents that should be avoided when working with 2-Piperazinecarboxaldehyde?

A5: Yes, the choice of solvent is critical.

• Reactive Solvents: Avoid solvents that can react with the aldehyde or the secondary amine functionalities. For instance, primary and secondary alcohols can form hemiacetals and acetals with the aldehyde group, which might be reversible but can complicate analysis.[1] However, dilution in a primary alcohol can sometimes be used as a strategy to stabilize aliphatic aldehydes by forming more stable hemiacetals in solution.[1]

• Oxidizing Solvents: Solvents containing peroxides (e.g., aged ethers) should be strictly avoided as they will readily oxidize the aldehyde.

• Acidic/Basic Solvents: Solvents with acidic or basic impurities can catalyze polymerization.[1]

Recommended solvents for dissolving 2-Piperazinecarboxaldehyde are typically high-purity, aprotic solvents such as acetonitrile, THF (freshly distilled or inhibitor-free), or dichloromethane, depending on the downstream application. Always use freshly opened or properly stored solvents to minimize impurities.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments involving 2-Piperazinecarboxaldehyde.

Issue 1: Inconsistent Reaction Yields

Symptoms:

• Significant variability in product yield between batches of the same reaction.

• Formation of unexpected side products.

Potential Cause & Troubleshooting Steps:

The primary suspect for inconsistent yields is the degradation of the 2-Piperazinecarboxaldehyde starting material.

Workflow for Diagnosing and Resolving Inconsistent Yields:

Caption: Troubleshooting workflow for inconsistent reaction yields.

Protocol 1: Purity Assessment by ¹H NMR

• Sample Preparation: Dissolve a small amount of your 2-Piperazinecarboxaldehyde in a deuterated solvent (e.g., CDCl₃ or D₂O with appropriate pH adjustment).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Look for the characteristic aldehyde proton signal.

  • Integrate the signals and compare the ratios to the expected structure.

  • The presence of broad signals or unexpected peaks may indicate polymerization or the formation of degradation products like the corresponding carboxylic acid.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis

Symptoms:

• Chromatograms of your reaction mixture or stability samples show new, unidentified peaks that are not present in the chromatogram of a fresh standard.

Potential Cause & Troubleshooting Steps:

These unknown peaks are likely degradation products of 2-Piperazinecarboxaldehyde. Oxidative degradation is a common pathway for piperazine-containing compounds.[6][7][8]

Workflow for Identifying Unknown Degradants:

Sources

• 1. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]
• 2. fishersci.com [fishersci.com]
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• 7. Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Crystallization of 2-Piperazinecarboxaldehyde

Welcome to the technical support guide for the purification of 2-piperazinecarboxaldehyde. This document is designed for researchers, chemists, and drug development professionals who encounter challenges during the crystallization and purification of this versatile intermediate. As a molecule possessing both a basic piperazine ring and a reactive aldehyde functional group, its purification is not always straightforward. This guide provides in-depth, field-proven insights to navigate common issues, moving beyond simple procedural steps to explain the underlying chemical principles that govern success.

Part 1: Foundational Principles - Why is Crystallizing 2-Piperazinecarboxaldehyde Tricky?

Understanding the molecular properties of 2-piperazinecarboxaldehyde is the first step in troubleshooting its crystallization. The molecule's structure, featuring two basic nitrogen atoms and a polar aldehyde, dictates its behavior in solution.

• Basicity and Polarity: The piperazine moiety (pKa values are around 5.3 and 9.7 for the parent molecule) makes the compound highly basic and prone to strong interactions with acidic media or surfaces (like standard silica gel).[1][2][3]

• Hydrogen Bonding: The presence of both N-H (hydrogen bond donors) and N/O atoms (hydrogen bond acceptors) allows for extensive hydrogen bonding, which can lead to high solubility in polar solvents or the formation of viscous oils.[4][5]

• Impurities and Physical State: Crude 2-piperazinecarboxaldehyde is often isolated as a viscous oil or a low-melting-point solid. Impurities from the reaction mixture can significantly depress the melting point, leading to a common issue known as "oiling out" instead of forming a crystalline solid.[6][7]

Because of these properties, direct crystallization of the free base can be challenging. A more robust and highly recommended strategy involves converting the basic piperazine to a salt. Salts, such as the hydrochloride or acetate, form more rigid and stable crystal lattices, have higher melting points, and are often less soluble in common organic solvents, making them significantly easier to crystallize and purify.[1][8]

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common problems encountered during the crystallization of 2-piperazinecarboxaldehyde in a direct question-and-answer format.

Frequently Encountered Problems

Q1: My compound is "oiling out" instead of forming crystals. What's happening and how do I fix it?

A1: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystal lattice.[6][7] This typically happens when the temperature of the solution is higher than the melting point of your compound (including any impurities that depress the melting point).

• Primary Cause: The melting point of your crude product is likely low due to residual solvents or reaction by-products.

• Causality: Impurities disrupt the formation of an ordered crystal lattice, favoring a disordered, liquid state. Rapid cooling of a highly concentrated solution also promotes this, as molecules don't have time to orient themselves into a crystal.[6]

Solutions:

• The Recommended Method - Salt Formation: This is the most effective solution. By converting the basic free base to a salt (e.g., hydrochloride), you create a new compound with a much higher melting point and a greater propensity to crystallize. See the detailed protocol in Part 3.

• Slowing Down Crystallization: If you must crystallize the free base directly, reheat the mixture until the oil redissolves completely. Add a small amount (5-10% more) of the "good" or more solubilizing solvent to reduce supersaturation.[6][7] Then, allow the solution to cool extremely slowly. Insulating the flask can promote the formation of fewer, larger, and purer crystals.[6][7]

Q2: I've cooled my solution, but no crystals are forming at all. What should I do?

A2: This is a classic case of either excessive solvent or a supersaturated solution that requires a nucleation event to begin crystallization.

• Primary Cause A - Too Much Solvent: This is the most common reason for crystallization failure.[7] If too much solvent is used, the solution may not become saturated upon cooling, and the compound will remain dissolved.

  • Solution: Gently heat the solution and evaporate a portion of the solvent under a stream of nitrogen or by using a rotary evaporator.[6][7] Cool the more concentrated solution again to attempt crystallization.

• Primary Cause B - Lack of Nucleation: Crystal growth requires a starting point, or a "nucleus."

  • Solution 1 - Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide a surface for nucleation.[6][7]

  • Solution 2 - Seeding: If you have a small crystal of the pure compound, add it to the cooled solution. This "seed crystal" will act as a template for further crystal growth.[7]

Q3: My product crashed out of solution as a fine powder immediately after I removed it from the heat. Is this bad?

A3: Yes, this is generally undesirable. Rapid precipitation traps impurities within the crystal lattice, defeating the purpose of recrystallization.[6] An ideal crystallization process occurs over a period of 15-30 minutes.

• Cause: The solution was too concentrated (insufficient solvent), or it cooled far too quickly.

• Solution: Place the flask back on the heat source, add more solvent until the solid completely redissolves, and then ensure a slow, controlled cooling rate.[6] Using slightly more than the minimum amount of hot solvent required for dissolution is key to preventing premature crashing.

General FAQs

Q4: What are the best starting solvents to screen for crystallizing 2-piperazinecarboxaldehyde or its salts?

A4: For piperazine derivatives, alcohols and esters are excellent starting points. A good solvent should dissolve the compound when hot but not when cold.[9][10]

Solvent	Boiling Point (°C)	Common Application / Rationale
Isopropanol	82.6	Frequently used for recrystallizing piperazine salts; good balance of polarity.[11]
Ethanol	78.4	Similar to isopropanol, effective for polar compounds and salts.[1]
Ethyl Acetate	77.1	A less polar option, often used to precipitate piperazine salts formed in another solvent.[1][11]
Acetonitrile/Hexane	81.6 / 69	A potential solvent/anti-solvent pair for the free base.
Water	100	While the parent piperazine is very soluble in water, this could be a component in a mixed-solvent system for a salt.[3]

Q5: Can I just purify my crude product using column chromatography?

A5: While possible, it presents challenges. The basic nitrogen atoms in the piperazine ring interact strongly with the acidic silanol groups on standard silica gel. This can lead to significant "tailing" of the product peak, resulting in poor separation and recovery.[1] If you must use chromatography, the mobile phase should be modified by adding a basic competitor, such as 0.5-1% triethylamine (TEA), to the eluent to improve the peak shape.[1]

Q6: My solution and final crystals are colored. How can I remove the color?

A6: Colored impurities are typically large, conjugated organic molecules. These can often be removed by treating the hot solution with activated charcoal.

• Procedure: After dissolving your crude compound in the hot solvent, cool the solution slightly and add a very small amount of activated charcoal (a spatula tip is often enough). Swirl and reheat the mixture to boiling for a few minutes. The colored impurities will adsorb onto the surface of the charcoal. Perform a hot gravity filtration to remove the charcoal before allowing the clear solution to cool and crystallize.[9][11] Be aware that using too much charcoal can lead to product loss.[6]

Part 3: Experimental Protocols & Visual Guides

Protocol 1: Purification of 2-Piperazinecarboxaldehyde via HCl Salt Recrystallization

This protocol is the most robust method for obtaining high-purity material and directly addresses the common "oiling out" problem. It is a self-validating system; the formation of a sharp-melting crystalline salt is a strong indicator of successful purification.

Materials:

• Crude 2-piperazinecarboxaldehyde

• Isopropanol (IPA)

• 2M HCl in Diethyl Ether (or similar ethereal solution)

• Diethyl Ether (for washing)

• Erlenmeyer flask, magnetic stirrer, filtration apparatus

Procedure:

• Dissolution: Dissolve the crude 2-piperazinecarboxaldehyde oil or solid in a minimal amount of isopropanol in an Erlenmeyer flask. Aim for a concentration of approximately 5-10 mL of IPA per gram of crude material.

• Acidification: While stirring the solution at room temperature, slowly add the 2M HCl in diethyl ether solution dropwise. You should observe the immediate precipitation of a white solid, which is the hydrochloride salt.

• Monitoring: Continue adding the HCl solution until no further precipitation is observed. You can monitor the pH of the solution with pH paper; it should be acidic (pH 2-3).

• Digestion & Crystallization: Stir the resulting slurry at room temperature for 30-60 minutes to ensure complete salt formation and allow the crystals to mature. For improved crystal size, you can gently warm the mixture to redissolve some of the fine particles and then cool it slowly in an ice bath.

• Isolation: Collect the crystalline salt by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold isopropanol, followed by a wash with cold diethyl ether to remove residual IPA and any non-salt impurities.

• Drying: Dry the purified 2-piperazinecarboxaldehyde hydrochloride salt under vacuum. The product should be a stable, white, crystalline solid with a sharp melting point.

(Optional) Liberation of the Free Base: To recover the purified free base, dissolve the salt in water and basify the solution to pH >10 with a suitable base like NaOH or NaHCO₃. Extract the free base into an organic solvent (e.g., dichloromethane), dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.[1]

Visual Troubleshooting and Workflow Diagrams

Caption: Troubleshooting workflow for "oiling out".

Caption: Process flow for purification via salt formation.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Oily Piperazine Derivatives.

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Kavková, K., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. Retrieved from [Link]

• wikiHow. (2024). 9 Ways to Crystallize Organic Compounds. Retrieved from [Link]

• University of Geneva. (n.d.). Guide for crystallization. Retrieved from [Link]

• Google Patents. (1959). US2919275A - Purification of piperazine.

• ResearchGate. (2013). How to extract/isolate piperazine from water without distillation?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Piperazine-2-carbaldehyde. PubChem Compound Database. Retrieved from [Link]

• ACS Publications. (2009). Organic Crystal Engineering with 1,4-Piperazine-2,5-diones. Retrieved from [Link]

• Allen. (n.d.). Aldehydes and ketones will not form crystalline derivatives with. Retrieved from a coaching institute's solution page.

• University of York, Chemistry Teaching Labs. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• SOP: CRYSTALLIZATION. (n.d.).

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. Retrieved from [Link]

• YouTube. (2025). Common Challenges in Crystallization Processes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-Piperazinecarboxaldehyde. PubChem Compound Database. Retrieved from [Link]

• Cheméo. (n.d.). Piperazine (CAS 110-85-0) - Chemical & Physical Properties. Retrieved from [Link]

• Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Piperazine - Wikipedia [en.wikipedia.org]
• 4. echemi.com [echemi.com]
• 5. Piperazine-2-carbaldehyde | C5H10N2O | CID 17915568 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 9. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
• 10. science.uct.ac.za [science.uct.ac.za]
• 11. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Synthetic Challenges of 2-Piperazinecarboxaldehyde

Welcome to the technical support center for 2-Piperazinecarboxaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are incorporating this versatile yet challenging building block into their synthetic workflows. As a bifunctional molecule containing a reactive aldehyde and two secondary amines, 2-Piperazinecarboxaldehyde presents unique opportunities and potential pitfalls. This document provides in-depth, field-proven insights into its common side reactions and offers robust troubleshooting strategies to ensure the success of your experiments.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: My freshly purchased 2-Piperazinecarboxaldehyde is a yellowish oil/gum, and my reactions are giving low yields of impure products. What is happening?

A1: Unprotected 2-Piperazinecarboxaldehyde is inherently unstable due to the presence of both nucleophilic secondary amine groups and an electrophilic aldehyde within the same molecule. This co-existence of reactive functionalities makes it highly susceptible to self-condensation and oligomerization, even during storage. The yellowish, viscous appearance is often an indicator that such side reactions have already occurred.

Causality: The basicity of the piperazine nitrogen can catalyze an intermolecular aldol-type condensation between molecules. The enolate of one molecule (formed by deprotonation of the C2 alpha-hydrogen) can attack the aldehyde of another, leading to a cascade of reactions that form dimers, trimers, and higher-order oligomers. This is a common cause of the "viscous liquid" or "gum" consistency and the broad, unresolved peaks often seen in NMR analysis of aged samples.

Recommendation:

• Storage: Always store 2-Piperazinecarboxaldehyde under an inert atmosphere (argon or nitrogen) at low temperatures (refrigerated or frozen) to minimize degradation.[1]

• Quality Check: Before use, it is advisable to assess the purity of the starting material, for example, by taking a quick ¹H NMR.

• Protective Strategy: For multi-step syntheses, it is highly recommended to use an N-protected version of 2-Piperazinecarboxaldehyde (e.g., N-Boc or N-Cbz) to prevent self-reaction and improve handling and stability.

Q2: I am attempting a reductive amination with my substrate and unprotected 2-Piperazinecarboxaldehyde, but I'm getting a complex mixture of products. How can I improve selectivity?

A2: This is a classic challenge with unprotected 2-Piperazinecarboxaldehyde. You have three reactive sites: the aldehyde and the two piperazine nitrogens (N1 and N4). During a reductive amination, your intended substrate will compete with the piperazine itself for reaction at the aldehyde, and your aldehyde will compete with 2-Piperazinecarboxaldehyde's own aldehyde for reaction with the substrate amine.

Causality:

• N1 vs. N4 Reactivity: The two piperazine nitrogens have different steric environments, but both are nucleophilic and can react. This can lead to mixtures of N1- and N4-alkylated products if you are reacting the piperazine nitrogens, or dialkylation.

• Intermolecular Reactions: One molecule of 2-Piperazinecarboxaldehyde can form an imine with the nitrogen of another molecule, which is then reduced, leading to dimer formation.

Recommendation: To achieve selectivity, you must employ an orthogonal protecting group strategy. Protect one of the piperazine nitrogens to control which one reacts. The most common and effective strategy is to use N-Boc-2-piperazinecarboxaldehyde.

• N4-Alkylation: Use 1-Boc-2-piperazinecarboxaldehyde. The Boc group at N1 directs alkylation to the N4 position.

• N1-Alkylation: This is more complex and typically involves a multi-step process where the N4 position is first protected with a group orthogonal to the N1 protecting group (e.g., Cbz), followed by deprotection and reaction at N1.

Q3: I am working with a chiral, enantiopure form of 2-Piperazinecarboxaldehyde, but I'm observing a loss of optical purity in my final product. What causes this racemization?

A3: The stereocenter at the C2 position of the piperazine ring is susceptible to epimerization, especially under harsh acidic or basic conditions.[2]

Causality: The hydrogen atom at the C2 position is alpha to the carbonyl group, making it acidic. In the presence of a strong base, this proton can be abstracted to form a planar enolate intermediate. Subsequent reprotonation can occur from either face of the planar intermediate, leading to a mixture of enantiomers (racemization). Similarly, strong acidic conditions, often used for the deprotection of certain protecting groups like Boc, can also promote enolization and lead to racemization.[2]

Recommendation:

• Mind the pH: Avoid prolonged exposure to strong acids or bases.

• Temperature Control: Perform reactions at the lowest effective temperature to minimize the energy available for epimerization.[2]

• Mild Reagents:

  • For Boc deprotection, consider using milder acidic conditions, such as HCl in dioxane at a controlled low temperature, instead of neat trifluoroacetic acid (TFA).[3]

  • When using basic conditions, opt for weaker, non-nucleophilic bases where possible (e.g., NaHCO₃ or DIPEA instead of NaOH or KOH).[2]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols.

Issue 1: Formation of a Polymeric or Oily Product Instead of a Crystalline Solid

• Symptom: After performing a reaction (e.g., reductive amination) and work-up, the product is an intractable oil or gum, and the NMR spectrum shows broad, poorly defined peaks.

• Primary Cause: This is a strong indicator of self-condensation and oligomerization . The unprotected aldehyde and amine groups have reacted with each other, forming a mixture of higher molecular weight species.[4]

Caption: Troubleshooting workflow for oily/polymeric products.

This protocol prevents self-condensation by protecting the N1-nitrogen and the aldehyde (transiently as an imine), allowing for clean N4-alkylation.

Materials:

• 1-Boc-2-piperazinecarboxaldehyde

• Your amine substrate (R-NH₂)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 1-Boc-2-piperazinecarboxaldehyde (1.0 eq) in DCM, add the amine substrate (1.1 eq).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add NaBH(OAc)₃ (1.5 eq) portion-wise to the reaction mixture. Be cautious of potential effervescence.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can then be purified by column chromatography.

Issue 2: Aldehyde Oxidation to Carboxylic Acid

• Symptom: Presence of a byproduct with a mass corresponding to the carboxylic acid of 2-Piperazinecarboxaldehyde (piperazine-2-carboxylic acid). A carboxylic acid peak may also be visible in the IR spectrum.

• Primary Cause: Aldehydes are susceptible to oxidation, especially in the presence of air (oxygen) or other oxidizing agents. This can be exacerbated by basic conditions or the presence of certain metal catalysts.

Strategy	Causality Explanation	Recommended Action
Inert Atmosphere	Prevents aerial oxidation of the aldehyde group.	Conduct reactions under a nitrogen or argon atmosphere. Use degassed solvents.
Purified Reagents	Ensures no residual oxidizing agents from previous steps are present.	Use freshly distilled or purified solvents and reagents.
Avoid Strong Bases	Strongly basic conditions can sometimes promote oxidation.	If a base is required, use the mildest base that is effective for the transformation.
Temperature Control	Higher temperatures can accelerate the rate of oxidation.	Maintain the lowest feasible reaction temperature.

Issue 3: Unexpected Disproportionation (Cannizzaro-Type Reaction)

• Symptom: Formation of two unexpected byproducts in roughly equal amounts: piperazin-2-ylmethanol and piperazine-2-carboxylic acid.

• Primary Cause: While less common for enolizable aldehydes, a Cannizzaro-type reaction can occur under strongly basic conditions, especially if the alpha-proton is sterically hindered or if other reaction pathways are slow. This reaction involves the disproportionation of two aldehyde molecules.[5][6]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. jgtps.com [jgtps.com]
• 3. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oligomerization of 2-chloroallyl alcohol by 2-pyridinecarboxylate complex of chromium(III) - new highly active and selective catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. um.edu.mt [um.edu.mt]
• 6. Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solvent Systems for 2-Piperazinecarboxaldehyde Reactions

Prepared by: Gemini, Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) for optimizing solvent systems in reactions involving 2-piperazinecarboxaldehyde and its derivatives. The unique bifunctional nature of this reagent—containing both a reactive aldehyde and a nucleophilic secondary amine—makes solvent selection a critical parameter for achieving high yields and purity.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the best starting-point solvents for reactions with 2-piperazinecarboxaldehyde?

For most applications, particularly reductive aminations and acylations, chlorinated solvents are an excellent first choice.

• Dichloromethane (DCM) and 1,2-Dichloroethane (DCE) are often preferred. They are relatively non-polar, aprotic, and effectively solubilize the aldehyde and many common reaction partners without participating in the reaction. DCE is particularly useful for reactions requiring higher temperatures due to its higher boiling point (83 °C vs. 40 °C for DCM).

Aprotic polar solvents can also be effective, but require careful consideration:

• Tetrahydrofuran (THF) is another excellent aprotic choice, especially for reactions involving organometallics or sensitive reagents.

• Acetonitrile (MeCN) can be used, but its polarity may influence reaction pathways differently.

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) should be reserved for cases where solubility is a significant issue, as their high boiling points can complicate product isolation.[1]

Q2: I'm using N-Boc-2-piperazinecarboxaldehyde. How does the protecting group affect solvent choice?

The presence of a tert-butyloxycarbonyl (Boc) group on the N4 nitrogen simplifies solvent selection. By protecting the more nucleophilic nitrogen, the primary concern becomes the reactivity of the aldehyde. The general recommendations for DCM, DCE, and THF remain the best starting points.[2] The Boc group increases the lipophilicity of the molecule, which can improve its solubility in less polar solvents like toluene or diethyl ether, expanding the range of viable options.[3]

Q3: Can I use protic solvents like methanol (MeOH) or ethanol (EtOH)?

Using protic solvents with aldehydes is generally discouraged unless they are a deliberate part of the reaction mechanism.

• Causality: Protic solvents can react with the aldehyde group to form hemiacetals or acetals. This reversible reaction sequesters the aldehyde, reducing its effective concentration and potentially stalling the desired reaction.

• Reagent Incompatibility: In reductive aminations, common reducing agents like sodium triacetoxyborohydride (STAB) can degrade in protic solvents like methanol.[4] While STAB is more stable in isopropanol, aprotic solvents are a safer choice to ensure reagent longevity and consistent results.[4]

Q4: My starting material (or another reagent) has poor solubility in the recommended solvents. What is the best course of action?

Low solubility is a common hurdle that can lead to low or inconsistent yields.[5] A systematic approach is best:

• Increase Polarity: If starting with DCM or THF, screen more polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF).[1]

• Use a Co-Solvent: Adding a small percentage of a more polar solvent (like DMF) to a primary non-polar solvent (like DCM or THF) can significantly improve solubility without drastically changing the overall reaction environment.

• Consider Temperature: For solvents like DCE or toluene, gently warming the mixture can improve solubility and reaction rate. However, monitor for potential side product formation at higher temperatures.[6]

• Change Reagent Form: If using a salt form of a reagent (e.g., an amine hydrochloride), ensure you are adding a suitable non-nucleophilic base (like triethylamine or DIPEA) to generate the more soluble free base in situ.[7]

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem: My reaction yield is consistently low or zero.

Low yield is a multifaceted problem often linked to suboptimal reaction conditions or impure reagents.[6][8]

• Possible Cause 1: Inappropriate Solvent Choice

  • Explanation: The solvent may not adequately dissolve all reactants, leading to a heterogeneous mixture and slow reaction kinetics.[1] Alternatively, the solvent may be interfering with the reaction (see FAQ 3).

  • Recommended Solution: First, confirm reagent purity.[9] If purity is confirmed, perform a systematic solvent screen using small-scale trial reactions. Test a range of aprotic solvents with varying polarities, such as DCM, THF, MeCN, and toluene. Monitor these trials by TLC or LC-MS to identify the most promising system.

• Possible Cause 2: Atmospheric Moisture or CO₂

  • Explanation: The piperazine nitrogen is basic and can readily absorb CO₂ from the air to form carbamates, while many reactions involving aldehydes are sensitive to moisture.[10]

  • Recommended Solution: Ensure your solvent is anhydrous and run the reaction under an inert atmosphere (e.g., nitrogen or argon). This is especially critical for reactions that are slow or require extended stirring.[6]

• Possible Cause 3: Incorrect Reagent Stoichiometry or Purity

  • Explanation: Impurities in the starting materials or solvents can act as catalysts for side reactions or inhibit the main reaction.[6] An incorrect stoichiometry, especially of the limiting reagent, will naturally lead to low yields.

  • Recommended Solution: Verify the purity of your 2-piperazinecarboxaldehyde and other reagents by NMR or LC-MS. Ensure solvents are of an appropriate grade and are dry.[8] Re-calculate all reagent quantities carefully.

Problem: My analysis (TLC/LC-MS) shows multiple products.

The formation of multiple products points to side reactions, which are heavily influenced by the reaction environment.

• Possible Cause 1: Self-Condensation or Polymerization

  • Explanation: Aldehydes can undergo self-condensation, especially in the presence of base or at elevated temperatures. The bifunctional nature of 2-piperazinecarboxaldehyde could potentially lead to oligomerization.

  • Recommended Solution: Lower the reaction temperature. If using a base, ensure it is added slowly and at a reduced temperature. Using a more dilute reaction mixture can also disfavor intermolecular side reactions.

• Possible Cause 2: Di-functionalization (for unprotected piperazine)

  • Explanation: If using unprotected 2-piperazinecarboxaldehyde in an acylation or alkylation reaction, it is possible for the reaction to occur at both the N1 and N4 nitrogens, leading to a complex mixture.

  • Recommended Solution: To achieve mono-acylation, consider strategies like in situ mono-protonation with one equivalent of acid or using a large excess of the piperazine starting material.[11] For the most reliable results, employ a protecting group strategy using N-Boc-2-piperazinecarboxaldehyde.[2][11]

Problem: The reaction stalls before the starting material is fully consumed.

A stalled reaction suggests that a reagent has been consumed or deactivated, or that an equilibrium has been reached.

• Possible Cause: Deactivation of Reducing Agent

  • Explanation: In reductive aminations, reducing agents like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride can be deactivated by acidic conditions or trace moisture. The imine formation step releases one molecule of water, which can contribute to this deactivation over time.

  • Recommended Solution: Add molecular sieves (3Å or 4Å) to the reaction mixture to sequester water as it is formed. If the reaction is known to be slow, consider adding the reducing agent in portions rather than all at once. Ensure the solvent is rigorously dried before use.

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Reductive Amination

This protocol describes the reaction of N-Boc-2-piperazinecarboxaldehyde with a primary or secondary amine using sodium triacetoxyborohydride (STAB).

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-2-piperazinecarboxaldehyde (1.0 eq).

• Solvent & Amine Addition: Add anhydrous dichloromethane (DCM, ~0.1 M concentration). Add the desired amine (1.0-1.2 eq) to the solution and stir.

• Imine Formation: If desired, add a catalytic amount of acetic acid (0.1 eq) to facilitate imine formation. Stir the mixture for 30-60 minutes at room temperature.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 10 minutes. Caution: Initial gas evolution may occur.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by TLC or LC-MS (typically 2-16 hours).

• Workup: Once complete, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Protocol 2: Systematic Solvent Screening Workflow

Use this workflow when developing a new reaction for which the optimal solvent is unknown.

• Setup: In parallel, set up 4-6 small-scale reactions in vials (e.g., 20-50 mg of the limiting reagent).

• Solvent Addition: To each vial, add a different anhydrous solvent. A good starting set includes:

  • Vial 1: Dichloromethane (DCM)

  • Vial 2: Tetrahydrofuran (THF)

  • Vial 3: Acetonitrile (MeCN)

  • Vial 4: Toluene

  • Vial 5: 1,2-Dichloroethane (DCE)

• Reagent Addition: Add the other reagents to each vial, ensuring identical stoichiometry across all conditions.

• Execution: Stir all reactions under identical conditions (temperature, time, atmosphere).

• Analysis: After a set time (e.g., 2 hours), take a small aliquot from each vial and analyze by TLC or LC-MS. Compare the consumption of starting material and the formation of the desired product across the different solvents.

• Selection: Choose the solvent that provides the cleanest conversion and highest yield for scale-up and further optimization.

Section 4: Visual Guides & Data

Data Presentation

Table 1: Solvent Selection Guide for 2-Piperazinecarboxaldehyde Reactions

Solvent	Dielectric Constant (Polarity)	Boiling Point (°C)	Common Use Cases	Potential Issues & Considerations
Dichloromethane (DCM)	9.1	40	Reductive Amination, Acylation, General Purpose	Low boiling point limits reaction temperature. Can react with some nucleophilic amines over long periods.[4]
1,2-Dichloroethane (DCE)	10.4	83	Higher temperature reactions	Higher boiling point makes removal more difficult; higher toxicity than DCM.
Tetrahydrofuran (THF)	7.6	66	Reactions with sensitive reagents (e.g., organometallics)	Can form peroxides upon storage; must be properly dried.
Acetonitrile (MeCN)	37.5	82	When higher polarity is needed	Can be difficult to remove in vacuo; may coordinate with metal catalysts.
Toluene	2.4	111	High-temperature reactions; azeotropic removal of water	Low polarity may cause solubility issues for polar reagents.
Dimethylformamide (DMF)	36.7	153	Poorly soluble reagents	Very high boiling point complicates purification; can decompose at high temperatures.
Ethanol (EtOH)	24.6	78	Not Recommended for general use	Protic nature interferes with aldehyde (acetal formation) and some reagents (e.g., STAB).[4]

Experimental Workflows

Caption: Troubleshooting workflow for low reaction yields.

Caption: Workflow for systematic solvent screening.

References

• Benchchem. Troubleshooting guide for the synthesis of heterocyclic compounds.
• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.
• Benchchem. Troubleshooting Low Yields in Malononitrile-Based Syntheses: A Technical Guide.
• Reddit r/OrganicChemistry.
• Reddit r/Chempros. What are some common causes of low reaction yields?.
• Quora. What could be reason for getting a very low yield in organic chemistry?.
• PubChem, NIH. Piperazine-2-carbaldehyde.
• The Royal Society of Chemistry. CDI Mediated Monoacylation of Symmetrical Diamines and Selective Acylation of Primary Amines of Unsymmetrical Diamines.
• Benchchem. Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.
• Benchchem. Application Note: Synthesis of Monosubstituted Piperazines using N-Boc-Piperazine.
• Benchchem.

• ResearchGate. General Procedures for the Lithiation/Trapping of N-Boc Piperazines. [Link]

• Benchchem. Optimizing solvent and temperature for N-phenylhydrazine-1,2-dicarboxamide reactions.

• Wikipedia. Piperazine. [Link]

• Solubility of Things. Piperazine.
• PubChem, NIH. Piperazine.

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Technical Support Center: 2-Piperazinecarboxaldehyde Stability &amp; Degradation

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 2-Piperazinecarboxaldehyde. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and potential degradation pathways of this compound. Given that direct literature on 2-Piperazinecarboxaldehyde is limited, this guide employs a foundational scientific approach, extrapolating from the well-documented chemistry of its structural parent, piperazine, and its isomer, 1-piperazinecarboxaldehyde. Our goal is to equip you with the predictive knowledge and practical methodologies required to anticipate and troubleshoot stability issues in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am starting a new project with 2-Piperazinecarboxaldehyde. What are its primary reactive sites and the most likely degradation pathways I should be aware of?

A1: Understanding the structural liabilities of 2-Piperazinecarboxaldehyde is the first step in predicting its behavior. The molecule has two primary regions susceptible to degradation: the piperazine ring, specifically the secondary amine, and the aldehyde functional group.

• The Aldehyde Group: The C2-carboxaldehyde is the most reactive site. It is highly susceptible to oxidation , which would convert it to the corresponding 2-piperazinecarboxylic acid. This is often the most anticipated degradation pathway under aerobic conditions.

• The Piperazine Ring: The secondary amine (at position 4) is a nucleophilic center and is prone to oxidation. More aggressive oxidative conditions can lead to ring-opening reactions , a known degradation pathway for the parent piperazine molecule.[1][2] Thermal stress can also initiate ring-opening, often beginning with a nucleophilic attack of one piperazine molecule on another.[3]

Based on these principles, we can propose the following primary degradation pathways:

Caption: Proposed degradation routes for 2-Piperazinecarboxaldehyde.

Q2: My 2-Piperazinecarboxaldehyde solution is showing unexpected impurity peaks on my chromatogram after only a short time. What are the common environmental factors that could be causing this rapid degradation?

A2: Rapid degradation is almost always linked to environmental or solution conditions that were not adequately controlled. The appearance of new peaks suggests that one or more degradation pathways are being accelerated. Here is a logical workflow to troubleshoot the issue.

Caption: Troubleshooting workflow for rapid sample degradation.

Key Causality Checks:

• Oxidative Stress: The most common culprit. Dissolved oxygen in aqueous solutions, especially when catalyzed by trace metal ions like iron or copper, can rapidly oxidize piperazine derivatives.[4][5]

• pH Instability: The aldehyde group can be sensitive to pH. Strongly basic conditions (pH > 9) may promote aldol-type condensation reactions, while strongly acidic conditions could affect the protonation state and stability of the piperazine ring.

• Photodegradation: Always protect samples from direct light, as UV radiation can provide the energy to initiate degradation. Use amber vials or wrap containers in aluminum foil.

• Temperature: Ensure samples are stored at recommended temperatures (typically 2-8°C for solutions, -20°C for long-term). Room temperature storage should be avoided for all but the most stable compounds.[6]

Q3: I need to establish the degradation profile for a regulatory submission. How do I properly set up a forced degradation study for 2-Piperazinecarboxaldehyde?

A3: A forced degradation (or stress testing) study is a systematic investigation of a drug substance's stability under conditions more severe than accelerated storage.[7] Its purpose is to identify the likely degradation products that could form under storage and handling, which is essential for developing stability-indicating analytical methods.[8][9]

Here is a robust, self-validating protocol. The causality is built-in: by stressing the molecule from different chemical angles (hydrolysis, oxidation, etc.), you can correlate the appearance of a specific degradant with a specific stress condition, thus elucidating the degradation pathway.

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of 2-Piperazinecarboxaldehyde in a 50:50 mixture of acetonitrile and water. The organic solvent prevents microbial growth and ensures solubility.

• Application of Stress Conditions:

  • For each condition below, mix 1 mL of the stock solution with 1 mL of the stressor solution in a sealed vial.

  • Include a "control" sample (1 mL stock + 1 mL water) stored at 5°C in the dark.

  • The goal is to achieve 5-20% degradation of the parent compound. You may need to adjust time and temperature.

• Time Points & Quenching:

  • Analyze samples at initial (t=0) and subsequent time points (e.g., 2, 8, 24 hours).

  • Crucial Step: Before analysis, you must quench the reaction. For acid/base samples, neutralize with an equimolar amount of base/acid to a pH of ~7. This stops the degradation and protects your analytical column.

• Analysis:

  • Analyze all samples by a high-resolution method, preferably HPLC with both UV and Mass Spectrometry (LC-MS) detectors. This allows for both quantification of the parent peak and identification of degradants.

Table 1: Recommended Forced Degradation Conditions

Stress Condition	Reagent / Method	Typical Conditions	Rationale & Targeted Liability
Acid Hydrolysis	0.1 M Hydrochloric Acid (HCl)	60°C	Tests for acid-labile groups.
Base Hydrolysis	0.1 M Sodium Hydroxide (NaOH)	60°C	Tests for base-labile groups; may induce condensation.
Oxidation	3% Hydrogen Peroxide (H₂O₂)	Room Temperature	Mimics oxidative stress; highly likely to degrade the molecule.
Thermal (Solution)	Deionized Water	80°C (in sealed vial)	Assesses thermal stability in solution.
Thermal (Solid)	Dry Powder	80°C (in oven)	Assesses intrinsic thermal stability of the solid form.
Photostability	Solid & Solution	ICH Q1B compliant light chamber	Assesses sensitivity to light/UV degradation.

Q4: My forced degradation study generated several new peaks. How can I confidently identify these as degradation products of 2-Piperazinecarboxaldehyde?

A4: Identifying unknown peaks is a critical part of the stability analysis. The primary tool for this is Liquid Chromatography-Mass Spectrometry (LC-MS). The strategy involves matching the observed mass-to-charge ratio (m/z) of the unknown peak to the calculated exact mass of a proposed degradant.

Identification Workflow:

• Analyze by LC-MS: Obtain the high-resolution mass spectrum for each new peak. This will give you the experimental m/z value.

• Hypothesize Structures: Based on the stress condition that produced the peak, propose a logical chemical structure. For example, a peak appearing only in the H₂O₂ sample is almost certainly an oxidation product.

• Calculate Theoretical Mass: Calculate the theoretical exact mass of your hypothesized structure.

• Compare and Confirm: If the experimental mass is within a small tolerance (typically <5 ppm) of the theoretical mass, you have strong evidence for that structure.

Table 2: Potential Degradants and Their Mass Spectrometry Signatures

Proposed Degradant Name	Generating Condition	Molecular Formula	Theoretical Exact Mass (M)	Expected [M+H]⁺ Ion
2-Piperazinecarboxylic Acid	Oxidation	C₅H₁₀N₂O₂	130.0742	131.0815
Piperazin-2-one	Oxidation	C₄H₈N₂O	100.0637	101.0710
N-Formylpiperazine	Isomerization/Rearrangement	C₅H₁₀N₂O	114.0793	115.0866
Ethylenediamine	Ring Opening	C₂H₈N₂	60.0688	61.0760

Note: The formation of N-formylpiperazine (1-piperazinecarboxaldehyde) is a known degradation product of piperazine itself under certain conditions and could potentially arise from rearrangement.[3][10]

For absolute confirmation, especially for regulatory filings, synthesizing the proposed degradant and confirming that its retention time and mass spectrum match the unknown peak is the gold standard.

References

• Vertex AI Search. (2024). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review.
• ACS Publications. (2025). Degradation of 2-Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. Industrial & Engineering Chemistry Research.
• PubMed. (2025). Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions.
• ResearchGate. (n.d.). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Request PDF.
• PubMed Central (PMC), NIH. (n.d.). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes.
• University of Texas at Austin Libraries. (n.d.). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
• University of Regina Library. (n.d.). Oxidative degradation of piperazine in the absorption of carbon dioxide.
• RJPT. (n.d.). Stability Indicating Forced Degradation Studies.
• ResearchGate. (n.d.). (PDF) Forced degradation behaviour of fluphenazine hydrochloride by lc and characterization of its oxidative degradation product by lc– ms/ms .
• PubMed Central (PMC), NIH. (2025). Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions.
• PubMed Central (PMC), NIH. (n.d.). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol.
• PubChem, NIH. (n.d.). Piperazine-2-carbaldehyde.
• ScienceDirect. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K>2>CO>3> solutions. Journal of Environmental Chemical Engineering.
• ResearchGate. (n.d.). Degradation of 2-Amino-2-methylpropanol and Piperazine at CO 2 Capture-Relevant Conditions. Request PDF.
• ResearchGate. (n.d.). Two step approach to piperazine-2-carboxamide via hydrolysis followed....
• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals.
• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review.
• ResearchGate. (n.d.). Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes. Request PDF.
• PubMed. (1966). The hydrolysis of piperazine-2,5-dione. Biochemistry.
• PubChem, NIH. (n.d.). 1-Piperazinecarboxaldehyde.
• Bentham Science Publisher. (2022). Chemistry of 2-(Piperazin-1-yl) Quinoline-3-Carbaldehydes.
• PubChem, NIH. (n.d.). 1-Piperazinecarboxaldehyde.
• PubMed. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of Analytical Toxicology.

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• 2. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
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• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification Strategies for Reactions Involving 2-Piperazinecarboxaldehyde

Welcome to our dedicated technical support guide for researchers, chemists, and professionals in drug development. This resource provides in-depth troubleshooting and practical guidance for a common purification challenge: the removal of unreacted 2-Piperazinecarboxaldehyde from your reaction product. Our approach is grounded in fundamental chemical principles and validated by field-proven applications to ensure you can achieve the desired purity for your compounds.

Introduction: The Challenge of 2-Piperazinecarboxaldehyde Removal

2-Piperazinecarboxaldehyde is a versatile bifunctional building block, featuring a reactive aldehyde group and a basic piperazine ring. While invaluable in synthesis, its dual reactivity and polarity can complicate purification. Unreacted starting material can contaminate the final product, impacting downstream applications and analytical results. This guide will walk you through several effective strategies to isolate your desired product with high purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My initial workup failed to remove 2-Piperazinecarboxaldehyde. Why is it difficult to remove by standard extraction?

A1: The difficulty in removing 2-Piperazinecarboxaldehyde via a simple aqueous wash stems from its amphiphilic nature. The piperazine moiety is basic and can be protonated, leading to aqueous solubility, while the overall molecule also possesses some organic solubility. This can lead to its distribution between both the organic and aqueous phases during a standard extraction. Furthermore, if your product is also polar, achieving clean separation becomes even more challenging.

Q2: What is the most reliable method for selectively removing unreacted 2-Piperazinecarboxaldehyde?

A2: For selective removal of aldehydes, a bisulfite extraction is a highly robust and classic method.[1][2][3] This technique leverages the nucleophilic addition of bisulfite to the aldehyde's carbonyl group, forming a water-soluble salt adduct.[2][3] This adduct can then be easily separated into the aqueous phase during a liquid-liquid extraction.

The reaction between 2-Piperazinecarboxaldehyde and sodium bisulfite is a reversible equilibrium. The lone pair on the sulfur atom of the bisulfite ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms a tetrahedral intermediate which, after proton transfer, results in the formation of a stable, ionic bisulfite adduct. This salt is highly soluble in water and can be efficiently extracted from the organic phase containing your desired product.

Caption: Workflow of bisulfite extraction for aldehyde removal.

Materials:

• Crude reaction mixture dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Saturated aqueous solution of sodium bisulfite (NaHSO₃).

• Deionized water.

• Separatory funnel.

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

Procedure:

• Dissolve your crude reaction mixture in a suitable organic solvent.

• Transfer the solution to a separatory funnel.

• Add an equal volume of a saturated aqueous sodium bisulfite solution.

• Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing and reaction at the phase interface.[4]

• Allow the layers to separate. The aqueous layer (bottom layer if using a denser organic solvent like dichloromethane, top layer for less dense solvents like ethyl acetate) will contain the bisulfite adduct of 2-Piperazinecarboxaldehyde.

• Drain the aqueous layer.

• Wash the organic layer with deionized water to remove any residual bisulfite solution.

• Separate the layers again.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.[2]

• Filter and concentrate the organic layer under reduced pressure to obtain your purified product.

Self-Validation: To confirm the removal of the aldehyde, analyze a sample of the purified product by ¹H NMR or LC-MS. The characteristic aldehyde proton signal (typically around 9-10 ppm in ¹H NMR) should be absent.

Q3: My product is sensitive to aqueous workups. Are there non-aqueous methods to remove 2-Piperazinecarboxaldehyde?

A3: Yes, for sensitive substrates, using scavenger resins is an excellent alternative.[5][6] These are solid-supported reagents that selectively react with and bind the excess aldehyde, which can then be simply filtered off.

Scavenger resins for aldehydes are typically functionalized with primary amine or hydrazine groups. These functional groups react with the aldehyde to form an imine or hydrazone, respectively, which remains covalently attached to the solid support.

Caption: General workflow for purification using a scavenger resin.

Resin Type	Functional Group	Reaction with Aldehyde	Supplier Examples
Aminomethyl Polystyrene	-CH₂NH₂	Forms an imine	Commercially available from various suppliers
Hydrazinyl Polystyrene	-NHNH₂	Forms a hydrazone	Commercially available from various suppliers

Materials:

• Crude reaction mixture.

• Aldehyde scavenger resin (e.g., aminomethyl polystyrene).

• Anhydrous solvent compatible with your product.

• Filtration apparatus.

Procedure:

• Dissolve your crude product in a suitable anhydrous solvent.

• Add the scavenger resin (typically 2-4 equivalents relative to the excess aldehyde).

• Stir the mixture at room temperature. Reaction times can vary, so monitor the disappearance of the aldehyde by TLC or LC-MS.

• Once the reaction is complete, filter the mixture to remove the resin.

• Wash the resin with a small amount of fresh solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the purified product.

Q4: I am performing column chromatography. What conditions are best for separating my product from 2-Piperazinecarboxaldehyde?

A4: While column chromatography is a standard purification technique, the basic nature of the piperazine moiety can lead to tailing on standard silica gel.[7] To achieve good separation, you will likely need to modify your mobile phase.

Issue	Cause	Solution
Tailing of Product Peak	Strong interaction between the basic piperazine nitrogen and acidic silanol groups on the silica surface.[7]	Add a basic modifier to the eluent, such as 0.5-1% triethylamine (TEA) or a small amount of ammonia in methanol.[7] This competitively binds to the acidic sites on the silica, improving peak shape.
Co-elution of Product and Aldehyde	Similar polarities of the product and 2-Piperazinecarboxaldehyde.	Use a gradient elution, starting with a non-polar solvent system and gradually increasing the polarity. This can help to resolve compounds with close Rf values. A common solvent system would be a gradient of ethyl acetate in hexanes, or for more polar compounds, methanol in dichloromethane.
Decomposition on Silica	Aldehydes can sometimes be unstable on silica gel.	Minimize the time the compound spends on the column by using flash chromatography with a slightly more polar solvent system than what TLC might suggest to speed up elution.[8]

• TLC Analysis: First, determine an appropriate solvent system using TLC. Aim for an Rf value of 0.2-0.3 for your desired product.[7] Remember to add the basic modifier (e.g., TEA) to your TLC solvent system to accurately predict the column behavior.

• Column Packing: Pack your column with silica gel using your chosen eluent.

• Loading: Load your sample onto the column. Dry loading is often preferred for better resolution.

• Elution: Run the column, collecting fractions and monitoring by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Q5: My product is also basic. How can I selectively remove the unreacted piperazine-containing starting material?

A5: If both your product and the unreacted starting material are basic, selective removal can be achieved by exploiting differences in their basicity or physical properties.

If your product forms a crystalline salt with a specific acid while the salt of 2-Piperazinecarboxaldehyde remains soluble (or vice versa), this can be an effective purification method.[7][9]

Experimental Protocol:

• Dissolve the crude mixture in a suitable solvent (e.g., isopropanol, ethanol).

• Slowly add a solution of an acid (e.g., HCl in isopropanol, fumaric acid in ethanol).

• Induce crystallization by cooling or stirring.

• Collect the crystals by filtration.

• The purified salt can then be neutralized with a base (e.g., NaOH, NaHCO₃) and extracted into an organic solvent to recover the free base of your product.[7]

Even if both compounds are basic, their pKa values may differ. A carefully controlled acidic wash might selectively protonate and extract the more basic compound into the aqueous phase. Piperazine has two pKa values of approximately 5.35 and 9.73.[10] If your product is significantly less basic, a dilute acid wash (e.g., 1% aqueous HCl) could selectively remove the more basic 2-Piperazinecarboxaldehyde.

Note: This method requires careful pH control and may lead to some loss of a basic product. It is often less efficient than the other methods described.

Summary of Recommended Purification Methods

Method	Principle	Best For	Key Advantages
Bisulfite Extraction	Forms a water-soluble adduct with the aldehyde.	General-purpose aldehyde removal.[1][2][3]	High selectivity for aldehydes, efficient, and cost-effective.
Scavenger Resins	Covalent capture of the aldehyde on a solid support.	Products sensitive to aqueous or acidic/basic conditions.[5][6]	Simple filtration workup, high purity of the final product.
Modified Column Chromatography	Separation based on polarity, with a basic modifier to improve peak shape.	When other methods fail or for separating from other impurities simultaneously.[7]	Can remove multiple impurities in one step.
Salt Formation & Recrystallization	Differential crystallization of salts.	Crystalline basic products.[7][9]	Can provide very high purity, scalable.

References

• University of Rochester, Department of Chemistry. Workup: Aldehydes. [Link]

• de Oliveira, B. G., et al. (2015). Production of a low-cost scavenger resin to capture aldehydes and ketones in solutions. Journal of the Brazilian Chemical Society, 26(9), 1875-1883.

• ResearchGate. How to purify polar organic compounds that are only soluble in highly polar aprotic solvents like DMF and DMSO?[Link]

• Resins with Functional Groups as Scavengers. [Link]

• Papelis, C. (2000). Method for removal of aldehydes from chemical manufacturing production streams during distillative purification. U.S.
• Boucher, M. M., et al. (2017). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403.
• U.S. Patent 4,409,375. Method for scavenging aldehydes.
• Slanina, Z., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules, 25(9), 2194.

• GSC Group. REMARKABLE ALDEHYDE SCAVENGERS. [Link]

• VTechWorks. Chapter 5. Aldehyde Scavenging Agents and Packaging Material. [Link]

• JoVE. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. [Link]

• U.S. Patent 2,919,275.

• ResearchGate. How to extract/isolate piperazine from water without distillation?[Link]

• University of Rochester, Department of Chemistry. Extraction Protocol for Polar Solvents. [Link]

• U.S. Patent 6,603,003.

• Wikipedia. Polar aprotic solvent. [Link]

• Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

• Tenger Chemical. Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. [Link]

• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?[Link]

• ResearchGate. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Request PDF. [Link]

• JoVE. Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Wikipedia. Piperazine. [Link]

• Agilent Technologies. SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. [Link]

• PubChem. 1-Piperazinecarboxaldehyde. [Link]

• Semantic Scholar. Removal of Reaction Solvent by Extractive Workup: Survey of Water and Solvent Co-extraction in Various Systems. [Link]

• ResearchGate. Removal of Reaction Solvent by Extractive Workup: Survey of Water and Solvent Co-extraction in Various Systems | Request PDF. [Link]

• NIST. 1-Piperazinecarboxaldehyde. [Link]

• ResearchGate. How do I remove piperazine from the solid compound?[Link]

• NIST. 1-Piperazinecarboxaldehyde. [Link]

• MDPI. Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. [Link]

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• 2. benchchem.com [benchchem.com]
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• 6. glycopep.com [glycopep.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 10. Piperazine - Wikipedia [en.wikipedia.org]

Technical Support Center: Characterization of 2-Piperazinecarboxaldehyde Byproducts

Welcome to the technical support center for 2-Piperazinecarboxaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile synthetic intermediate. As a molecule with both a reactive aldehyde and two secondary amine functionalities, its synthesis and handling can present unique challenges, particularly concerning the formation of byproducts.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed analytical protocols to help you identify, understand, and mitigate the formation of common impurities. Our approach is grounded in established principles of organic chemistry and validated analytical techniques to ensure scientific integrity and provide actionable insights for your experiments.

Frequently Asked Questions (FAQs)

Synthesis & Handling

Q1: What are the most common sources of byproducts in the synthesis of 2-Piperazinecarboxaldehyde?

A1: Byproducts can arise from several stages of a typical multi-step synthesis. The most common synthetic route involves the protection of the piperazine nitrogens (e.g., with Boc groups), followed by the conversion of a precursor at the C2 position, and finally deprotection. Key sources of impurities include:

• Incomplete Reactions: Unreacted starting materials or intermediates, such as the precursor alcohol, (piperazin-2-yl)methanol, or the corresponding carboxylic acid.

• Over-reactions: Over-oxidation of the intermediate alcohol to form piperazine-2-carboxylic acid.

• Side Reactions: Formation of symmetrically disubstituted byproducts during protection or other synthetic steps.[1]

• Reagent-Specific Byproducts: For instance, Swern oxidation can lead to the formation of methylthiomethyl (MTM) ethers, especially if the temperature is not carefully controlled.[2]

Q2: My final product appears to be degrading upon storage. What is happening?

A2: 2-Piperazinecarboxaldehyde is susceptible to degradation, primarily through two pathways:

• Oxidation: The aldehyde group is prone to air oxidation, converting it to the corresponding piperazine-2-carboxylic acid. This process can be accelerated by exposure to light and air.

• Dimerization/Oligomerization: The molecule contains both an electrophilic aldehyde and nucleophilic secondary amines. This can lead to self-condensation reactions, forming various dimeric or oligomeric structures, especially in concentrated solutions or upon prolonged storage.

To mitigate this, it is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen), protected from light, and at low temperatures. For long-term storage, consider converting it to a more stable salt form if compatible with your downstream applications.

Analytical & Characterization

Q3: I see an unexpected peak in my HPLC chromatogram. What could it be?

A3: An unexpected peak could be one of several common byproducts. The identity depends on its retention time and the synthetic/storage history of your sample. Common culprits include:

• Piperazine-2-carboxylic acid: The over-oxidation or degradation product. Being more polar, it will typically have a shorter retention time on a reverse-phase column.

• (Piperazin-2-yl)methanol: The unreacted precursor alcohol. It is also more polar than the aldehyde and will likely elute earlier.

• Boc-protected intermediates: If your synthesis involved Boc protection, incompletely deprotected material may be present. These are significantly less polar and will have a much longer retention time.

• Dimers: These will have a molecular weight roughly double that of your product and will likely be less polar, eluting later. An LC-MS analysis is the best way to confirm the presence of dimers.

Q4: Why is it difficult to detect 2-Piperazinecarboxaldehyde and its byproducts by HPLC-UV?

A4: The piperazine ring itself does not possess a strong chromophore, meaning it absorbs UV light very weakly.[3] This makes detection and quantification at low levels challenging using a standard UV detector. To overcome this, you can either:

• Use a detector that does not rely on UV absorbance, such as a Mass Spectrometer (LC-MS) or an Evaporative Light Scattering Detector (ELSD).

• Perform a derivatization reaction to attach a UV-active tag to the molecule and its amine-containing byproducts.

Visualizing the Synthetic Landscape

A robust understanding of the synthetic pathway is critical for predicting potential byproducts. A common, logical route to 2-Piperazinecarboxaldehyde starts from a protected form of piperazine-2-carboxylic acid.

Caption: Major pathways for byproduct formation.

Experimental Protocols

Appendix A: General Protocol for Impurity Profiling by HPLC-MS

This protocol is a starting point for the analysis of 2-Piperazinecarboxaldehyde and its common byproducts. Method optimization may be required based on your specific instrumentation.

1. Instrumentation:

• HPLC system with a quaternary pump, autosampler, and column heater.

• Mass Spectrometer with an Electrospray Ionization (ESI) source.

2. Chromatographic Conditions:

• Column: C18 Reverse-Phase, 2.1 x 100 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  Time (min)	% B
  0.0	5
  8.0	95
  10.0	95
  10.1	5

  | 12.0 | 5 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

3. MS Conditions (ESI Positive Mode):

• Scan Range: m/z 50 - 800.

• Capillary Voltage: 3.5 kV.

• Drying Gas Temperature: 350 °C.

• Drying Gas Flow: 10 L/min.

4. Sample Preparation:

• Accurately weigh ~1 mg of the sample into a vial.

• Dissolve in 1.0 mL of 50:50 Water:Acetonitrile.

• Vortex to ensure complete dissolution.

• Filter through a 0.22 µm syringe filter if particulates are observed.

Appendix B: General Protocol for ¹H NMR Analysis

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., D₂O, MeOD-d₄, or DMSO-d₆). D₂O is often preferred for its ability to exchange with the N-H and any O-H protons, simplifying the spectrum.

2. Data Acquisition:

• Acquire a standard ¹H NMR spectrum.

• Key signals to observe:

  • Aldehyde proton (CHO): A singlet or doublet around 9.5 - 9.7 ppm. Its presence and integration are key indicators of the product's purity.

  • Piperazine ring protons: A complex series of multiplets typically between 2.8 and 4.0 ppm.

  • Carboxylic acid proton (COOH): A broad singlet, often downfield (>10 ppm), if present. In D₂O, this will exchange and disappear.

  • Alcohol protons (-CH₂OH): If the precursor alcohol is present, characteristic signals for the methylene group adjacent to the hydroxyl will be observed.

Workflow for Byproduct Identification

Sources

• 1. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Confirmation of 2-Piperazinecarboxaldehyde

For researchers, scientists, and professionals in drug development, the unequivocal confirmation of a molecule's structure is a cornerstone of scientific rigor and regulatory compliance. The seemingly subtle placement of a functional group can dramatically alter a compound's pharmacological and toxicological profile. This guide provides an in-depth technical comparison of the analytical methodologies required to definitively confirm the structure of 2-Piperazinecarboxaldehyde, a valuable heterocyclic building block. We will explore the expected experimental data, compare it with its positional isomer, 1-Piperazinecarboxaldehyde, and discuss potential synthetic impurities that could lead to misinterpretation.

The Critical Distinction: 2-Piperazinecarboxaldehyde vs. 1-Piperazinecarboxaldehyde

The piperazine ring, a six-membered heterocycle with two nitrogen atoms at positions 1 and 4, offers multiple sites for functionalization. The location of the carboxaldehyde group dictates the molecule's chemical reactivity, steric hindrance, and potential for further derivatization. Misidentification of 2-Piperazinecarboxaldehyde for its more common isomer, 1-Piperazinecarboxaldehyde, can have significant downstream consequences in a research and development pipeline.

Feature	2-Piperazinecarboxaldehyde	1-Piperazinecarboxaldehyde
Structure	Aldehyde at C2	Aldehyde at N1
IUPAC Name	piperazine-2-carbaldehyde[1]	piperazine-1-carbaldehyde
CAS Number	773866-77-6[1]	7755-92-2
Molecular Formula	C₅H₁₀N₂O[1]	C₅H₁₀N₂O
Molecular Weight	114.15 g/mol [1]	114.15 g/mol

A Multi-Pronged Approach to Structural Elucidation

A robust structural confirmation relies on the convergence of data from multiple analytical techniques. Each method provides a unique piece of the structural puzzle, and together they create a self-validating system.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 2-Piperazinecarboxaldehyde, both ¹H and ¹³C NMR, along with 2D techniques like COSY and HSQC, are indispensable.

Predicted ¹H NMR Spectrum of 2-Piperazinecarboxaldehyde

The asymmetry of the 2-substituted piperazine ring is expected to result in a more complex ¹H NMR spectrum compared to its 1-substituted counterpart. All protons on the piperazine ring are diastereotopic and should, in principle, give distinct signals.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Rationale
~9.5-9.7	s	1H	-CHO	The aldehydic proton is highly deshielded.
~3.5-3.7	m	1H	H-2	Methine proton adjacent to the aldehyde and a nitrogen.
~2.8-3.2	m	4H	H-3, H-5	Methylene protons adjacent to nitrogen atoms.
~2.6-2.8	m	2H	H-6	Methylene protons adjacent to a nitrogen atom.
Variable	br s	2H	N-H	Broad signal due to exchange; position is solvent and concentration dependent.

Experimental ¹H NMR Spectrum of 1-Piperazinecarboxaldehyde

For comparison, the reported ¹H NMR spectrum of 1-Piperazinecarboxaldehyde shows a simpler pattern due to its higher symmetry.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Source
8.03	s	1H	-CHO	[2]
3.51	t	4H	H-2, H-6	[2]
2.87	t	4H	H-3, H-5	[2]
2.00	br s	1H	N-H	[2]

Causality in Spectral Differences: The key differentiator is the presence of a methine proton (H-2) in the downfield region for 2-Piperazinecarboxaldehyde, directly coupled to the aldehyde proton. In contrast, 1-Piperazinecarboxaldehyde exhibits two distinct triplets for the four equivalent protons on each side of the piperazine ring.

Predicted ¹³C NMR Spectrum of 2-Piperazinecarboxaldehyde

Predicted Chemical Shift (ppm)	Assignment	Rationale
~198-202	C=O	Aldehyde carbonyl carbon.
~58-62	C-2	Methine carbon attached to the aldehyde and a nitrogen.
~45-50	C-3, C-5, C-6	Methylene carbons of the piperazine ring. Due to asymmetry, these may be distinct.

Experimental ¹³C NMR Spectrum of 1-Piperazinecarboxaldehyde

Chemical Shift (ppm)	Assignment	Source
162.8	C=O	[3]
47.9	C-2, C-6	[3]
44.2	C-3, C-5	[3]

Expert Insight: The presence of a methine carbon (C-2) in the 58-62 ppm range is a definitive marker for the 2-substituted isomer. The 1-substituted isomer will only show signals for methylene carbons in the aliphatic region, in addition to the carbonyl signal.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT-135 experiment can be beneficial to distinguish between CH, CH₂, and CH₃ groups.

• 2D NMR Acquisition (if necessary): If the ¹H spectrum is complex, acquire a COSY (Correlation Spectroscopy) spectrum to establish proton-proton coupling networks and an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate directly bonded protons and carbons.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation pattern.

Expected Mass Spectrum of 2-Piperazinecarboxaldehyde

• Molecular Ion (M⁺): m/z = 114.0793 (for the exact mass)

• Key Fragmentation Pathways:

  • Alpha-cleavage: Loss of the aldehyde group (-CHO) to give a fragment at m/z = 85.

  • Ring Opening: Cleavage of the piperazine ring can lead to a variety of smaller fragments. A characteristic fragment would be the iminium ion formed by cleavage between C2-C3 and N4-C5, resulting in a fragment containing the aldehyde group.

Experimental Mass Spectrum of 1-Piperazinecarboxaldehyde

• Molecular Ion (M⁺): m/z = 114

• Key Fragments: m/z = 85, 70, 56, 42. The base peak is often at m/z = 56, corresponding to the piperazine ring fragmenting.

Trustworthiness of Fragmentation: The fragmentation pattern provides a fingerprint of the molecule. The initial loss of the formyl group from the molecular ion is a strong indicator of an aldehyde. The subsequent fragmentation of the piperazine ring will differ based on the initial substitution pattern, providing a reliable method for distinguishing between isomers.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via direct infusion (for ESI) or onto a probe (for EI).

• Ionization: Utilize either Electron Ionization (EI) for more extensive fragmentation or Electrospray Ionization (ESI) for a softer ionization that will likely show a prominent protonated molecular ion [M+H]⁺ at m/z = 115.

• Mass Analysis: Acquire a full scan mass spectrum to determine the molecular weight and identify major fragments.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Expected IR Spectrum of 2-Piperazinecarboxaldehyde

Wavenumber (cm⁻¹)	Vibration	Intensity
~3300-3400	N-H stretch	Medium, broad
~2930-2850	C-H stretch (aliphatic)	Strong
~2820 and ~2720	C-H stretch (aldehyde)	Medium, sharp (Fermi doublets)
~1720-1740	C=O stretch (aldehyde)	Strong, sharp
~1450	C-H bend	Medium
~1100-1000	C-N stretch	Medium

Experimental IR Spectrum of 1-Piperazinecarboxaldehyde

The IR spectrum of 1-Piperazinecarboxaldehyde is expected to be very similar, with the key diagnostic peaks for the N-H, C-H (aliphatic and aldehyde), and C=O stretches present.

Authoritative Grounding: The presence of the two characteristic aldehyde C-H stretching bands around 2820 cm⁻¹ and 2720 cm⁻¹ is a hallmark of an aldehyde. The strong carbonyl (C=O) absorption confirms the presence of the aldehyde functional group. The broad N-H stretch is indicative of the secondary amine in the piperazine ring.

Experimental Protocol: Infrared Spectroscopy

• Sample Preparation: Prepare the sample as a neat liquid (if applicable), a thin film on a salt plate (e.g., NaCl or KBr), or as a KBr pellet.

• Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the aldehyde and secondary amine functional groups.

Potential Pitfalls: Isomers and Synthetic Impurities

A thorough structural confirmation must also consider potential isomers and byproducts from the synthesis.

Common Synthetic Routes and Impurities

The synthesis of 2-substituted piperazines can be more complex than their 1-substituted counterparts. A common strategy involves the cyclization of appropriately substituted diamine precursors. Potential impurities could include:

• Starting Materials: Unreacted diamine or aldehyde precursors.

• Over-alkylation/acylation: Formation of the 1,4-disubstituted piperazine.

• Positional Isomers: Depending on the synthetic route, small amounts of the 1-isomer could be formed.

• Piperazine: The unsubstituted piperazine core is a common impurity.

Figure 2: Potential impurities and isomers that must be considered during the structural confirmation of 2-Piperazinecarboxaldehyde.

Conclusion

The structural confirmation of 2-Piperazinecarboxaldehyde requires a meticulous and multi-faceted analytical approach. While ¹H and ¹³C NMR spectroscopy serve as the primary tools for definitive structure determination, mass spectrometry and infrared spectroscopy provide essential corroborating evidence of molecular weight and functional group identity. By comparing the expected data for the 2-isomer with experimental data for the 1-isomer and considering potential synthetic impurities, researchers can confidently and unequivocally establish the structure of their target molecule, ensuring the integrity and reproducibility of their scientific endeavors.

References

• PubChem. 1-Piperazinecarboxaldehyde. National Center for Biotechnology Information. [Link]

• PubChem. Piperazine-2-carbaldehyde. National Center for Biotechnology Information. [Link]

• NIST. Piperazine. NIST Chemistry WebBook. [Link]

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A Comparative Guide to the Biological Activity of 2-Piperazinecarboxaldehyde Derivatives

For researchers, scientists, and drug development professionals, the piperazine scaffold represents a cornerstone in medicinal chemistry, lauded for its prevalence in a multitude of clinically successful drugs.[1] Its versatile structure allows for extensive modification, enabling the fine-tuning of pharmacological properties.[2] This guide provides an in-depth technical comparison of the biological activities of a specific and promising subclass: 2-piperazinecarboxaldehyde derivatives. We will delve into their antimicrobial, anticancer, and antiviral potential, presenting supporting experimental data and elucidating the underlying mechanisms of action.

The strategic placement of a carboxaldehyde group at the 2-position of the piperazine ring offers a reactive handle for the synthesis of a diverse array of derivatives, most notably Schiff bases. This chemical versatility allows for the exploration of a vast chemical space, leading to the identification of compounds with potent and selective biological activities.

Antimicrobial Activity: A New Frontier in Combating Resistance

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Piperazine derivatives have emerged as a promising class of compounds in this arena.[3][4] The introduction of a 2-carboxaldehyde moiety, and its subsequent conversion to Schiff bases, has been shown to be a fruitful strategy for enhancing antimicrobial potency.

Comparative Analysis of Antimicrobial Performance

The antimicrobial efficacy of piperazine derivatives is significantly influenced by the nature of the substituents on the piperazine ring. While direct comparative studies on a wide range of 2-piperazinecarboxaldehyde derivatives are still emerging, we can infer structure-activity relationships (SAR) from studies on related piperazine-containing compounds and Schiff bases.

Compound Class	Target Organism(s)	Key Findings	Reference Compound(s)
Piperazine-based Schiff Bases	Staphylococcus aureus, Escherichia coli	Moderate to significant antibacterial activity.[5][6]	Standard antibiotics (e.g., Ciprofloxacin)
N-aryl/alkyl Piperazine Derivatives	S. aureus, Pseudomonas aeruginosa, E. coli	Significant activity against bacterial strains.[7]	Gentamycin
Piperazine-Thiazole Hybrids	Listeria monocytogenes, MRSA, E. coli, P. aeruginosa	Potent activity, with some compounds outperforming ampicillin against resistant strains.	Ampicillin

Expert Insight: The formation of a Schiff base from 2-piperazinecarboxaldehyde introduces an azomethine group (>C=N-), which is of considerable biological importance.[6] This group can participate in various interactions with biological targets, and its lipophilicity can influence the compound's ability to penetrate bacterial cell membranes. The diverse substituents that can be introduced via the Schiff base reaction allow for the modulation of electronic and steric properties, directly impacting antimicrobial activity.

Mechanism of Action: Disrupting Bacterial Integrity

The antimicrobial action of piperazine derivatives can be multifaceted. One established mechanism involves the disruption of the bacterial cell membrane.[8]

Caption: Proposed mechanism of antimicrobial action for certain piperazine derivatives.

This electrostatic interaction between positively charged piperazine derivatives and the negatively charged components of the bacterial cell membrane leads to a loss of membrane integrity, leakage of essential cellular contents, and ultimately, cell death.[8]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

A fundamental experiment to quantify the antimicrobial activity of novel compounds is the determination of the Minimum Inhibitory Concentration (MIC).

Objective: To determine the lowest concentration of a 2-piperazinecarboxaldehyde derivative that visibly inhibits the growth of a specific microorganism.

Methodology:

• Preparation of Bacterial Inoculum:

  • A pure culture of the test bacterium (e.g., S. aureus, E. coli) is grown in a suitable broth medium (e.g., Mueller-Hinton Broth) to a standardized turbidity (e.g., 0.5 McFarland standard).

• Preparation of Compound Dilutions:

  • A stock solution of the test compound is prepared in a suitable solvent (e.g., DMSO).

  • Serial two-fold dilutions of the stock solution are prepared in a 96-well microtiter plate using the broth medium.

• Inoculation:

  • Each well is inoculated with the standardized bacterial suspension.

• Incubation:

  • The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Data Analysis:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Self-Validation: The inclusion of a positive control (a known antibiotic) and a negative control (no compound) in each assay is crucial for validating the results.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

The piperazine scaffold is a recurring motif in a number of approved anticancer drugs, highlighting its importance in oncology drug discovery.[9] Derivatives of 2-piperazinecarboxaldehyde, particularly those forming Schiff bases, have demonstrated promising cytotoxic potential against various cancer cell lines.

Comparative Analysis of Anticancer Performance

The anticancer activity of piperazine derivatives is highly dependent on the nature and position of substituents. Studies have shown that specific modifications can lead to potent and selective cytotoxicity.

Compound Class	Cancer Cell Line(s)	Key Findings (IC50/GI50 values)	Reference Compound(s)
Piperazine-Vindoline Conjugates	Breast (MDA-MB-468), Lung (HOP-92)	GI50 values in the low micromolar range (e.g., 1.00 µM).[10]	Doxorubicin
Quinoxalinyl-Piperazine Derivatives	Breast, Skin, Pancreas, Cervix	Dose-dependent inhibition of cancer cell proliferation.[11]	Cisplatin
Piperazine-based Schiff Bases	Human breast (MCF-7), Human cervical (HeLa)	IC50 values ranging from low to high micromolar.[12]	Doxorubicin
Novel Piperazine Derivative	Leukemia (K562)	Potent inhibition of cancer cell proliferation (GI50 = 0.06-0.16 µM).[13]	Staurosporine

Expert Insight: The aldehyde functionality at the C-2 position of the piperazine ring provides a key point for diversification. The formation of Schiff bases with various aromatic and heterocyclic amines can introduce planar, electron-rich moieties that can intercalate with DNA or interact with the active sites of key cancer-related enzymes. The nature of the substituent on the other piperazine nitrogen (N-4) also plays a critical role in determining the overall pharmacological profile.

Mechanism of Action: Inducing Programmed Cell Death (Apoptosis)

A common mechanism by which many anticancer piperazine derivatives exert their effect is through the induction of apoptosis.[14][15] This programmed cell death is a crucial process for eliminating damaged or unwanted cells.

Caption: Potential points of intervention for antiviral piperazine derivatives.

Some derivatives may inhibit the early stages of viral infection, such as attachment and entry into the host cell. Others may interfere with viral replication by targeting key viral enzymes like proteases or polymerases.

Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for determining the antiviral activity of a compound.

Objective: To quantify the ability of a 2-piperazinecarboxaldehyde derivative to inhibit the formation of viral plaques in a cell culture.

Methodology:

• Cell Monolayer Preparation:

  • A confluent monolayer of susceptible host cells is prepared in a multi-well plate.

• Virus Infection:

  • The cell monolayer is infected with a known amount of virus for a short period to allow for viral adsorption.

• Compound Treatment:

  • The virus inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., agar or methylcellulose) containing various concentrations of the test compound.

• Incubation:

  • The plates are incubated for a period sufficient for viral plaques (localized areas of cell death) to form.

• Plaque Visualization and Counting:

  • The cells are fixed and stained (e.g., with crystal violet) to visualize the plaques.

  • The number of plaques in the presence of the compound is compared to the number in the untreated control.

• Data Analysis:

  • The concentration of the compound that reduces the number of plaques by 50% (EC50) is calculated.

Self-Validation: A positive control (a known antiviral drug) and a negative control (no compound) are essential for validating the assay and ensuring the observed effect is due to the test compound.

Conclusion and Future Directions

The 2-piperazinecarboxaldehyde scaffold holds significant promise for the development of novel therapeutic agents with diverse biological activities. The ease of derivatization, particularly through Schiff base formation, allows for the creation of large and diverse chemical libraries for screening. While the current body of literature provides a strong foundation for the antimicrobial, anticancer, and antiviral potential of piperazine derivatives in general, more focused research on 2-piperazinecarboxaldehyde derivatives is warranted.

Future research should concentrate on:

• Systematic SAR studies of 2-piperazinecarboxaldehyde derivatives to precisely define the structural requirements for optimal activity and selectivity.

• In-depth mechanistic studies to elucidate the specific molecular targets and signaling pathways affected by these compounds.

• Comparative studies that directly benchmark the performance of novel 2-piperazinecarboxaldehyde derivatives against existing drugs and other relevant alternatives.

By leveraging the chemical versatility of the 2-piperazinecarboxaldehyde core and employing rigorous biological evaluation, the scientific community can unlock the full therapeutic potential of this promising class of compounds.

References

• Chaudhary, P., Kumar, R., Verma, A. K., Singh, D., Yadav, V., Chhillar, A. K., Sharma, G. L., & Chandra, R. (2006). Synthesis and antimicrobial activity of N-alkyl and N-aryl piperazine derivatives. Bioorganic & medicinal chemistry, 14(6), 1819–1826. [Link]

• Piperazine. (n.d.). In Wikipedia. Retrieved January 21, 2026, from [Link]

• What is the mechanism of Piperazine? (2024, July 17). Patsnap Synapse. [Link]

• Biological applications of Schiff bases: An overview. (2022, December 21). GSC Online Press. [Link]

• Antiviral and Anticancer Activity of Aryl-Piperazine Derivates. | Request PDF. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Novel Piperazine-Based Schiff Bases as Promising Antimicrobial Agents: Synthesis, Biological Evaluation, and In Silico Studies. (2026, January 14). ResearchGate. [Link]

• Piperazine based antimicrobial polymers: a review. (2021, April 23). PMC. [Link]

• Novel Piperazine Derivatives of Vindoline as Anticancer Agents. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• Synthesis and antimicrobial evaluation of some novel schiff's base derivatives containing piperazine moiety. (2020, December 29). ResearchGate. [Link]

• Piperazin incorporated Schiff Base derivatives: Assessment of in vitro biological activities, metabolic enzyme inhibition properties, and molecular docking calculations. (2023, July 18). PubMed. [Link]

• A novel piperazine derivative potently induces caspase-dependent apoptosis of cancer cells via inhibition of multiple cancer signaling pathways. (n.d.). NIH. Retrieved January 21, 2026, from [Link]

• A valuable insight into recent advances on antimicrobial activity of piperazine derivatives. (n.d.). Der Pharma Chemica. Retrieved January 21, 2026, from [Link]

• Novel Piperazine Derivatives of Vindoline as Anticancer Agents. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. (n.d.). PubMed. Retrieved January 21, 2026, from [Link]

• Advances in Piperazine-based Compounds for Antimicrobial Drug Development: Design, SAR, and Therapeutic Potential. (2025, June 19). Bentham Science Publishers. [Link]

• Structures of anticancer piperazine derivatives of natural compounds. | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Synthesis and Evaluation of Biological Activities of Schiff Base Derivatives of 4-Aminoantipyrine and Cinnamaldehydes. (2022, November 17). MDPI. [Link]

• Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Novel Piperazine-Based Schiff Bases as Promising Antimicrobial Agents: Synthesis, Biological Evaluation, and In Silico Studies. (2026, January 1). Scilit. [Link]

• Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (n.d.). PMC. Retrieved January 21, 2026, from [Link]

• Antimicrobial Activity of Novel Piperazine Molecules. (2024, April 10). International Journal of Current Microbiology and Applied Sciences (IJCMAS). [Link]

• Pharmacological Activities of Schiff Bases and Their Derivatives with Low and High Molecular Phosphonates. (n.d.). NIH. Retrieved January 21, 2026, from [Link]

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A Comparative Guide to the Reactivity of 2-Piperazinecarboxaldehyde and Other Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and drug development, 2-piperazinecarboxaldehyde stands out as a versatile bifunctional building block. Its unique structure, incorporating both a reactive aldehyde and a piperazine scaffold—a common motif in pharmacologically active compounds—makes it a valuable precursor for synthesizing complex molecular architectures.[1][2] Understanding the reactivity of its aldehyde functional group in comparison to other commonly used aldehydes is paramount for optimizing reaction conditions, predicting outcomes, and designing efficient synthetic routes.

This guide provides an in-depth comparison of the reactivity of 2-piperazinecarboxaldehyde with benchmark aliphatic (formaldehyde, acetaldehyde) and aromatic (benzaldehyde) aldehydes. We will dissect the electronic and steric factors governing their reactivity, present supporting data from the literature, and provide detailed experimental protocols for comparative analysis.

Foundational Principles of Aldehyde Reactivity

The reactivity of an aldehyde is primarily dictated by the electrophilicity of its carbonyl carbon. In a nucleophilic addition reaction, a nucleophile attacks this electron-deficient carbon, leading to a tetrahedral intermediate.[3] The rate of this attack is governed by two main factors:

• Electronic Effects : The partial positive charge (δ+) on the carbonyl carbon determines its susceptibility to nucleophilic attack. Electron-donating groups (EDGs), such as alkyl groups, reduce this positive charge through an inductive effect (+I), thus decreasing the aldehyde's reactivity.[4][5] Conversely, electron-withdrawing groups (EWGs) intensify the positive charge, enhancing reactivity.[4][6]

• Steric Effects : The physical space around the carbonyl carbon influences the ease with which a nucleophile can approach it. Larger, bulkier substituents create steric hindrance, slowing the reaction rate.[3][4][6]

These principles establish a general reactivity trend for common aldehydes:

Formaldehyde > Acetaldehyde > Benzaldehyde

• Formaldehyde is the most reactive due to the absence of any electron-donating alkyl groups and minimal steric hindrance from its two hydrogen atoms.[7]

• Acetaldehyde is less reactive because the methyl group is electron-donating and sterically larger than hydrogen.[8]

• Benzaldehyde is significantly less reactive. The phenyl group reduces the electrophilicity of the carbonyl carbon through resonance, delocalizing the positive charge into the aromatic ring.[8][9]

The Unique Profile of 2-Piperazinecarboxaldehyde

2-Piperazinecarboxaldehyde presents a more complex reactivity profile due to the electronic and conformational properties of the piperazine ring.

Electronic Influence of the Piperazine Ring

The key feature influencing the reactivity of 2-piperazinecarboxaldehyde is the nitrogen atom at the N1 position, which is directly attached to the aldehyde-bearing carbon (C2). This nitrogen atom exerts a powerful electron-withdrawing inductive effect (-I effect) on the carbonyl carbon. This effect significantly increases the partial positive charge on the carbonyl carbon, making it highly electrophilic and, therefore, more reactive towards nucleophiles. This is analogous to the enhanced reactivity seen in α-haloaldehydes.[4]

Furthermore, the piperazine ring contains a second nitrogen at the N4 position. Under acidic conditions, which are common for reactions like reductive amination and the Pictet-Spengler reaction, one or both of these nitrogen atoms can become protonated.[10] A protonated piperazine ring becomes an even stronger electron-withdrawing group, dramatically enhancing the aldehyde's reactivity.

Steric and Conformational Factors

The piperazine ring is a bulky substituent and would be expected to introduce significant steric hindrance. However, it exists in a stable chair conformation. To minimize energetically unfavorable 1,3-diaxial interactions , the carboxaldehyde group will predominantly occupy the equatorial position .[11][12][13][14] In this conformation, the aldehyde group points away from the ring, making it sterically accessible for nucleophilic attack, mitigating some of the potential hindrance from the ring itself.

Diagram: Factors Influencing Aldehyde Reactivity

Caption: Logical relationship of factors affecting aldehyde reactivity.

Comparative Reactivity in Key Synthetic Transformations

The enhanced electrophilicity of 2-piperazinecarboxaldehyde makes it a superior substrate in several critical synthetic reactions compared to less activated aldehydes.

Aldehyde	Structure	Key Electronic Effect	Steric Hindrance	Predicted Relative Reactivity
Formaldehyde	HCHO	None (baseline)	Very Low	Very High
Acetaldehyde	CH₃CHO	+I (Donating)	Low	Moderate
Benzaldehyde	C₆H₅CHO	Resonance (Donating)	Moderate	Low
2-Piperazinecarboxaldehyde	C₅H₁₀N₂O	-I (Withdrawing)	Moderate (mitigated)	High to Very High

Reductive Amination

Reductive amination involves the formation of an imine or iminium ion, which is then reduced.[15] The initial nucleophilic attack of an amine on the aldehyde is often the rate-limiting step.

• 2-Piperazinecarboxaldehyde : Its highly electrophilic carbonyl carbon readily accepts the nucleophilic attack from an external amine, leading to rapid imine formation. This makes it an excellent substrate for this transformation.

• Comparison : It is expected to react significantly faster than acetaldehyde and benzaldehyde. While formaldehyde is sterically less hindered, the powerful electronic activation of 2-piperazinecarboxaldehyde makes their reactivity comparable, and potentially greater under acidic conditions.

Pictet-Spengler Reaction

This reaction involves the condensation of a β-arylethylamine with an aldehyde, followed by an acid-catalyzed cyclization to form a tetrahydroisoquinoline or related heterocyclic system.[16] The driving force is the electrophilicity of the iminium ion intermediate that undergoes intramolecular electrophilic aromatic substitution.[16]

• 2-Piperazinecarboxaldehyde : Under the acidic conditions of the Pictet-Spengler reaction, the protonated piperazine ring creates a highly electron-deficient iminium ion. This potent electrophile readily undergoes cyclization, even with less activated aromatic rings, leading to high yields and faster reaction times.[17]

• Comparison : It is a far superior substrate for this reaction than acetaldehyde or benzaldehyde, whose corresponding iminium ions are less electrophilic. This high reactivity allows for milder reaction conditions and broader substrate scope.

Diagram: Pictet-Spengler Reaction Mechanism

Caption: Mechanism of the Pictet-Spengler reaction.

Experimental Protocols for Comparative Analysis

To empirically validate these reactivity differences, the following protocols are proposed. All operations should be conducted in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE).[18]

Protocol 1: Comparative Analysis of Imine Formation by ¹H NMR Spectroscopy

This experiment provides quantitative kinetic data on the initial step of many aldehyde reactions.

Objective: To compare the rate of imine formation between benzylamine and four different aldehydes: formaldehyde, acetaldehyde, benzaldehyde, and 2-piperazinecarboxaldehyde.

Materials:

• Benzylamine

• Formaldehyde (37% in H₂O)

• Acetaldehyde

• Benzaldehyde

• 2-Piperazinecarboxaldehyde

• Deuterated Chloroform (CDCl₃)

• NMR tubes

Procedure:

• Stock Solution Preparation: Prepare a 0.2 M solution of benzylamine in CDCl₃.

• Aldehyde Preparation: Prepare 0.2 M solutions of acetaldehyde, benzaldehyde, and 2-piperazinecarboxaldehyde in CDCl₃. For formaldehyde, use the aqueous solution directly, noting the concentration.

• Reaction Initiation: In separate, clean NMR tubes at a constant temperature (e.g., 25°C), combine 0.5 mL of the benzylamine stock solution with 0.5 mL of one of the aldehyde solutions.

• Data Acquisition: Immediately after mixing, acquire a ¹H NMR spectrum. Continue to acquire spectra at regular intervals (e.g., every 5 minutes for the first 30 minutes, then every 15 minutes).

• Analysis: Monitor the reaction by integrating the signals corresponding to the aldehyde proton (e.g., ~9.5-10 ppm) and the imine proton (~8.2-8.5 ppm). Plot the disappearance of the aldehyde signal over time to determine the relative reaction rates.

Expected Outcome: The rate of disappearance of the aldehyde signal will follow the order: Formaldehyde ≈ 2-Piperazinecarboxaldehyde > Acetaldehyde > Benzaldehyde.

Diagram: Experimental Workflow for NMR Kinetic Study

Caption: Workflow for the comparative NMR kinetic study.

Protocol 2: Competitive Pictet-Spengler Reaction

This experiment provides a clear qualitative or semi-quantitative comparison of reactivity in a synthetically relevant context.

Objective: To determine the relative reactivity of acetaldehyde, benzaldehyde, and 2-piperazinecarboxaldehyde in a competitive Pictet-Spengler reaction with tryptamine.

Materials:

• Tryptamine

• Acetaldehyde

• Benzaldehyde

• 2-Piperazinecarboxaldehyde

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• LC-MS system for analysis

Procedure:

• Reaction Setup: To a solution of tryptamine (1.0 eq) in DCM, add a mixture containing acetaldehyde (1.0 eq), benzaldehyde (1.0 eq), and 2-piperazinecarboxaldehyde (1.0 eq).

• Initiation: Add a catalytic amount of TFA (0.1 eq) to the stirred solution at room temperature.

• Monitoring: After a set time (e.g., 1 hour), withdraw a small aliquot of the reaction mixture, quench it with saturated sodium bicarbonate solution, extract with DCM, and analyze the organic layer by LC-MS.

• Analysis: Identify the mass peaks corresponding to the three different tetrahydro-β-carboline products. The relative abundance of these products will indicate the relative reactivity of the corresponding aldehydes.

Expected Outcome: The major product detected will be the one derived from 2-piperazinecarboxaldehyde, followed by the product from acetaldehyde, with little to no product formed from benzaldehyde under these competitive conditions.

Conclusion

2-Piperazinecarboxaldehyde is a highly reactive aldehyde whose synthetic utility is enhanced by the unique electronic properties of the adjacent piperazine ring. Its reactivity is significantly greater than that of other common aliphatic and aromatic aldehydes, such as acetaldehyde and benzaldehyde, and is comparable to that of formaldehyde. This heightened reactivity is attributed to the strong electron-withdrawing inductive effect of the N1 atom of the piperazine ring, an effect that is further amplified under the acidic conditions frequently employed in organic synthesis. This makes 2-piperazinecarboxaldehyde an exceptionally effective substrate for crucial C-C and C-N bond-forming reactions, including reductive amination and the Pictet-Spengler reaction, enabling the efficient construction of complex, nitrogen-containing heterocyclic scaffolds for drug discovery.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of Piperazine Aldehydes

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals. This document provides an in-depth spectroscopic comparison of piperazine aldehydes, a class of compounds with significant relevance in medicinal chemistry. Our focus will be on the practical application and interpretation of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the characterization and differentiation of these molecules. We will move beyond a simple recitation of data, delving into the causal relationships between molecular structure and spectroscopic output.

The piperazine ring is a prevalent scaffold in pharmaceuticals, and the introduction of an aldehyde functionality provides a versatile handle for further synthetic modifications. Understanding the spectroscopic nuances of these building blocks is paramount for unambiguous structural elucidation and quality control. This guide will compare three key examples to illustrate the electronic and steric effects on their spectral properties:

• Piperazine-1-carbaldehyde (Unsubstituted)

• 4-Methylpiperazine-1-carbaldehyde (N-Alkyl substituted)

• 4-(4-Nitrophenyl)piperazine-1-carbaldehyde (N-Aryl substituted)

The Structural Landscape of Piperazine Aldehydes

The spectroscopic characteristics of piperazine aldehydes are intrinsically linked to their molecular structure. The formyl group, being an amide, introduces a partial double bond character between the carbonyl carbon and the piperazine nitrogen, leading to restricted rotation and the potential for conformational isomers.[1] This, combined with the chair-like conformation of the piperazine ring, can result in complex NMR spectra.

Caption: General structure of N-substituted piperazine-1-carbaldehydes.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton and carbon atom.

Causality Behind Chemical Shifts

The chemical shift of the aldehyde proton in piperazine aldehydes is highly sensitive to its electronic environment. It typically appears in a downfield region (around 8.0 ppm) due to the deshielding effect of the adjacent electron-withdrawing carbonyl group.[2] The nature of the substituent at the N4 position further modulates this.

The piperazine ring protons exhibit a complex pattern of signals. Due to the restricted rotation around the N-C(O) bond, the protons on the carbons adjacent to the formyl-substituted nitrogen (C2 and C6) can become diastereotopic, leading to distinct signals even if they appear chemically equivalent at first glance.[3][4] The protons on the carbons adjacent to the N4 nitrogen (C3 and C5) are also influenced by the nature of the R group.

In ¹³C NMR , the carbonyl carbon is highly deshielded and appears significantly downfield (typically >160 ppm). The chemical shifts of the piperazine ring carbons are also indicative of the substitution pattern.

Comparative ¹H and ¹³C NMR Data

Compound	Solvent	Aldehyde ¹H (δ ppm)	Piperazine ¹H (δ ppm)	Carbonyl ¹³C (δ ppm)	Piperazine ¹³C (δ ppm)
Piperazine-1-carbaldehyde	CDCl₃	~8.05	~3.4-3.6 (m, 4H), ~2.8-3.0 (m, 4H)	~163	~40-50
4-Methylpiperazine-1-carbaldehyde	CDCl₃	~8.03	~3.4-3.6 (m, 4H), ~2.3-2.5 (m, 4H), ~2.3 (s, 3H, CH₃)	~162.5	~45-55
4-(4-Nitrophenyl)piperazine-1-carbaldehyde	DMSO-d₆	~8.15	~3.6-3.8 (m, 4H), ~3.3-3.5 (m, 4H)	~163.5	~44-50

Note: The exact chemical shifts can vary depending on the solvent, concentration, and temperature.[5]

Expert Insights: The presence of an electron-donating alkyl group, like in 4-methylpiperazine-1-carbaldehyde, results in a slight upfield shift of the piperazine protons compared to the unsubstituted analog due to increased electron density. Conversely, the strongly electron-withdrawing nitrophenyl group in 4-(4-nitrophenyl)piperazine-1-carbaldehyde causes a downfield shift of the adjacent piperazine protons. The aldehyde proton's chemical shift is less affected, but a subtle downfield shift can be observed with electron-withdrawing groups. The complexity of the piperazine proton signals often necessitates 2D NMR techniques like COSY and HSQC for unambiguous assignment.[6]

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Causality Behind Vibrational Frequencies

The most prominent feature in the IR spectrum of a piperazine aldehyde is the carbonyl (C=O) stretching vibration . This typically appears as a strong, sharp absorption band. Its exact frequency is influenced by the electronic effects of the substituents on the piperazine ring. Electron-donating groups tend to lower the C=O stretching frequency, while electron-withdrawing groups increase it.[7]

Other key vibrations include the C-H stretch of the aldehyde group, which often appears as a pair of weak bands, and the various C-H and C-N stretching and bending vibrations of the piperazine ring.[8][9]

Comparative IR Data

Compound	C=O Stretch (cm⁻¹)	Aldehyde C-H Stretch (cm⁻¹)	Piperazine Ring Vibrations (cm⁻¹)
Piperazine-1-carbaldehyde	~1660-1680	~2720, ~2820	~2800-3000 (C-H), ~1100-1300 (C-N)
4-Methylpiperazine-1-carbaldehyde	~1655-1675	~2715, ~2815	~2800-3000 (C-H), ~1100-1300 (C-N)
4-(4-Nitrophenyl)piperazine-1-carbaldehyde	~1670-1690	~2730, ~2830	~2800-3000 (C-H), ~1100-1300 (C-N), ~1340 & ~1520 (NO₂)

Expert Insights: The electron-donating methyl group in 4-methylpiperazine-1-carbaldehyde slightly lowers the C=O stretching frequency by increasing electron density on the nitrogen, which weakens the C=O double bond through resonance. In contrast, the electron-withdrawing nitrophenyl group pulls electron density away from the piperazine ring, strengthening the C=O bond and increasing its stretching frequency. The presence of strong, characteristic bands for the nitro group (around 1340 cm⁻¹ and 1520 cm⁻¹) in the spectrum of 4-(4-nitrophenyl)piperazine-1-carbaldehyde is a key diagnostic feature.[10]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and, through fragmentation patterns, the structure of the compound.

Causality Behind Fragmentation

In electron ionization (EI) mass spectrometry, the molecular ion ([M]⁺˙) of a piperazine aldehyde will undergo characteristic fragmentation. Common fragmentation pathways involve the cleavage of the piperazine ring and the loss of substituents.[11]

The fragmentation of the piperazine ring itself often leads to characteristic ions. For N-substituted piperazines, cleavage of the C-N bonds within the ring is a common pathway. The presence of the aldehyde group introduces additional fragmentation routes, such as the loss of the formyl group (CHO, 29 Da) or the entire piperazinecarboxaldehyde moiety.[12]

Comparative Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Piperazine-1-carbaldehyde	114	85 ([M-CHO]⁺), 70, 56, 42
4-Methylpiperazine-1-carbaldehyde	128	99 ([M-CHO]⁺), 84, 70, 57
4-(4-Nitrophenyl)piperazine-1-carbaldehyde	235	206 ([M-CHO]⁺), 176, 150, 120, 92

Expert Insights: The fragmentation of the piperazine ring is a dominant process. For piperazine-1-carbaldehyde, the loss of the formyl radical (CHO) gives a prominent peak at m/z 85. Subsequent fragmentation of the piperazine ring leads to ions at m/z 70, 56, and 42. In 4-methylpiperazine-1-carbaldehyde, the fragmentation pattern is similar, but the masses of the fragments containing the methylpiperazine moiety are shifted by 14 Da. For 4-(4-nitrophenyl)piperazine-1-carbaldehyde, the fragmentation is more complex due to the presence of the aromatic ring. In addition to the loss of the formyl group, fragmentation can occur at the N-aryl bond and within the nitrophenyl group itself.

Experimental Protocols

To ensure the reproducibility and validity of the spectroscopic data, standardized experimental protocols are essential.

General Spectroscopic Analysis Workflow

Caption: A generalized workflow for the spectroscopic analysis of piperazine aldehydes.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the piperazine aldehyde in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if required.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer.

  • Acquire a standard 1D proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical spectral width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be necessary compared to ¹H NMR due to the low natural abundance of ¹³C.

  • Typical spectral width: 0-220 ppm.

• 2D NMR (if necessary): Acquire COSY and HSQC spectra to aid in the assignment of complex proton and carbon signals.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra and perform baseline correction.

  • Reference the spectra to the internal standard or the residual solvent peak.

  • Integrate the peaks in the ¹H NMR spectrum.

Protocol 2: IR Spectroscopy (FTIR-ATR)

• Sample Preparation: Place a small amount of the solid or liquid piperazine aldehyde directly onto the ATR crystal.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Record the spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Protocol 3: Mass Spectrometry (Electron Ionization - GC-MS)

• Sample Preparation: Prepare a dilute solution of the piperazine aldehyde in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the solution into the gas chromatograph.

  • Use an appropriate temperature program to separate the analyte from any impurities.

• MS Detection:

  • The eluent from the GC column is directed into the ion source of the mass spectrometer.

  • Use a standard electron ionization energy of 70 eV.

  • Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).

• Data Analysis:

  • Identify the peak corresponding to the piperazine aldehyde in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of this peak to determine the molecular ion and interpret the fragmentation pattern.

Conclusion

The spectroscopic analysis of piperazine aldehydes is a multifaceted process that provides a wealth of structural information. By systematically comparing the NMR, IR, and MS data of unsubstituted, N-alkyl, and N-aryl derivatives, we can discern clear trends that are directly attributable to the electronic and steric nature of the N4-substituent. This guide has provided not only the comparative data but also the underlying scientific principles and practical experimental protocols to empower researchers in their synthetic and analytical endeavors. A thorough understanding of these spectroscopic signatures is indispensable for the successful development of novel piperazine-based compounds in the pharmaceutical industry.

References

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• Mass Fragmentation Characteristics of Piperazine Analogues. (n.d.). 质谱学报. [Link]

• 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. (2019). DergiPark. [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. (2018). RSC Publishing. [Link]

• Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. (2016). Beilstein Journals. [Link]

• 1-Formyl-4-methylpiperazine. (n.d.). PubChem. [Link]

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• Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. (n.d.). RACO. [Link]

• 1H-NMR spectrum of N-(4-ethylphenyl)-4-{[4-(2-furoyl)-1-piperazinyl]methyl}benzamide (5b). (n.d.). ResearchGate. [Link]

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• Investigation of various N-heterocyclic substituted piperazine versions of 5/ 7-{[2-(4-Aryl-piperazin-1-yl)-ethyl]-propyl-amino}-5,6,7,8-tetrahydro-naphthalen-2-ol: Effect on affinity and selectivity for dopamine D3 receptor. (n.d.). PubMed Central. [Link]

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A Senior Application Scientist's Comparative Guide to In Vitro Assays and Analytical Methodologies Involving 2-Piperazinecarboxaldehyde

Welcome, fellow researchers and drug development professionals. This guide is designed to provide an in-depth, practical comparison of in vitro assays and analytical techniques relevant to 2-Piperazinecarboxaldehyde. My aim is to move beyond a simple listing of methods and delve into the strategic thinking behind experimental design, drawing from established principles in medicinal chemistry and bioanalytical science. 2-Piperazinecarboxaldehyde, while not extensively documented for its own biological activity, represents a crucial starting point for synthetic chemistry. Its structure, combining the privileged piperazine scaffold with a reactive aldehyde handle, makes it a valuable building block for creating novel therapeutic candidates.

The piperazine ring is a cornerstone in modern drug discovery, featured in a multitude of FDA-approved drugs for conditions ranging from cancer to central nervous system disorders.[1][2] Its two nitrogen atoms offer opportunities for substitution, influencing physicochemical properties like solubility and bioavailability, which are critical for a drug candidate's success.[1] The aldehyde group on 2-Piperazinecarboxaldehyde serves as a versatile chemical anchor for derivatization, allowing for the construction of diverse compound libraries.

This guide is therefore structured in two main parts. First, we will explore a comparative analysis of relevant in vitro bioassay platforms for screening libraries of compounds derived from 2-Piperazinecarboxaldehyde. This section is informed by the wide range of biological activities reported for various piperazine derivatives.[3][4] Second, we will provide a comprehensive comparison of analytical methods for the quality control and characterization of 2-Piperazinecarboxaldehyde itself, a critical but often overlooked aspect of early-stage drug discovery.

Part 1: A Comparative Guide to In Vitro Bioassay Platforms for Screening 2-Piperazinecarboxaldehyde Derivatives

The true value of 2-Piperazinecarboxaldehyde lies in the therapeutic potential of the molecules it can help create. The choice of which in vitro assays to employ for screening a library of its derivatives will depend on the therapeutic area of interest. Below, we compare several key assay platforms, considering the known biological activities of piperazine-containing compounds.

Comparative Overview of Relevant Bioassay Platforms

Assay Platform	Principle	Throughput	Key Application for Piperazine Derivatives	Advantages	Limitations
Enzyme Inhibition Assays (e.g., Cholinesterase)	Measures the ability of a compound to inhibit the activity of a specific enzyme. For cholinesterases, this is often done using a colorimetric method like Ellman's reagent.[5]	High	Neurodegenerative diseases (e.g., Alzheimer's), as many piperazine derivatives are designed as enzyme inhibitors.[5]	Mechanistic, quantitative (IC50 values), easily automated.	Target-specific; requires purified enzyme.
Antimicrobial Susceptibility Testing (e.g., MIC Assay)	Determines the minimum concentration of a compound that inhibits the visible growth of a microorganism in vitro.	Medium-High	Infectious diseases, leveraging the known antibacterial and antifungal properties of some piperazine derivatives.[4]	Provides a clear, clinically relevant endpoint (MIC value).	Results can be influenced by media components; limited mechanistic insight.
Cell Viability/Cytotoxicity Assays (e.g., MTT, MTS)	Measures cellular metabolic activity as an indicator of cell viability or proliferation. A reduction in signal suggests cytotoxicity.	High	Oncology, as a primary screen for anti-cancer activity. Also used for general toxicity profiling of any compound library.	Inexpensive, robust, well-established.	Indirect measure of cell death; can be confounded by compounds affecting cellular metabolism.
Receptor Binding Assays	Quantifies the interaction between a compound (ligand) and a specific receptor, often using a radiolabeled or fluorescently tagged competitor.	High	CNS disorders, where many piperazine-based drugs target G protein-coupled receptors (GPCRs).[6]	Highly specific; provides affinity data (Ki, Kd).	Requires specialized equipment (e.g., for radioligands); does not indicate functional activity (agonist vs. antagonist).
Anti-inflammatory Assays (e.g., Cytokine Release)	Measures the modulation of inflammatory responses in immune cells (e.g., PBMCs or macrophages) by quantifying the release of cytokines (e.g., TNF-α, IL-6) via ELISA or similar immunoassays.	Medium	Inflammatory diseases, building on the anti-inflammatory potential of some piperazine scaffolds.[3]	Physiologically relevant; can distinguish between pro- and anti-inflammatory effects.	More complex cell-based assay; higher variability than biochemical assays.

Illustrative Workflow for Screening a Library of 2-Piperazinecarboxaldehyde Derivatives

The following diagram outlines a logical progression for screening a novel library of compounds derived from 2-Piperazinecarboxaldehyde, starting from a primary high-throughput screen and moving towards more complex, secondary assays for hit validation.

Caption: A typical workflow for screening and validating hits from a compound library.

Detailed Experimental Protocol: A Representative Enzyme Inhibition Assay (Acetylcholinesterase)

This protocol is adapted from the well-established Ellman's method, which is frequently used to screen for inhibitors of acetylcholinesterase (AChE), a key target in Alzheimer's disease research.[5]

Objective: To determine the in vitro inhibitory activity of test compounds (derivatives of 2-Piperazinecarboxaldehyde) on AChE.

Materials:

• Acetylcholinesterase (AChE) from Electrophorus electricus

• Acetylthiocholine iodide (ATCI) - Substrate

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) - Ellman's Reagent

• Phosphate buffer (pH 8.0)

• Test compounds and a positive control (e.g., Donepezil)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare stock solutions of ATCI and DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compounds and the positive control in an appropriate solvent (e.g., DMSO), then dilute further in phosphate buffer. Ensure the final solvent concentration is consistent across all wells and does not exceed 1% to avoid affecting enzyme activity.

• Assay Setup (in a 96-well plate):

  • Add 25 µL of each test compound dilution to the appropriate wells.

  • For the positive control, add 25 µL of the Donepezil dilutions.

  • For the negative control (100% enzyme activity), add 25 µL of buffer (with the same final solvent concentration as the test wells).

  • Add 50 µL of DTNB solution to all wells.

  • Add 25 µL of AChE solution to all wells except the blank. For the blank wells, add 25 µL of buffer.

  • Pre-incubate the plate at room temperature for 15 minutes.

• Initiation of Reaction and Measurement:

  • To initiate the reaction, add 25 µL of the ATCI substrate solution to all wells.

  • Immediately start monitoring the change in absorbance at 412 nm every minute for 10-15 minutes using a microplate reader. The yellow color is produced from the reaction of thiocholine (a product of ATCI hydrolysis) with DTNB.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (V_inhibitor / V_negative_control)] * 100

  • Plot the % Inhibition against the logarithm of the test compound concentration and fit the data to a suitable sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Part 2: A Comparative Guide to Analytical Methods for 2-Piperazinecarboxaldehyde

Before embarking on a synthesis campaign, it is imperative to ensure the purity and identity of your starting materials. The aldehyde functional group of 2-Piperazinecarboxaldehyde presents both opportunities and challenges for analysis.

Comparative Overview of Analytical Techniques

Technique	Principle	Throughput	Application for 2-Piperazinecarboxaldehyde	Advantages	Limitations
Qualitative Aldehyde Tests (Tollens'/Fehling's)	Redox reactions where the aldehyde is oxidized, causing a visible change (e.g., silver mirror for Tollens').[7]	Low	Quick, qualitative confirmation of the aldehyde functional group.	Simple, inexpensive, visual result.	Not quantitative, not specific (reacts with most aldehydes), lacks sensitivity.
HPLC-UV with Derivatization	Chromatographic separation followed by UV detection. Since piperazine and simple aldehydes lack a strong chromophore, derivatization with a UV-active agent is necessary.[8][9]	Medium	Purity analysis and quantification of 2-Piperazinecarboxaldehyde in starting materials or reaction mixtures.	Widely available, robust, quantitative.	Requires an extra derivatization step, which can introduce variability.[10]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Chromatographic separation coupled with mass spectrometric detection, which identifies compounds based on their mass-to-charge ratio.	Medium	Definitive identification and quantification, especially in complex matrices.[10][11]	High sensitivity and specificity, provides molecular weight confirmation.	Higher cost and complexity compared to HPLC-UV.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass spectrometric detection. May require derivatization to increase volatility.	Medium	Analysis of volatile impurities.	Excellent separation for volatile compounds.	2-Piperazinecarboxaldehyde is not highly volatile; may require derivatization and high temperatures, risking degradation.

Illustrative Workflow for HPLC-UV Analysis with Derivatization

For routine quality control, HPLC-UV is often the most practical choice. The following diagram illustrates the necessary workflow, which includes a critical derivatization step to make the analyte "visible" to the UV detector.

Caption: Workflow for quantitative analysis of 2-Piperazinecarboxaldehyde via HPLC-UV.

Detailed Experimental Protocol: HPLC-UV Analysis with NBD-Cl Derivatization

This protocol provides a robust method for quantifying 2-Piperazinecarboxaldehyde by converting it into a UV-active derivative using 4-Chloro-7-nitrobenzofuran (NBD-Cl), a common derivatizing agent for amines.[8][9]

Objective: To quantify the concentration of 2-Piperazinecarboxaldehyde in a sample using HPLC with UV detection after pre-column derivatization.

Materials:

• 2-Piperazinecarboxaldehyde standard and sample

• 4-Chloro-7-nitrobenzofuran (NBD-Cl)

• Sodium borate buffer (pH 9.5)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• HPLC system with a UV detector and a C18 column

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of 2-Piperazinecarboxaldehyde standard (e.g., 1 mg/mL) in diluent (e.g., 50:50 acetonitrile:water).

  • Create a series of calibration standards by diluting the stock solution.

  • Prepare the unknown sample by dissolving it in the same diluent to an expected concentration within the calibration range.

• Derivatization:

  • In separate vials for each standard and sample, add 100 µL of the solution.

  • Add 200 µL of sodium borate buffer (pH 9.5).

  • Add 200 µL of a 1 mg/mL solution of NBD-Cl in methanol.

  • Cap the vials, vortex, and heat at 60°C for 30 minutes in a water bath or heating block, protected from light.

  • After incubation, cool the vials to room temperature.

  • Add 500 µL of the mobile phase to each vial and vortex to mix. The samples are now ready for injection.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v). This may require optimization.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 470 nm (for the NBD derivative)

• Data Analysis:

  • Inject the derivatized standards and samples onto the HPLC system.

  • Generate a calibration curve by plotting the peak area of the derivatized 2-Piperazinecarboxaldehyde standard against its concentration.

  • Determine the concentration of 2-Piperazinecarboxaldehyde in the unknown sample by interpolating its peak area from the calibration curve.

Conclusion

2-Piperazinecarboxaldehyde stands as a potent starting material in the synthetic chemist's toolkit. Its utility is not in its own inherent biological activity, but in the vast chemical space it unlocks. This guide has provided a comparative framework for both the biological screening of its derivatives and the analytical characterization of the starting material itself. By understanding the principles behind various in vitro assays—from high-throughput enzyme inhibition screens to more complex cell-based functional assays—researchers can make informed decisions tailored to their specific therapeutic targets. Furthermore, rigorous analytical chemistry, such as the derivatization-based HPLC method detailed here, forms the bedrock of reproducible and reliable drug discovery. The successful development of novel therapeutics from this and similar scaffolds depends on this dual mastery of biological and analytical sciences.

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• PubChem. (n.d.). Piperazine-2-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

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• MaChemGuy. (2024, March 21). A Level Chemistry Revision (Year 13) "Chemical tests to distinguish between Aldehydes and Ketones". YouTube. Retrieved from [Link]

• Hanna-Brown, M., et al. (2021). Analysis of reactive aldehydes in urine and plasma of type-2 diabetes mellitus patients through liquid chromatography-mass spectrometry. Frontiers in Endocrinology, 12, 732563. Retrieved from [Link]

• Lipskerov, F. A., Sheshukova, E. V., & Komarova, T. V. (2022). Formaldehyde Measurement in Biological Samples. Encyclopedia.pub. Retrieved from [Link]

• ScienceDirect. (n.d.). Aldehydes: Structures, Formation, Biological Effects and Analytical Methods. Retrieved from [Link]

• PubChem. (n.d.). 1-Piperazinecarboxaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Omar, F. A., et al. (2023). Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies. Bioorganic Chemistry, 141, 106916. Retrieved from [Link]

• ResearchGate. (2025). Thermal Degradation of Aqueous Piperazine for CO2 Capture: 2. Product Types and Generation Rates. Retrieved from [Link]

• Pharmatutor. (2024). Biological Activities of Piperazine Derivatives: A Comprehensive Review. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Piperazines by C-H Functionalization. Retrieved from [Link]

• Vitale, P., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Pharmaceuticals, 16(10), 1435. Retrieved from [Link]

• Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Piperazine Derivatives in Modern Drug Discovery. Retrieved from [Link]

• Raveendra, P., et al. (2018). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate. Retrieved from [Link]

• Raveendra, P., et al. (2018). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 10(7), 118-125. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Versatility of Piperazine Derivatives in Pharmaceutical Synthesis. Retrieved from [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

• Singh, P., et al. (2015). PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. International Journal of Pharmaceutical Sciences and Research, 6(10), 4145-4158. Retrieved from [Link]

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A Comparative Guide to the Structure-Activity Relationship of 2-Piperazinecarboxaldehyde Analogs in Drug Discovery

Introduction: The Piperazine Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, the piperazine ring stands out as a "privileged scaffold." Its six-membered heterocyclic structure, containing two nitrogen atoms at opposite positions, provides a unique combination of structural rigidity, hydrogen bond accepting/donating capabilities, and two sites for chemical modification.[1][2] These features often impart favorable pharmacokinetic properties, such as improved aqueous solubility and oral bioavailability, making piperazine derivatives a cornerstone in the development of numerous therapeutic agents.[1][3] This guide focuses on analogs derived from the 2-piperazinecarboxaldehyde scaffold and its close relatives (e.g., carboxylic acids, methanols), providing a comparative analysis of their structure-activity relationships (SAR) across different biological targets. We will delve into the subtle yet critical structural modifications that dictate potency and selectivity, supported by experimental data and detailed protocols for their evaluation.

Comparative Analysis I: Targeting G-Protein Coupled Receptors (GPCRs)

GPCRs are a major class of drug targets, and piperazine derivatives have been extensively developed as modulators of these receptors, particularly the histamine H3 receptor (H3R), which is a key target for neurological and cognitive disorders.[4][5][6]

Case Study: Piperazine Analogs as Histamine H3 Receptor (H3R) Antagonists

The development of H3R antagonists has shown that the piperazine core can serve as a central scaffold connecting a basic amine moiety with a hydrophobic region, crucial for high-affinity binding. A comparative analysis of piperazine versus piperidine cores reveals critical SAR insights.

Key Structural Insights:

• The Basic Core (Piperazine vs. Piperidine): Replacing a piperazine ring with a piperidine ring can dramatically alter selectivity profiles. For instance, in a series of dual H3R/σ1R ligands, the switch from a piperazine to a piperidine moiety drastically increased affinity for the sigma-1 (σ1) receptor while maintaining high affinity for the H3R.[4][6] This suggests that the less basic nature and different conformational properties of piperidine are key for σ1R recognition.[4]

• N1-Substituents: The substituents on the nitrogen atoms of the piperazine ring are pivotal. Small, basic groups are often required for interaction with key residues in the H3R binding pocket.

• Linker and Hydrophobic Tail: The linker connecting the piperazine core to a terminal hydrophobic group (e.g., a biphenyl or naphthalene moiety) influences potency. A semi-rigid linker, as opposed to a flexible alkyl chain, has been shown to result in higher affinity H3R ligands.[5]

Comparative Biological Activity Data

The following table summarizes the binding affinities (Ki, nM) for representative piperazine and piperidine analogs at the human histamine H3 receptor (hH3R) and the sigma-1 receptor (σ1R), demonstrating the impact of the core structure.

Compound ID	Core Structure	hH3R Affinity (Ki, nM)	σ1R Affinity (Ki, nM)	Selectivity (σ1R/hH3R)
Analog 4	Piperazine	3.17	1531	~483
Analog 5	Piperidine	7.70	3.64	~0.47

Data synthesized from literature reports.[4]

This data clearly illustrates that while both compounds are potent H3R ligands, the piperidine analog gains exceptionally high affinity for the σ1R, transforming it from a selective H3R ligand into a potent dual-target agent.[4]

Experimental Workflow & Protocol

Evaluating the functional activity of these compounds as antagonists requires robust cell-based assays. A common approach is to measure the inhibition of agonist-induced signaling, such as calcium mobilization or β-arrestin recruitment.[7][8]

Workflow for GPCR Antagonist Functional Assay

Caption: Workflow for evaluating GPCR antagonists using a FLIPR calcium mobilization assay.

Detailed Protocol: FLIPR Calcium Mobilization Assay for H3R Antagonists

This protocol describes a method to determine the potency (IC50) of test compounds in inhibiting agonist-induced calcium mobilization in cells expressing the histamine H3 receptor.[9]

• Cell Culture: Culture HEK293 cells stably expressing the human histamine H3 receptor (hH3R) in appropriate media (e.g., DMEM with 10% FBS, penicillin/streptomycin, and a selection antibiotic) at 37°C and 5% CO₂.

• Cell Plating: Harvest cells and seed them into 384-well, black-walled, clear-bottom microplates at a density of 15,000-20,000 cells per well. Allow cells to adhere by incubating overnight.

• Compound Preparation: Prepare a 10 mM stock solution of each test compound in DMSO. Perform serial dilutions in assay buffer (e.g., HBSS with 20 mM HEPES) to create a range of concentrations for the dose-response curve.

• Dye Loading: Aspirate the culture medium from the cell plate and add a calcium-sensitive dye solution (e.g., Fluo-4 AM) according to the manufacturer's instructions. Incubate the plate for 60 minutes at 37°C.

• Antagonist Incubation: Add the diluted test compounds to the respective wells of the cell plate. Incubate for 15-30 minutes at room temperature.

• FLIPR Measurement: Place the cell plate and the agonist plate (containing histamine at its EC80 concentration) into a FLIPR (Fluorometric Imaging Plate Reader) instrument. The instrument will add the agonist to the wells and immediately begin measuring the fluorescence intensity over a period of 90-120 seconds.

• Data Analysis: The change in fluorescence corresponds to the intracellular calcium concentration. The inhibitory effect of the antagonist is determined by the reduction in the agonist-induced signal. Plot the antagonist concentration against the response to generate dose-response curves and calculate IC50 values using non-linear regression.[9]

Comparative Analysis II: Targeting Enzymes

Piperazine-2-carboxylic acid derivatives have proven to be effective inhibitors of cholinesterase enzymes, which are key targets in managing Alzheimer's disease.[10]

Case Study: Piperazine-2-Carboxylic Acid Analogs as Cholinesterase Inhibitors

A study exploring a series of 1,4-bisbenzylpiperazine-2-carboxylic acid derivatives revealed potent and selective inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[10] The SAR for this series is particularly insightful.

Key Structural Insights:

• Carboxylic Acid vs. Amide/Hydroxamic Acid: The nature of the C2 substituent is a primary determinant of selectivity. The free carboxylic acid analogs showed a preference for inhibiting AChE. In contrast, converting this group to hydroxamic acids or carboxamides shifted the selectivity dramatically, producing potent and highly selective inhibitors of BChE.[10]

• N-Benzyl Substituents: The substitution pattern on the two N-benzyl groups fine-tunes potency. For the BChE-selective hydroxamic acid series, a 2-chloro substitution on the benzyl rings (compound 7b ) resulted in extraordinary potency, with a Ki value in the single-digit nanomolar range.[10]

Comparative Biological Activity Data

The table below showcases the inhibitory potency (Ki) and selectivity of key analogs against AChE and BChE.

Compound ID	C2-Substituent	N-Benzyl Substituent(s)	AChE Ki (µM)	BChE Ki (nM)	Selectivity (AChE/BChE)
4c	-COOH	4-Chloro	10.18	182200	~0.056
7b	-CONHOH	2-Chloro	3500	1.6	~2187
Donepezil	Reference Drug	-	-	12500	-
Tacrine	Reference Drug	-	-	17.3	-

Data extracted from Omar et al. (2024).[10]

The results are striking: compound 7b is significantly more potent and selective for BChE than the reference drug tacrine.[10] This highlights how modifying the 2-carboxaldehyde-derived functional group can switch both potency and selectivity.

SAR Generalizations for Piperazine Analogs

Caption: Key structure-activity relationship trends for 2-piperazinecarboxaldehyde analogs.

Conclusion

The 2-piperazinecarboxaldehyde scaffold and its derivatives represent a highly versatile platform for drug discovery. The structure-activity relationships discussed in this guide demonstrate that subtle modifications to this core structure can lead to profound changes in biological activity, potency, and selectivity. By systematically altering substituents at the C2, N1, and N4 positions, medicinal chemists can steer these molecules toward diverse targets, from GPCRs like the histamine H3 receptor to critical enzymes like cholinesterases. The provided experimental frameworks for evaluating these analogs offer a clear path for researchers to characterize novel compounds and further unlock the therapeutic potential of this privileged chemical class.

References

• Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. Bioconjugate Chemistry. [Link]

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• Design, Synthesis and In vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents. ResearchGate. [Link]

• Advances in Piperazine-based Compounds for Antimicrobial Drug Development: Design, SAR, and Therapeutic Potential. Bentham Science. [Link]

• Synthesis and SAR of novel histamine H3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

• A FLIPR assay for evaluating agonists and antagonists of GPCR heterodimers. ResearchGate. [Link]

• Duplexed Screening of GPCRs to Measure Calcium and β-Arrestin. YouTube. [Link]

• Structure-activity relationships of dermorphin analogues containing chiral piperazin-2-one and piperazine derivatives. Chemical & Pharmaceutical Bulletin. [Link]

• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis. [Link]

• Piperazine skeleton in the structural modification of natural products: a review. RSC Advances. [Link]

• Novel Piperazine Derivatives as Potent Antihistamine, Anti-Inflammatory, and Anticancer Agents, their Synthesis and Characterization. Assay and Drug Development Technologies. [Link]

• Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies. Bioorganic Chemistry. [Link]

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience. [Link]

• Structure—Activity Relationships of N-Substituted Piperazine Amine Reuptake Inhibitors. ResearchGate. [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. [Link]

• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. ResearchGate. [Link]

• 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. ACS Chemical Neuroscience. [Link]

• Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain. ACS Chemical Neuroscience. [Link]

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A Senior Application Scientist's Guide to Characterizing Antibody Cross-Reactivity for 2-Piperazinecarboxaldehyde

For researchers, scientists, and drug development professionals, the specificity of an antibody is paramount. When working with small molecules—or haptens—such as 2-Piperazinecarboxaldehyde, the potential for cross-reactivity with structurally similar compounds is a critical factor that can influence experimental outcomes and the viability of diagnostic or therapeutic candidates. This guide provides an in-depth, objective comparison of methodologies to assess the cross-reactivity of antibodies targeting 2-Piperazinecarboxaldehyde, supported by experimental frameworks and data interpretation strategies.

The Challenge of Small Molecule Immunology: Why Specificity is Key

Small molecules like 2-Piperazinecarboxaldehyde are not inherently immunogenic. To generate an antibody response, they must be conjugated to a larger carrier protein, a process that can sometimes lead to antibodies recognizing not just the hapten, but also the linker or the modified carrier.[1][2] This makes rigorous validation of antibody specificity not just a recommendation, but a necessity. Cross-reactivity, where an antibody binds to molecules other than the intended target, can lead to false positives, inaccurate quantification, and misinterpreted results.[3]

This guide will focus on the gold-standard method for assessing small molecule antibody specificity: the Competitive Enzyme-Linked Immunosorbent Assay (ELISA) . We will also briefly discuss the applicability of Western Blotting as a supplementary technique.

Identifying Potential Cross-Reactants: A Structural Approach

The first step in any cross-reactivity study is to identify molecules that are structurally analogous to the target antigen. For 2-Piperazinecarboxaldehyde, these fall into several categories based on modifications to the core piperazine ring and the carboxaldehyde group.

Table 1: Potential Cross-Reactants for 2-Piperazinecarboxaldehyde Antibodies

Compound Name	Structure	Key Structural Difference from Target
2-Piperazinecarboxaldehyde (Target)	O=CC1NCCNCC1	-
1-Piperazinecarboxaldehyde	O=CN1CCNCC1	Isomeric position of the carboxaldehyde group (on the nitrogen vs. the carbon).
Piperazine-2-carboxylic acid	O=C(O)C1NCCNCC1	Carboxaldehyde group is oxidized to a carboxylic acid.
Piperidine-2-carboxaldehyde	O=CC1CCCCN1	Removal of one nitrogen atom from the piperazine ring.
Morpholine-2-carboxaldehyde	O=CC1COCCN1	Replacement of a nitrogen atom with an oxygen atom in the ring.
Pyridine-2-carboxaldehyde	O=CC1=NC=CC=C1	Aromatic pyridine ring instead of a saturated piperazine ring.

The Core Methodology: Competitive ELISA

The competitive ELISA is the most effective immunoassay format for quantifying small molecules and assessing antibody specificity.[] The principle relies on the competition between the free analyte (2-Piperazinecarboxaldehyde or a potential cross-reactant) in a sample and a fixed amount of a labeled or coated antigen for a limited number of antibody binding sites. A higher concentration of the free analyte in the sample results in a lower signal, creating an inverse relationship that allows for quantification and specificity assessment.

Workflow for Competitive ELISA

Caption: Workflow for assessing antibody cross-reactivity using competitive ELISA.

Detailed Experimental Protocols

This protocol describes the conjugation of the hapten to Bovine Serum Albumin (BSA) using the carbodiimide (EDC) method, which creates a stable amide bond between a carboxyl group (which can be introduced to the hapten if not present) and a primary amine on the protein.[5] Since 2-Piperazinecarboxaldehyde has a secondary amine, an alternative strategy is to first convert it to a derivative with a carboxyl group or use a different crosslinker. For this guide, we will assume a derivative with a carboxyl linker is used.

• Dissolve BSA: Prepare a 10 mg/mL solution of BSA in Conjugation Buffer (e.g., 0.1 M MES, pH 4.7).

• Dissolve Hapten: Dissolve 2 mg of the carboxyl-modified 2-Piperazinecarboxaldehyde derivative in an appropriate solvent (e.g., DMSO or DMF), then dilute into Conjugation Buffer. A molar excess of hapten to carrier protein is recommended to ensure efficient conjugation.[6]

• Activate Hapten: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) to the hapten solution and incubate for 15 minutes at room temperature to create a reactive NHS ester.

• Conjugation Reaction: Immediately add the activated hapten solution to the BSA solution. Allow the reaction to proceed for 2 hours at room temperature with gentle stirring.

• Purification: Remove excess, unreacted hapten and crosslinker byproducts using a spin desalting column or through dialysis against PBS overnight at 4°C.[7]

• Quantification: Determine the protein concentration of the final conjugate using a BCA protein assay. The success of conjugation can be confirmed by MALDI-TOF mass spectrometry, which will show an increase in the molecular weight of the BSA.[8][9]

• Plate Coating: Dilute the 2-Piperazinecarboxaldehyde-BSA conjugate to 1-10 µg/mL in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Add 100 µL to each well of a 96-well microplate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with 200 µL per well of Wash Buffer (PBS with 0.05% Tween-20).

• Blocking: Add 200 µL of Blocking Buffer (e.g., 1% BSA in PBS) to each well to prevent non-specific binding. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Competitive Incubation:

  • Prepare serial dilutions of the target (2-Piperazinecarboxaldehyde) and each potential cross-reactant (from Table 1) in Assay Buffer (typically the same as the blocking buffer). A wide concentration range is necessary to determine the full inhibitory curve.

  • In a separate dilution plate, mix 50 µL of each standard/cross-reactant dilution with 50 µL of the primary antibody (diluted to its optimal concentration, predetermined by titration).

  • Transfer 100 µL of these mixtures to the coated and blocked ELISA plate.

  • Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG) diluted in Assay Buffer. Incubate for 1 hour at room temperature.

• Washing: Repeat the wash step, increasing the number of washes to five.

• Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color develops.

• Stop Reaction: Add 50 µL of Stop Solution (e.g., 2N H₂SO₄) to each well.

• Read Absorbance: Measure the optical density (OD) at 450 nm using a microplate reader.

Data Analysis and Interpretation

The raw OD values are used to calculate the half-maximal inhibitory concentration (IC50) for the target analyte and each potential cross-reactant. The IC50 is the concentration of analyte that causes a 50% reduction in the maximum signal.

Caption: Logical flow for analyzing competitive ELISA data.

Calculation of IC50 and Percent Cross-Reactivity

• Normalize Data: For each concentration point, calculate the percentage of binding relative to the zero-analyte control (%B/B₀) using the formula: %B/B₀ = (OD_sample / OD_zero_control) * 100

• Determine IC50: Plot %B/B₀ against the logarithm of the analyte concentration. Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for the target and each tested compound.[10]

• Calculate Percent Cross-Reactivity (%CR): The cross-reactivity is calculated relative to the target analyte.[11][12]

  %CR = (IC50_of_Target_Analyte / IC50_of_Test_Compound) * 100

Sample Data Presentation

The results should be summarized in a clear, tabular format for easy comparison.

Table 2: Sample Cross-Reactivity Data for an Anti-2-Piperazinecarboxaldehyde Antibody

Compound Tested	IC50 (ng/mL)	Percent Cross-Reactivity (%CR)
2-Piperazinecarboxaldehyde	15.2	100%
1-Piperazinecarboxaldehyde	304.5	5.0%
Piperazine-2-carboxylic acid	1,520.0	1.0%
Piperidine-2-carboxaldehyde	> 10,000	< 0.15%
Morpholine-2-carboxaldehyde	> 10,000	< 0.15%
Pyridine-2-carboxaldehyde	> 10,000	< 0.15%

Interpretation: In this example, the antibody shows high specificity for the target, with minor cross-reactivity for the isomeric 1-Piperazinecarboxaldehyde and the oxidized form, Piperazine-2-carboxylic acid. The modifications to the heterocyclic ring (Piperidine, Morpholine, Pyridine) effectively abolish binding, indicating that the antibody's epitope includes the complete piperazine ring structure.

Alternative Methodologies: The Role of Western Blotting

Western blotting is a cornerstone technique for protein analysis but is not typically the primary method for small molecule detection due to several challenges:

• Immobilization: Small molecules may not efficiently bind to PVDF or nitrocellulose membranes.[13]

• Size: Their low molecular weight means they can easily pass through the gel and membrane during transfer.[14]

However, a modified Western blot or a Dot Blot can be used as a qualitative or semi-quantitative tool to confirm binding specificity.[15] In this approach, the hapten-protein conjugates (e.g., 2-P-BSA, 1-P-BSA, etc.) are directly spotted onto a nitrocellulose or PVDF membrane. The membrane is then blocked and probed with the primary antibody, followed by a conjugated secondary antibody for detection. The relative signal intensity for each spot provides an indication of the antibody's binding preference. This method is less precise than competitive ELISA but can be a useful, rapid screening tool.

Conclusion: A Framework for Trustworthy Results

The validation of antibody specificity is a non-negotiable step in research and development. For small molecule targets like 2-Piperazinecarboxaldehyde, a systematic approach using competitive ELISA provides a robust and quantitative measure of cross-reactivity. By identifying structurally similar compounds, performing meticulous experimental work, and applying rigorous data analysis, researchers can ensure the trustworthiness and reliability of their immunoassays. This guide provides the foundational framework and detailed protocols to achieve that goal, empowering scientists to generate data with the highest degree of scientific integrity.

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• Royal Society of Chemistry. A direct enzyme-linked immunosorbent assay (ELISA) for the quantitative evaluation of Janus Kinase 3 (JAK3) inhibitors. [Link]

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A Senior Application Scientist's Guide to Benchmarking 2-Piperazinecarboxaldehyde Synthesis Methods

Introduction

2-Piperazinecarboxaldehyde is a pivotal heterocyclic building block in medicinal chemistry and drug development. Its structural motif, featuring a reactive aldehyde group appended to the piperazine core, serves as a versatile handle for introducing diverse molecular complexity. The piperazine ring itself is a privileged scaffold, known to impart favorable pharmacokinetic properties such as improved aqueous solubility and oral bioavailability in drug candidates.[1][2] Consequently, the efficient and scalable synthesis of 2-piperazinecarboxaldehyde and its N-protected derivatives is a critical endeavor for chemists engaged in the synthesis of novel therapeutics.

This guide provides an in-depth, objective comparison of the primary synthetic methodologies for preparing 2-Piperazinecarboxaldehyde. Moving beyond a simple recitation of protocols, we will dissect the underlying chemical principles, explain the rationale behind experimental choices, and present comparative data to empower researchers in selecting the optimal strategy for their specific laboratory or process chemistry needs.

High-Level Overview of Synthetic Strategies

The synthesis of 2-Piperazinecarboxaldehyde can be broadly categorized into two primary approaches: the oxidation of a pre-existing C2-hydroxymethyl group or the construction of the heterocyclic ring itself. The choice of strategy is heavily influenced by the availability of starting materials, desired scale, and the necessity of nitrogen protecting groups to ensure regioselectivity.

Caption: Primary synthetic routes to 2-Piperazinecarboxaldehyde.

Method 1: Oxidation of Piperazin-2-ylmethanol

The most direct and commonly employed route to 2-piperazinecarboxaldehyde involves the oxidation of the corresponding primary alcohol, piperazin-2-ylmethanol. This precursor is readily accessible via the reduction of commercially available piperazine-2-carboxylic acid.[3] The success of this strategy hinges on two critical factors: the choice of an appropriate N-protecting group and the selection of a mild oxidation reagent to prevent over-oxidation to the carboxylic acid.

The Indispensable Role of N-Protection

The piperazine moiety contains two secondary amines that are nucleophilic and susceptible to oxidation. To prevent side reactions and ensure the selective oxidation of the alcohol, both nitrogen atoms must be masked with protecting groups.[4] The tert-butoxycarbonyl (Boc) group is overwhelmingly favored for this purpose due to its stability under the mild basic conditions of many oxidations and its facile removal with acid.[5]

Caption: General workflow for the oxidation-based synthesis.

Protocol 1: Swern Oxidation

The Swern oxidation is a classic, metal-free method that reliably converts primary alcohols to aldehydes under cryogenic conditions, minimizing side reactions.[6][7]

Principle & Rationale: The reaction proceeds by activating dimethyl sulfoxide (DMSO) with oxalyl chloride at -78 °C to form the electrophilic chloro(dimethyl)sulfonium chloride intermediate. The alcohol attacks this species, forming an alkoxysulfonium salt. A hindered non-nucleophilic base, typically triethylamine, then induces an intramolecular elimination reaction via a five-membered ring transition state to yield the aldehyde, dimethyl sulfide, and triethylammonium chloride.[8] The low temperature is critical to prevent the decomposition of the active electrophile and suppress side reactions.[9]

Detailed Experimental Protocol (N,N'-di-Boc-piperazin-2-ylmethanol):

• Activator Formation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous dichloromethane (DCM, ~0.2 M relative to alcohol). Cool the flask to -78 °C using a dry ice/acetone bath. To the cold DCM, add oxalyl chloride (1.5 eq) dropwise via syringe, followed by the slow addition of anhydrous DMSO (3.0 eq). Stir the mixture for 15 minutes.

• Alcohol Addition: Dissolve N,N'-di-Boc-piperazin-2-ylmethanol (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 45-60 minutes at -78 °C.

• Elimination: Add triethylamine (TEA, 5.0 eq) dropwise. The mixture may become thick. Continue stirring at -78 °C for 30 minutes, then allow the reaction to slowly warm to room temperature over 1 hour.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude N,N'-di-Boc-2-piperazinecarboxaldehyde.

• Purification: The crude product is typically purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Subsequent Deprotection: The purified di-Boc protected aldehyde can be deprotected by dissolving it in a solvent like dioxane or methanol and adding an excess of 4M HCl in dioxane.[3] Stirring at room temperature until the reaction is complete (monitored by TLC or LC-MS) followed by solvent removal yields 2-piperazinecarboxaldehyde as its dihydrochloride salt.

Method 2: Cyclocondensation of Ethylenediamine and Glyoxal

An alternative strategy involves constructing the piperazine ring from acyclic precursors. The reaction between ethylenediamine and glyoxal offers a direct, atom-economical route to the core heterocyclic structure.

Principle & Rationale: This method relies on the double condensation between the two primary amine groups of ethylenediamine and the two aldehyde functionalities of glyoxal to form an intermediate dihydropyrazine, which can then be reduced in situ or in a subsequent step. However, the reaction can be complex; glyoxal can react with two molecules of a secondary amine like piperazine to form diols.[10] The direct reaction of ethylenediamine and glyoxal often leads to a bridged piperazino-piperazine structure, which must then be cleaved via hydrogenolysis to yield piperazine.[11] A more controlled approach is required to favor the formation of the desired 2-carboxaldehyde.

While direct synthesis of 2-piperazinecarboxaldehyde via this route is less commonly reported for preparative scale due to potential polymerization and side-product formation, it forms the basis of industrial piperazine synthesis.[12] For laboratory synthesis of the target aldehyde, the oxidation route from the corresponding alcohol generally offers better control and predictability. The reaction of benzamide with glyoxal, for instance, has been shown to produce a complex mixture of over 30 compounds, highlighting the reactivity challenges.[13]

Comparative Analysis of Synthesis Methods

The choice of synthetic route is a multi-factorial decision. The following table provides a side-by-side comparison of the key performance indicators for the most viable laboratory-scale method.

Metric	Method 1: Swern Oxidation of Protected Alcohol
Typical Yield	High (85-95% for oxidation step)
Purity	Good to Excellent after chromatography
Scalability	Moderate; cryogenic conditions and gas evolution can be challenging on a large scale.[8]
Safety & Handling	Oxalyl chloride is toxic and corrosive. Reaction produces CO and CO₂ gas. Dimethyl sulfide byproduct is malodorous.
Cost-Effectiveness	Starting materials are commercially available. Reagents for oxidation are common, but cryogenic setup adds operational cost.
Number of Steps	3 steps from piperazine-2-carboxylic acid (protection, reduction, oxidation), plus final deprotection.
Substrate Scope	Broad; very tolerant of other functional groups due to mild conditions.[9]

Conclusion and Recommendations

For laboratory-scale synthesis (< 100 g) aimed at producing 2-piperazinecarboxaldehyde for medicinal chemistry applications, the oxidation of N,N'-di-Boc-piperazin-2-ylmethanol is the superior and most reliable strategy. This multi-step approach, commencing from piperazine-2-carboxylic acid, offers high yields, excellent control over selectivity, and results in a high-purity product after standard purification techniques.

The Swern oxidation stands out as a robust and well-documented protocol for the key transformation. While it requires careful handling of reagents and cryogenic temperatures, its functional group tolerance and high efficiency make it the method of choice for preparing this valuable aldehyde intermediate. Researchers must prioritize the use of orthogonal N-protecting groups, with the Boc group being the gold standard, to ensure the success of this synthetic sequence.

References

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• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (URL: [Link])

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Safety & Regulatory Compliance

Understanding the Compound: Hazard Profile of 2-Piperazinecarboxaldehyde

Guide to the Proper Disposal of 2-Piperazinecarboxaldehyde

A Comprehensive Manual for Laboratory Professionals

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. 2-Piperazinecarboxaldehyde is classified with several hazards that necessitate careful management.

Hazard Classification	GHS Hazard Statement	Description
Acute Toxicity, Oral (Category 3)	H301	Toxic if swallowed.
Skin Irritation (Category 2)	H315	Causes skin irritation.[1]
Serious Eye Damage/Irritation (Category 1 & 2A)	H318/H319	Causes serious eye damage or irritation.[1]
Specific Target Organ Toxicity — Single Exposure (Category 3)	H335	May cause respiratory irritation.[2]

This data is aggregated from multiple sources and should be confirmed with the specific Safety Data Sheet (SDS) for the product in use.[1][2][3]

Due to its reactivity as an aldehyde and the toxicological profile of the piperazine moiety, all handling and disposal operations must be conducted with strict adherence to safety protocols to mitigate risks of exposure and environmental contamination.

Immediate Safety & Handling Protocols

Proper handling is the first step in a safe disposal process. The following protocols are mandatory when working with 2-Piperazinecarboxaldehyde.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are required.[4]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Always inspect gloves before use.[4]

• Body Protection: A laboratory coat or a chemical-resistant apron must be worn.[4]

• Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical fume hood.[5] If aerosols or dust may be generated, a NIOSH-approved respirator is necessary.[3][4]

Engineering Controls:

• All work with 2-Piperazinecarboxaldehyde should be performed in a properly functioning chemical fume hood to minimize inhalation exposure.[5]

• Ensure that an eyewash station and safety shower are readily accessible and in good working order.[3]

Storage:

• Store 2-Piperazinecarboxaldehyde in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• It is sensitive to air and should be stored under an inert atmosphere (e.g., nitrogen or argon).[3]

• Keep it segregated from incompatible materials such as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[6]

Step-by-Step Disposal Procedure

The disposal of 2-Piperazinecarboxaldehyde requires a multi-step approach to ensure the safety of laboratory personnel and the protection of the environment. Disposal must comply with all local, regional, and national hazardous waste regulations.[3]

Step 1: Waste Segregation and Collection

All materials contaminated with 2-Piperazinecarboxaldehyde, including surplus chemical, contaminated labware, and used PPE, must be considered hazardous waste.

• Primary Container: Collect waste in a designated, compatible, and properly labeled hazardous waste container. The container must be in good condition, with no leaks or cracks.[7]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Piperazinecarboxaldehyde," and a clear indication of the associated hazards (e.g., "Toxic," "Irritant").[7]

• Segregation: Do not mix 2-Piperazinecarboxaldehyde waste with other incompatible waste streams. Specifically, keep it separate from strong oxidizing agents and acids.[8]

Step 2: Chemical Deactivation (Neutralization)

For liquid waste streams containing 2-Piperazinecarboxaldehyde, chemical deactivation to reduce its reactivity and toxicity is a recommended practice before final disposal. This process must be performed by trained personnel.

Causality: Aldehydes are reactive compounds. Chemical deactivation transforms the aldehyde group into a less hazardous functional group, thereby reducing the overall risk profile of the waste.[9][10]

Procedure for Aldehyde Deactivation: A common and effective method for neutralizing aldehydes is treatment with sodium bisulfite or a similar reducing agent.[11] A patented method suggests using sodium pyrosulfite for a rapid and complete neutralization, producing a non-toxic wastewater that may be suitable for sewer disposal after local authority approval.[12]

Protocol:

• Work within a chemical fume hood.

• For each volume of aqueous waste containing 2-Piperazinecarboxaldehyde, slowly add a sufficient amount of sodium pyrosulfite with agitation.[12] The goal is to achieve complete neutralization of the aldehyde.[12]

• Allow the reaction to proceed for at least 15 minutes, continuing to stir.[12]

• Check the pH of the treated solution. It should be between 6 and 9.[12]

• Verification: The effectiveness of the treatment should be verified. This may involve analytical testing to confirm the aldehyde concentration is below acceptable limits for disposal.[9]

Important: Always consult with your institution's Environmental Health and Safety (EHS) department before attempting any on-site chemical treatment of hazardous waste.[10] They can provide approved protocols and guidance.

Step 3: Final Disposal

• Treated Liquid Waste: After successful deactivation and verification, the neutralized solution may be eligible for sewer disposal. However, you must obtain written authorization from your local sewer authority before discharging any treated chemical waste.[9] Never dispose of treated chemicals into septic systems or storm drains.[9]

• Untreated and Solid Waste: If on-site treatment is not feasible or for solid waste (e.g., contaminated gloves, absorbent materials), the segregated and labeled hazardous waste must be disposed of through an approved hazardous waste management company.[5][13]

• Containers: Empty containers that held 2-Piperazinecarboxaldehyde must be triple-rinsed with a suitable solvent. The rinsate must be collected and treated as hazardous waste.[7] After proper cleaning, the container can be disposed of according to institutional guidelines.[7]

Spill Response Protocol

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.

• Evacuate: Immediately clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained within it.

• Personal Protection: Do not attempt to clean up a spill without the appropriate PPE, including respiratory protection if necessary.[11]

• Containment: For small spills, use an inert absorbent material like vermiculite, sand, or a spill pillow to soak up the substance.[3][11]

• Collection: Carefully collect the absorbed material and place it into a labeled container for hazardous waste disposal.[3][11]

• Decontamination: Clean the spill area thoroughly.

• Large Spills: For large spills, evacuate the area and contact your institution's EHS department or emergency response team immediately.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Piperazinecarboxaldehyde.

Caption: Disposal workflow for 2-Piperazinecarboxaldehyde.

References

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• Safety Data Sheet - Piperazine. Fisher Scientific.
• Safety Data Sheet - 1-Piperazinecarboxaldehyde. Fisher Scientific.
• Safety Data Sheet - 4-(6-Amino-3-pyridyl)-1-Boc-piperazine. Fisher Scientific.
• 1-Piperazinecarboxaldehyde.
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Piperazinecarboxaldehyde

In the dynamic landscape of pharmaceutical research and development, the safe handling of chemical reagents is paramount. This guide provides an in-depth, experience-driven protocol for the selection and use of Personal Protective Equipment (PPE) when working with 2-Piperazinecarboxaldehyde. Our focus extends beyond mere compliance, aiming to instill a deep understanding of why each piece of equipment is critical, thereby fostering a culture of proactive safety and scientific excellence.

Understanding the Risks: A Proactive Stance on Safety

2-Piperazinecarboxaldehyde is a valuable building block in medicinal chemistry, but it is not without its hazards. A thorough understanding of its risk profile, as outlined in numerous Safety Data Sheets (SDS), is the foundation of a robust safety plan. The primary hazards associated with this compound include:

• Severe Eye Damage: The chemical can cause serious and potentially irreversible damage to the eyes.[1][2][3][4]

• Skin Corrosion and Irritation: Direct contact can lead to skin irritation or, in more severe cases, chemical burns.[1][2][3][4][5]

• Respiratory Tract Irritation: Inhalation of dust or vapors may cause irritation to the respiratory system.[1][2][4]

• Potential for Allergic Skin Reaction: Some individuals may develop an allergic skin reaction upon exposure.[6][7]

• Harmful if Swallowed: Ingestion of 2-Piperazinecarboxaldehyde can be harmful to one's health.[2][3][4][6][7]

A comprehensive hazard assessment is the first and most critical step in any experimental workflow. By understanding these risks, we can make informed decisions about the necessary protective measures.

Core Directive: Selecting the Appropriate PPE

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task at hand, considering the quantity of the chemical being handled, the potential for splashing or aerosolization, and the ventilation available. Below is a summary of recommended PPE for various laboratory scenarios involving 2-Piperazinecarboxaldehyde.

Scenario	Minimum Required PPE
Weighing and preparing solutions in a fume hood	Nitrile gloves, safety glasses with side shields, and a lab coat.
Conducting reactions at elevated temperatures	Nitrile gloves, chemical splash goggles, a face shield, and a flame-retardant lab coat.
Handling large quantities or in case of a spill	Chemical-resistant gloves (e.g., butyl rubber), chemical splash goggles, a face shield, a chemical-resistant apron or coveralls, and respiratory protection (e.g., a NIOSH-approved respirator with organic vapor cartridges).[8]
Routine transfers of small quantities	Nitrile gloves, safety glasses with side shields, and a lab coat.

This table serves as a general guideline. Always refer to your institution's specific safety protocols and the chemical's SDS for the most accurate and up-to-date information.[9]

Experimental Workflow: Donning and Doffing of PPE

The effectiveness of PPE is contingent upon its correct use. The following step-by-step protocols for donning and doffing are designed to minimize the risk of contamination.

Donning (Putting On) PPE: A Deliberate Sequence

• Hand Hygiene: Begin by washing your hands thoroughly with soap and water.

• Lab Coat/Apron: Put on your lab coat or apron, ensuring it is fully buttoned or tied.[10]

• Eye and Face Protection: Don your safety glasses, goggles, or face shield. Adjust for a snug and comfortable fit.[10]

• Gloves: Select the appropriate gloves based on the task. Inspect them for any tears or defects before putting them on. Pull the cuffs of the gloves over the sleeves of your lab coat.[10]

Doffing (Taking Off) PPE: A Contamination-Conscious Approach

• Gloves: This is the most likely contaminated item. Grasp the outside of one glove at the wrist with your other gloved hand and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off from the inside, creating a "bag" for both gloves.

• Lab Coat/Apron: Unfasten your lab coat or apron. As you remove it, fold the contaminated outside inward, away from your body.

• Eye and Face Protection: Remove your face shield or goggles by handling the headband or earpieces.

• Hand Hygiene: Immediately after removing all PPE, wash your hands thoroughly with soap and water.

Operational and Disposal Plans: A Cradle-to-Grave Approach

Handling and Storage:

• Always handle 2-Piperazinecarboxaldehyde in a well-ventilated area, preferably within a chemical fume hood.[1][6]

• Avoid the formation of dust and aerosols.[6]

• Keep the container tightly closed when not in use.[1][7]

• Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[1][4]

Spill Management:

In the event of a spill, evacuate the area and alert your safety officer. For small spills, and only if you are trained to do so, you can proceed with the cleanup:

• Wear the appropriate PPE as outlined for handling large quantities.

• Cover the spill with an inert absorbent material, such as vermiculite or sand.

• Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed container for hazardous waste disposal.

• Clean the spill area with soap and water.

Disposal:

All waste containing 2-Piperazinecarboxaldehyde, including empty containers and contaminated PPE, must be disposed of as hazardous waste.[1] Follow all local, state, and federal regulations for hazardous waste disposal.[11] Never dispose of this chemical down the drain.[6]

Logical Framework for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with 2-Piperazinecarboxaldehyde.

By adhering to these guidelines, researchers can confidently and safely handle 2-Piperazinecarboxaldehyde, ensuring both personal well-being and the integrity of their scientific endeavors. This proactive and informed approach to safety is the hallmark of a world-class research environment.

References

• PubChem. 1-Piperazinecarboxaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Centers for Disease Control and Prevention. Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. Retrieved from [Link]

• ChemTalk. Lab Safety Equipment & PPE. Retrieved from [Link]

• U.S. Department of Health and Human Services. Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

• American Chemistry Council. Protective Equipment. Retrieved from [Link]

Sources

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• 4. fishersci.ca [fishersci.ca]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. tcichemicals.com [tcichemicals.com]
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• 11. datasheets.scbt.com [datasheets.scbt.com]